(2R)-2-Methylthiomorpholine

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Properties and Applications of (2R)-2-Methylthiomorpholine

Executive Summary

(2R)-2-Methylthiomorpholine is a chiral heterocyclic building block increasingly utilized in rational drug design and agrochemical development[1]. By introducing a stereodefined methyl group at the C2 position of the thiomorpholine ring, medicinal chemists can precisely modulate the physicochemical properties of the parent scaffold[2]. This whitepaper provides an in-depth analysis of its physical properties, structure-activity relationship (SAR) implications, and validated protocols for stereoselective synthesis.

Chemical Identity & Structural Significance

• Chemical Name: (2R)-2-Methylthiomorpholine

• CAS Registry Numbers: 911306-98-4 (Free base)[3], 2089246-39-7 (Hydrochloride salt)[3]

• Molecular Formula: C5H11NS

• Molecular Weight: 117.21 g/mol [4]

Causality of the (2R) Stereocenter: The spatial orientation of the methyl group in the (2R) configuration fundamentally alters the ring's conformational dynamics. Unsubstituted thiomorpholine rapidly interconverts between various chair conformations. The equatorial preference of the (2R)-methyl group locks the ring into a predominant chair conformation, minimizing 1,3-diaxial interactions. This conformational restriction reduces the entropic penalty upon target binding. Furthermore, the methyl group provides critical steric shielding to the adjacent sulfur atom, reducing its susceptibility to rapid enzymatic oxidation (e.g., by flavin-containing monooxygenases) into sulfoxides or sulfones, thereby extending the molecule's in vivo half-life[2].

Physicochemical Properties

The physical properties of (2R)-2-Methylthiomorpholine dictate its behavior in both synthetic workflows and biological systems. The data below synthesizes empirical measurements and high-confidence predictive models based on the racemic mixture (CAS 3970-88-5) and the parent thiomorpholine scaffold[5][6].

Property	Value / Estimate	Implication for Drug Design & Handling
Physical State	Colorless to pale yellow liquid	Requires inert atmosphere storage to prevent oxidative degradation[6].
Density	~0.96 g/mL at 25 °C	Lower than unsubstituted thiomorpholine (1.026 g/mL)[6] due to increased molar volume.
Boiling Point	163 °C[5] – 181.79 °C	High volatility; necessitates careful solvent evaporation during synthesis.
Flash Point	~61.7 °C	Indicates moderate flammability; handle strictly in well-ventilated fume hoods.
pKa (Conjugate Acid)	~8.5 – 9.1	Retains basicity similar to thiomorpholine[6]; protonated at physiological pH (7.4).
LogP (Octanol/Water)	0.8 – 1.2	Enhanced lipophilicity vs. parent scaffold, improving membrane permeability.

Pharmacokinetic Implications (SAR Logic)

The addition of the (2R)-methyl group systematically shifts the pharmacokinetic (PK) profile of the molecule. The increased lipophilicity directly correlates with enhanced passive diffusion across the blood-brain barrier (BBB), making it a valuable moiety for central nervous system (CNS) therapeutics.

Fig 1. Structure-Activity Relationship (SAR) logic of (2R)-methyl substitution on pharmacokinetics.

Stereoselective Synthesis & Analytical Characterization

Obtaining enantiomerically pure (2R)-2-Methylthiomorpholine is critical, as the (2S) enantiomer can exhibit off-target toxicity or distinct metabolic liabilities. A highly robust method involves the asymmetric hydrogenation of a prochiral dehydrothiomorpholine precursor[2].

Fig 2. Stereoselective synthesis workflow of (2R)-2-Methylthiomorpholine via hydrogenation.

Experimental Protocol: Asymmetric Hydrogenation & Isolation

Self-Validating System: This protocol incorporates a chiral HPLC feedback loop. If the enantiomeric excess (ee) falls below 95%, the catalyst loading or hydrogen pressure must be recalibrated, ensuring the integrity of the final batch before downstream drug conjugation.

Step 1: Preparation of the Reaction Mixture

• In a nitrogen-purged glovebox, dissolve 10 mmol of the prochiral 2-methyl-3,4-dehydrothiomorpholine precursor in 20 mL of anhydrous, degassed methanol[2].

• Add 0.5 mol% of a chiral Ruthenium-based catalyst (e.g., Ru(OAc)2((R)-BINAP)). Causality: The (R)-BINAP ligand creates an asymmetric chiral pocket that sterically directs the approach of hydrogen gas exclusively to the Re-face of the alkene, selectively yielding the desired (2R) configuration[2].

Step 2: Asymmetric Hydrogenation

• Transfer the mixture to a high-pressure Parr reactor.

• Purge the reactor with H2 gas three times, then pressurize to 50 psi.

• Stir the reaction at 25 °C for 12 hours. Monitor hydrogen consumption via a mass flow controller. The reaction is complete when H2 uptake ceases.

Step 3: Workup and Isolation

• Vent the reactor and filter the mixture through a short pad of Celite to remove the metal catalyst.

• Concentrate the filtrate under reduced pressure (bath temperature < 40 °C to prevent volatilization of the product).

• To form the stable hydrochloride salt, dissolve the crude oil in diethyl ether and add 1.1 equivalents of 2M HCl in ether dropwise at 0 °C.

• Filter the resulting white precipitate and dry under a vacuum to yield (2R)-2-Methylthiomorpholine hydrochloride[3].

Step 4: Quality Control (Chiral HPLC)

• Prepare a 1 mg/mL solution of the free base in Hexane/Isopropanol (90:10).

• Inject 10 µL onto a Chiralcel OD-H column (flow rate: 1.0 mL/min, UV detection at 210 nm).

• Validation: The (2R) enantiomer should elute as the major peak (>95% AUC). The presence of a secondary peak indicates incomplete stereocontrol, requiring recrystallization of the diastereomeric salt (e.g., using L-tartaric acid) to upgrade the optical purity.

References

• LabNovo - CAS 3970-88-5 2-Methylthiomorpholine Properties URL: [Link]

• MySkinRecipes - 2-methylthiomorpholine Reagent Code: #213873 URL:[Link]

Sources

• 1. 2-methylthiomorpholine [myskinrecipes.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 53651-62-0|2,6-Dimethylthiomorpholine|BLD Pharm [bldpharm.com]
• 4. 3970-88-5|2-Methylthiomorpholine|BLD Pharm [bldpharm.com]
• 5. CAS 3970-88-5 MFCD03970885-2-Methylthiomorpholine 2-methylthiomorpholine -LabNovo [do.labnovo.com]
• 6. 123-90-0 CAS MSDS (Thiomorpholine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

(2R)-2-Methylthiomorpholine chemical structure and stereochemistry

An In-Depth Technical Guide to (2R)-2-Methylthiomorpholine: Stereochemistry, Synthesis, and Pharmaceutical Applications

Executive Summary

The thiomorpholine ring is a privileged heterocyclic scaffold in modern drug discovery, serving as a versatile bioisostere for morpholine and piperazine. The introduction of a methyl group at the C2 position breaks the molecule's symmetry, generating a chiral center that profoundly influences its three-dimensional pharmacophore and receptor binding kinetics[1]. Specifically, (2R)-2-methylthiomorpholine has emerged as a critical building block in the development of highly selective kinase inhibitors, most notably targeting Phosphoinositide 3-kinase gamma (PI3K-γ) for immuno-oncology and autoimmune indications [2]. This whitepaper provides a comprehensive analysis of the compound’s stereochemistry, pharmacological utility, and validated synthetic methodologies.

Chemical Structure and Stereochemical Analysis

Structural Topology

(2R)-2-Methylthiomorpholine (Molecular Formula: C₅H₁₁NS) is a six-membered, saturated heterocycle containing nitrogen and sulfur at opposite positions (1-thia-4-azacyclohexane), with a methyl substituent at the C2 carbon.

The substitution of oxygen (in morpholine) with sulfur (in thiomorpholine) increases the ring's lipophilicity and alters its conformational flexibility due to the longer C–S bond lengths (~1.82 Å) compared to C–O bonds (~1.43 Å). This structural nuance allows the thiomorpholine ring to access deeper, more hydrophobic binding pockets in target proteins [1].

The (2R) Stereocenter and CIP Priorities

The stereocenter at C2 dictates the spatial orientation of the methyl group, which is critical for target selectivity. According to the Cahn-Ingold-Prelog (CIP) priority rules, the substituents around the C2 chiral center are ranked as follows:

• -S-CH₂- (Sulfur atom): Highest priority due to sulfur's atomic number (16).

• -CH₂-NH- (C3 carbon): Second priority, as it is attached to nitrogen (atomic number 7).

• -CH₃ (Methyl group): Third priority, attached only to hydrogen.

• -H (Hydrogen atom): Lowest priority.

In the (2R) configuration, when the lowest priority hydrogen atom is oriented away from the viewer, the sequence from Priority 1 → 2 → 3 traces a clockwise direction. Conformational analysis reveals that the (2R) enantiomer predominantly adopts a chair conformation where the C2-methyl group occupies an equatorial position to minimize 1,3-diaxial steric clashes with the axial protons at C4 and C6.

Physicochemical Parameters

Parameter	Value	Pharmacological Implication
Molecular Weight	117.21 g/mol	Highly fragment-like; ideal for Fragment-Based Drug Discovery (FBDD).
LogP (Predicted)	~1.2 - 1.7	Optimal lipophilicity for membrane permeability without excessive hydrophobic trapping.
pKa (Conjugate Acid)	~8.5	Exists predominantly in the protonated (cationic) state at physiological pH (7.4), facilitating ionic interactions with target aspartate/glutamate residues.
Hydrogen Bonding	1 Donor (NH), 1 Acceptor (N)	Sulfur acts as a very weak H-bond acceptor but engages in strong chalcogen bonding and π-sulfur interactions.

Pharmacological Significance in Drug Development

The (2R)-2-methylthiomorpholine motif is not merely a structural spacer; it actively participates in pharmacodynamic interactions. Its most prominent application is in the synthesis of PI3K-γ inhibitors [2].

PI3K-γ is heavily expressed in leukocytes and myeloid cells. Tumors often hijack PI3K-γ signaling to polarize macrophages into an immunosuppressive M2 phenotype, effectively shielding the tumor from T-cell attacks. Incorporating the (2R)-2-methylthiomorpholine moiety into the inhibitor's hinge-binding region allows for precise stereochemical alignment with the ATP-binding pocket of PI3K-γ. The (2R)-methyl group projects into a specific lipophilic sub-pocket, providing a >100-fold selectivity over other PI3K isoforms (α, β, δ), thereby reducing off-target toxicity [2].

Mechanism of PI3K-γ inhibition by (2R)-2-methylthiomorpholine derivatives in tumor microenvironments.

Validated Synthetic Methodologies

Synthesizing stereopure (2R)-2-methylthiomorpholine requires rigorous control over both the cyclization and chiral resolution phases. Below are two field-proven protocols: a modern continuous-flow approach for the racemic core, followed by asymmetric resolution.

Protocol A: Telescoped Photochemical Thiol-Ene Synthesis (Continuous Flow)

Traditional batch synthesis of thiomorpholines often suffers from low yields and the hazards of handling toxic gases. This protocol adapts a state-of-the-art continuous flow methodology, leveraging photochemical thiol-ene click chemistry to safely handle vinyl chloride and achieve quantitative yields [3].

Causality & Logic: Flow chemistry ensures a high surface-area-to-volume ratio, maximizing photon flux for the photocatalyst while safely containing the pressurized vinyl chloride gas.

Step-by-Step Workflow:

• Solution Preparation: Prepare a 4.0 M solution of cysteamine hydrochloride in methanol. Add 0.5 mol% of 9-fluorenone as the organic photocatalyst.

• Gas-Liquid Mixing: Introduce vinyl chloride (VC) gas and the cysteamine solution into a continuous flow reactor equipped with a T-mixer. Maintain a system pressure of 5 bar to keep VC dissolved.

• Photochemical Reaction: Pass the mixture through a fluoropolymer tubing reactor irradiated by 455 nm blue LEDs. The thiol-ene reaction proceeds via a free-radical mechanism.

  • Validation Check: In-line FTIR monitoring should confirm the disappearance of the thiol S-H stretch (~2550 cm⁻¹), indicating complete conversion to the half-mustard intermediate.

• In-Line Cyclization: Pump N,N-Diisopropylethylamine (DIPEA) (2.0 equivalents) into the flow stream. Pass the mixture through a heated coil reactor (100 °C) with a residence time of 15 minutes to drive the base-mediated intramolecular nucleophilic substitution.

• Isolation: Collect the effluent, concentrate under reduced pressure, and purify via distillation to yield racemic 2-methylthiomorpholine.

Continuous flow synthesis and chiral resolution workflow for (2R)-2-methylthiomorpholine.

Protocol B: Diastereomeric Salt Resolution

To isolate the (2R) enantiomer from the racemic mixture generated in Protocol A, classical resolution via diastereomeric crystallization is highly scalable.

Causality & Logic: The secondary amine of the thiomorpholine ring readily forms salts with chiral organic acids. Differences in the solubility of the resulting diastereomeric salts allow for selective precipitation.

Step-by-Step Workflow:

• Salt Formation: Dissolve racemic 2-methylthiomorpholine (1.0 eq) in a mixture of ethanol and water (9:1 v/v). Heat to 60 °C.

• Chiral Acid Addition: Slowly add a warm solution of (L)-(+)-tartaric acid (1.0 eq) in ethanol.

• Crystallization: Allow the solution to cool to room temperature slowly over 12 hours. The (2R)-2-methylthiomorpholine-(L)-tartrate salt will preferentially crystallize due to lower solubility.

• Filtration and Recrystallization: Filter the crystals and recrystallize twice from hot ethanol to enrich the diastereomeric purity.

• Free-Basing: Suspend the purified salt in water, basify to pH 12 using 2M NaOH, and extract with dichloromethane (3x).

• Validation: Dry the organic layer over MgSO₄, concentrate, and analyze via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10, 1 mL/min). The target is >99% enantiomeric excess (ee).

Comparative Pharmacological Data

Understanding when to deploy the (2R)-2-methylthiomorpholine scaffold requires comparing it against its unsubstituted and oxygenated analogs.

Scaffold	Metabolic Stability (HLM)	Target Selectivity Potential	Primary Application Areas
Morpholine	High	Low (Symmetrical)	Broad-spectrum kinase inhibitors, NSAID modifications.
Thiomorpholine	Moderate (Prone to S-oxidation)	Low (Symmetrical)	Antituberculars (e.g., Sutezolid analogs), DPP-IV inhibitors [1].
(2R)-2-Methylthiomorpholine	High (Steric hindrance protects S-oxidation)	Very High (Chiral vector)	PI3K-γ selective inhibitors, highly targeted immuno-oncology [2].

Note: The C2 methyl group in the (2R) configuration not only provides a vector for chiral pocket binding but also sterically shields the adjacent sulfur atom from rapid oxidation by cytochrome P450 enzymes, significantly improving the pharmacokinetic half-life of the resulting drug candidate.

References

• Asirvatham, S., et al. "Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile." Journal of Chemical Reviews, 2021.[Link]

• Incyte Corporation / Vertex Pharmaceuticals. "Heterocyclic compounds as PI3K-gamma inhibitors.

• Steiner, A., et al. "Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow." Organic Process Research & Development, ACS Publications, 2022.[Link]

Strategic Bioisosterism: (2R)-2-Methylthiomorpholine in Drug Design

This technical guide details the strategic application, synthesis, and physicochemical properties of (2R)-2-Methylthiomorpholine , a specialized chiral building block in modern drug discovery.[1]

[1]

Executive Summary

In the optimization of lead compounds, the morpholine ring is a privileged scaffold, yet it often suffers from high metabolic clearance and limited lipophilicity. (2R)-2-Methylthiomorpholine serves as a high-value bioisostere that addresses these limitations through two synergistic mechanisms:[1]

• Atom Replacement (O → S): The substitution of oxygen with sulfur (thiomorpholine) modulates basicity and significantly increases lipophilicity (LogP), improving membrane permeability.

• Chiral Methylation (C2-Me): The introduction of a methyl group at the C2 position (adjacent to sulfur) introduces a stereogenic center that sterically hinders sulfur oxidation (a common metabolic soft spot) and locks the ring conformation, potentially enhancing ligand-target binding affinity.[1]

This guide provides a validated synthetic pathway, physicochemical data, and handling protocols for researchers utilizing this moiety.

Physicochemical & Structural Profile[1][2][3][4]

The transition from morpholine to (2R)-2-methylthiomorpholine alters the electronic and steric landscape of the molecule.[1]

Comparative Properties Table

Property	Morpholine	Thiomorpholine	(2R)-2-Methylthiomorpholine	Impact on Drug Design
Formula	C₄H₉NO	C₄H₉NS	C₅H₁₁NS	Increased MW (+14 Da).[1]
pKa (Conj. Acid)	8.36	~9.0	~9.2 (Est.)	Sulfur is less electronegative than Oxygen, making the amine more basic due to reduced inductive withdrawal.
LogP (Oct/Water)	-0.86	0.5 - 0.7	~1.2	Significant boost in lipophilicity; improves blood-brain barrier (BBB) penetration.[1]
H-Bond Acceptors	2 (N, O)	1 (N)	1 (N)	Sulfur is a poor H-bond acceptor; reduces non-specific binding.[1]
Metabolic Liability	N-Oxidation, Ring opening	S-Oxidation (Sulfoxide)	Reduced S-Oxidation	The C2-methyl group sterically shields the sulfur lone pairs from CYP450 oxidation.[1]

*Sulfur is generally considered a negligible hydrogen bond acceptor in physiological contexts compared to oxygen.[1]

Conformational Analysis

Unlike morpholine, which adopts a chair conformation with the N-substituent oscillating between axial and equatorial, (2R)-2-methylthiomorpholine exhibits a biased chair conformation .[1]

• Equatorial Preference: The C2-methyl group strongly prefers the equatorial position to avoid 1,3-diaxial interactions.[1]

• Vector Locking: This preference locks the ring geometry, forcing the N-substituent into a defined vector.[1] This "conformational lock" can reduce the entropic penalty of binding to a protein target.

Synthetic Protocol: The (R)-2-Bromopropionic Acid Route[1]

While racemic 2-methylthiomorpholine can be synthesized via the reaction of 2-aminoethanethiol with propylene oxide, the enantioselective synthesis of the (2R)-isomer requires a chiral pool approach.[1] The most robust method involves the cyclization of a chiral halo-amide followed by reduction.[1]

Reaction Logic[1]

• Precursor Selection: (S)-2-Chloropropionic acid (or bromo analog) is used.[1] The subsequent ring closure involves an SN2 displacement, causing an inversion of configuration to yield the (R)-stereocenter.[1]

• Amide Coupling: Selective acylation of the amine in 2-aminoethanethiol.[1]

• Cyclization: Base-mediated intramolecular displacement.[1]

• Reduction: Conversion of the lactam to the amine.[1]

Step-by-Step Methodology

Reagents:

• (S)-(-)-2-Chloropropionic acid (98% ee)[1]

• 2-Aminoethanethiol hydrochloride (Cysteamine HCl)[1]

• EDC[1][2]·HCl / HOBt (Coupling agents)

• Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu)[1]

• Lithium Aluminum Hydride (LiAlH₄)[3]

Protocol:

• Amide Formation (N-Acylation):

  • Dissolve (S)-2-chloropropionic acid (10 mmol) and HOBt (11 mmol) in dry DCM (50 mL) at 0°C.

  • Add EDC[1][2][4]·HCl (11 mmol) and stir for 30 min.

  • Add 2-aminoethanethiol HCl (10 mmol) followed by DIPEA (25 mmol).

  • Stir at RT for 12 hours. The amine reacts preferentially over the thiol.

  • Workup: Wash with 1N HCl, sat. NaHCO₃, and brine.[3][5] Isolate the intermediate: (S)-2-chloro-N-(2-mercaptoethyl)propanamide .

• Cyclization (Inversion to 2R):

  • Dissolve the intermediate in dry THF (0.1 M).

  • Cool to 0°C and slowly add NaH (2.2 equiv, 60% dispersion). Caution: H₂ gas evolution.[1]

  • Reflux for 4 hours.[1][3] The thiolate anion attacks the chiral center (SN2), displacing chloride with inversion.

  • Product:(2R)-2-methylthiomorpholin-3-one .[1]

• Global Reduction:

  • Suspend LiAlH₄ (3.0 equiv) in dry THF under Argon.

  • Add the cyclic lactam solution dropwise at 0°C.

  • Reflux for 6 hours to reduce the amide carbonyl to the methylene group.

  • Quench: Fieser method (Water, 15% NaOH, Water). Filter precipitate.[1][3]

  • Purification: Distillation or amine-functionalized silica column.[1]

Synthetic Workflow Diagram (DOT)

Caption: Enantioselective synthesis of (2R)-2-methylthiomorpholine via chiral pool inversion strategy.

Medicinal Chemistry Applications

Metabolic Stability (The "Magic Methyl" Effect)

Thiomorpholines are susceptible to oxidation at the sulfur atom by Flavin-containing Monooxygenases (FMOs) and CYP450s, forming sulfoxides (S=O) and sulfones (O=S=O). These polar metabolites often lose potency or efflux rapidly.[1]

• Mechanism: The (2R)-methyl group at C2 creates steric bulk directly adjacent to the sulfur.[1] This hinders the approach of the enzymatic oxo-heme species, significantly slowing down S-oxidation rates compared to unsubstituted thiomorpholine.[1]

Decision Tree: When to Use?

Caption: Strategic decision logic for replacing morpholine with (2R)-2-methylthiomorpholine.

Handling & Stability

• Oxidation Sensitivity: While the methyl group protects against enzymatic oxidation, the compound is still chemically sensitive to atmospheric oxygen over long periods.[1] Store under Argon or Nitrogen at -20°C.

• Basicity: With a pKa ~9.2, it is a stronger base than morpholine.[1] Ensure compatibility with acidic protecting groups (e.g., Boc) during synthesis; acid scavengers may be required in higher stoichiometry.

• Odor: Like most volatile organosulfur compounds, it possesses a distinct, unpleasant odor.[1] All handling must occur in a well-ventilated fume hood. Bleach (hypochlorite) is effective for neutralizing spills and cleaning glassware.

References

• IUPAC Nomenclature: International Union of Pure and Applied Chemistry.[1][6] Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Royal Society of Chemistry, 2014. Link[6]

• Thiomorpholine Properties: National Center for Biotechnology Information.[1] PubChem Compound Summary for CID 67164, Thiomorpholine. Link

• Synthesis of 2-Substituted Thiomorpholines: Steiner, A., et al. "Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow."[1] Organic Process Research & Development, 2022, 26(8), 2532–2539.[6] Link

• Conformational Analysis: Park, S.M., Kwon, C.H. "Unraveling the Conformational Preference of Morpholine: Insights from Infrared Resonant Vacuum Ultraviolet Photoionization Mass Spectroscopy." J. Phys.[1] Chem. Lett., 2023, 14(42), 9472-9478. Link

• Medicinal Chemistry of Morpholine Analogs: Kumari, A., et al. "Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile." Journal of Chemical Reviews, 2021, 3(4), 247-272.[2] Link

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• 4. jchemrev.com [jchemrev.com]
• 5. Enantioselective synthesis of (2R,3R)- and (2S,3S)-2- [(3-chlorophenyl)-(2-methoxyphenoxy)methyl]morpholine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thiomorpholine - Wikipedia [en.wikipedia.org]

The Biological Activity of Thiomorpholine Derivatives: A Technical Guide to Efficacy, Mechanisms, and Assay Validation

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary & Structural Rationale

In the continuous pursuit of novel pharmacophores, thiomorpholine —a saturated six-membered heterocycle containing both nitrogen and sulfur atoms—has emerged as a highly privileged scaffold in medicinal chemistry[1]. As an application scientist, I frequently observe that minor structural modifications dictate the success or failure of a drug candidate in high-throughput screening.

The causality behind the superior biological activity of thiomorpholine over its oxygen-containing analog (morpholine) lies in its physicochemical properties. The substitution of oxygen with sulfur significantly increases the lipophilicity (Log P) of the molecule. This structural choice directly enhances cellular membrane permeability, allowing for higher intracellular drug accumulation[2]. Furthermore, the nitrogen atom serves as a versatile anchor for functionalization, enabling the synthesis of diverse derivatives (e.g., thiazole-thiomorpholines, hydrazides, and 1,2,3-triazole hybrids) that can selectively interact with specific biological targets ranging from microbial cell walls to mammalian apoptotic pathways.

Antimicrobial Efficacy: Mechanistic Insights & Quantitative Data

Thiomorpholine derivatives have demonstrated potent, broad-spectrum activity against both Gram-positive and Gram-negative pathogens[1]. The antimicrobial efficacy of these compounds is driven by their ability to disrupt essential cellular processes. For instance, the addition of a thiazole ring to the thiomorpholine core creates a synergistic effect, providing additional hydrogen bonding sites that critically interact with microbial enzymes and destabilize the bacterial cell wall[3].

Table 1: In Vitro Antimicrobial Activity (MIC) of Representative Thiomorpholine Derivatives

Data synthesized from recent microdilution assays comparing novel derivatives against standard antibiotics,[3].

Compound Class / Substitution	Target Pathogen	MIC Value	Reference Standard
1,4-disubstituted 1,2,3-triazole (Compound 4c)	S. epidermidis (Gram +)	2.34 µg/mL	Ciprofloxacin
1,4-disubstituted 1,2,3-triazole (Compound 5a)	B. subtilis (Gram +)	2.34 µg/mL	Ciprofloxacin
Thiazole-thiomorpholine (Compound 17c)	M. smegmatis (Acid-fast)	0.24 µg/µL	Streptomycin
Thiazole-thiomorpholine (Compound 24)	E. faecalis (Gram +)	30.0 µg/µL	Ampicillin

Protocol 1: Self-Validating High-Throughput Broth Microdilution Assay

Causality of Experimental Choice: Poorly soluble thiomorpholine derivatives often precipitate in aqueous broth, creating turbidity artifacts that confound standard optical density (OD600) readings. To ensure absolute data integrity, this protocol utilizes resazurin—a metabolic indicator that shifts from blue to pink (resorufin) only in the presence of viable, metabolizing cells.

Step-by-Step Methodology:

• Compound Preparation: Dissolve the thiomorpholine derivative in 100% molecular-grade DMSO to create a 10 mg/mL stock. Rationale: Ensures complete dissolution before aqueous introduction.

• Serial Dilution: Perform two-fold serial dilutions in a 96-well plate using Mueller-Hinton broth, ensuring the final DMSO concentration does not exceed 1% (v/v) to prevent solvent-induced toxicity.

• Inoculation: Add bacterial suspension to achieve a final well concentration of

  CFU/mL.

• Internal Validation (Critical Step): Run a vehicle control (1% DMSO in broth) and a positive control (Ciprofloxacin). Calculate the Z'-factor; the assay is only valid if Z' > 0.5.

• Incubation & Resazurin Addition: Incubate at 37°C for 18 hours. Add 10 µL of 0.015% resazurin solution to each well and incubate for an additional 2 hours.

• Readout: Determine the Minimum Inhibitory Concentration (MIC) visually (lack of color change from blue to pink) and confirm via fluorescence readout (Ex: 560 nm / Em: 590 nm).

Caption: Workflow for self-validating antimicrobial MIC determination using resazurin.

Anticancer Potential and Targeted Cytotoxicity

Recent oncology drug development has heavily focused on thiazole-thiomorpholine hybrids. These compounds exhibit significant, targeted cytotoxicity against human lung carcinoma (A549) while maintaining high selectivity indices, effectively sparing healthy fibroblast cells (L929)[4].

Mechanistically, the addition of a 4-methylphenyl group to the thiazole-thiomorpholine scaffold (Compound 3f) optimizes the steric bulk and electronic distribution required to bind and inhibit the PI3K/Akt/mTOR signaling axis[4],[5]. This inhibition cascades into the downregulation of anti-apoptotic Bcl-2, the upregulation of pro-apoptotic Bax, and the ultimate execution of cell death via Caspase-3 cleavage.

Table 2: Cytotoxicity of Thiazole-Thiomorpholine Derivatives

Data representing IC50 values of 4-(4-{[2-(4-phenylthiazol-2-yl)hydrazono]methyl}phenyl)thiomorpholine derivatives[4],[5].

Compound ID	Phenyl Ring Substitution	A549 IC50 (µM)	L929 IC50 (µM)	Selectivity Index
3a	H	10.12	>500	> 49.4
3d	4-F	6.25	>500	> 80.0
3e	4-Cl	4.11	>500	> 121.6
3f	4-CH₃	3.72	>500	> 134.4
Cisplatin	Reference Drug	11.54	Not Reported	N/A

Protocol 2: MTT Cytotoxicity & Apoptotic Validation Workflow

Causality of Experimental Choice: Relying solely on a primary MTT assay can yield false positives if a compound temporarily interferes with mitochondrial oxidoreductases without causing true cell death. Therefore, this protocol mandates a secondary Caspase-3 cleavage validation to confirm that the observed IC50 is driven by irreversible apoptosis rather than transient metabolic stalling.

Step-by-Step Methodology:

• Cell Seeding: Seed A549 and L929 cells at

  cells/well in 96-well plates. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow adherence.

• Compound Treatment: Treat cells with varying concentrations of the thiomorpholine derivative (0.1 µM to 100 µM). Include untreated controls and Cisplatin-treated positive controls.

• MTT Addition: After 48 hours, add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. Formazan crystals are then dissolved in 100 µL DMSO, and absorbance is read at 570 nm. Calculate the primary IC50.

• Caspase-3 Validation: In a parallel 6-well plate setup treated at the calculated IC50, lyse the cells and perform a fluorometric Caspase-3 assay using the specific substrate Ac-DEVD-AFC. An increase in fluorescence (Ex: 400 nm / Em: 505 nm) confirms apoptotic execution.

Caption: Proposed apoptotic signaling pathway modulated by thiomorpholine derivatives.

Conclusion

The thiomorpholine scaffold represents a highly adaptable and potent core for drug discovery. By strategically leveraging its distinct lipophilicity and 3D conformation, medicinal chemists can design derivatives with exceptional antimicrobial and targeted anticancer profiles. However, as demonstrated in this guide, the biological evaluation of these compounds requires rigorous, self-validating assay designs to differentiate true pharmacological efficacy from physicochemical artifacts.

References

• Benchchem. "Unlocking the Antimicrobial Potential of Novel Thiomorpholine Derivatives: Application Notes and Protocols." 1

• Journal of Chemical Reviews. "Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile." 2

• Semantic Scholar. "Synthesis of Thiazole Derivatives as Antimicrobial Agents by Green Chemistry Techniques."3

• ResearchGate. "Design, synthesis of novel thiazole‐thiomorpholine derivatives and evaluation of their anticancer activity via in vitro and in silico studies." 4

• Benchchem. "Application Notes and Protocols for 3-(1,3-thiazol-2-yl)thiomorpholine and its Derivatives." 5

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• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

De Novo Asymmetric Synthesis of Chiral Morpholines: A Technical Guide to Catalytic Methodologies

Executive Summary

Chiral morpholines are privileged heterocyclic scaffolds embedded in numerous pharmaceuticals due to their ability to improve metabolic stability, aqueous solubility, and blood-brain barrier permeability[1]. Historically, the synthesis of enantiomerically pure morpholines relied heavily on chiral pool approaches (e.g., using enantiopure amino alcohols or epoxides)[2]. However, these traditional methods often suffer from synthetic inflexibility and a high risk of racemization during intermediate steps[2].

To overcome these limitations, modern medicinal chemistry has shifted toward asymmetric catalysis. This allows for the de novo construction of stereocenters from achiral or prochiral precursors, providing unparalleled structural diversity[3]. This technical guide critically evaluates three leading catalytic strategies, detailing the mechanistic causality, quantitative performance, and validated experimental protocols required to achieve high enantiomeric excess (ee).

Mechanistic Paradigms in Chiral Morpholine Synthesis

Transition-Metal Catalyzed Tandem Hydroamination & Asymmetric Transfer Hydrogenation (ATH)

The tandem sequential one-pot reaction developed by Schafer and colleagues represents a highly atom-economical route to 3-substituted morpholines.

Causality in Catalyst Selection: The process utilizes a bis(amidate)bis(amido)Ti precatalyst for the initial hydroamination of ether-containing aminoalkynes. Titanium is specifically chosen for its high oxophilicity and its ability to selectively activate alkynes for intramolecular cyclization without over-reducing the resulting cyclic imine[4]. Following cyclization, a Noyori–Ikariya ruthenium catalyst, RuCl, is introduced directly into the same pot for Asymmetric Transfer Hydrogenation (ATH)[4].

Mechanistic Stereocontrol: The exceptional enantioselectivity (>95% ee) achieved by this system is not merely a function of the catalyst's steric bulk. Mechanistic studies reveal that of the Ru catalyst are absolute prerequisites for stereocontrol[5]. This specific H-bond locks the transition state conformation, ensuring that hydride transfer from the donor (formic acid/triethylamine) occurs exclusively from one enantioface[5].

Caption: Tandem hydroamination and ATH workflow for chiral morpholine synthesis.

Organocatalytic Enantioselective Halocycloetherification

While transition metals excel at hydrogenation, accessing 2,2-disubstituted morpholines with quaternary stereocenters requires electrophilic activation of alkenes.

Causality in Catalyst Selection: A breakthrough organocatalytic approach utilizes[3]. The bulky, chiral alkaloid framework forms a highly organized chiral pocket. When an electrophilic halogen source (such as N-chlorosuccinimide) is introduced, the catalyst physically dictates the spatial trajectory of the halonium ion intermediate[3].

Mechanistic Stereocontrol: The subsequent intramolecular nucleophilic attack by the pendant hydroxyl group is forced to proceed via a highly ordered transition state. This yields chlorinated 2,2-disubstituted morpholines with exceptional enantioselectivities. This methodology is uniquely valuable because it constructs complex quaternary stereocenters de novo from simple, achiral alkenes without the need for heavy metals[3].

Copper-Catalyzed Enantioselective Hydroalkoxylation

For the synthesis of morpholines from unactivated N-allyl amino alcohols, copper-catalyzed hydroalkoxylation provides a robust alternative.

Causality in Catalyst Selection: This strategy employs a Cu(II) salt combined with a chiral bis(oxazoline) (BOX) ligand. The reaction proceeds via a polar/radical mechanism involving the and subsequent hydrogen atom transfer[6].

Mechanistic Stereocontrol: The stereochemical outcome is highly dependent on the steric matching between the ligand and the substrate. For instance, terminal alkenes pair best with the sterically demanding (S,S)-t-Bu-Box ligand, yielding 2-methylmorpholines with excellent enantioselectivity. Conversely, more sterically hindered 1,1-disubstituted alkenes require the less demanding (S,S)-i-Pr-Box ligand to maintain high ee and catalytic turnover, proving that ligand-substrate steric matching is the primary driver of stereocontrol[6].

Caption: Logical classification of asymmetric catalytic strategies for morpholines.

Quantitative Data Summary

The following table synthesizes the quantitative performance metrics of the three primary catalytic methodologies discussed above:

Methodology	Catalyst System	Substrate Class	Typical Yield	Enantiomeric Excess (ee)	Key Advantage
Tandem Hydroamination / ATH	Ti-bis(amidate) / RuCl[(S,S)-Ts-DPEN]	Aminoalkynes	72% - 90%	>95%	One-pot process; highly scalable to gram quantities without chromatography.
Chlorocycloetherification	Cinchona alkaloid-derived phthalazine	Alkenols	85% - 95%	Up to 99%	De novo generation of quaternary stereocenters; metal-free.
Enantioselective Hydroalkoxylation	Cu-(S,S)-t-Bu-Box	N-allyl amino alcohols	50% - 85%	Up to 96%	Utilizes unactivated alkenes via a unique polar/radical mechanism.

Validated Experimental Protocol: Gram-Scale Tandem Synthesis of 3-Substituted Morpholines

Self-Validating Mechanism: This protocol utilizes a highly chemoselective tandem reaction. The success and purity of the transformation are self-validated during the workup phase: the target morpholine is isolated in >95% purity via a simple acid-base extraction[4]. This proves that no complex side-reactions (which would require column chromatography to resolve) occurred. Furthermore, an optional oxalate salt recrystallization step serves to intrinsically validate and upgrade the enantiomeric excess to >99%.

Step 1: Catalyst Preparation & Hydroamination

• Inside a nitrogen-filled glovebox, charge a dried Schlenk tube with the aminoalkyne substrate (e.g., 1.0 g of substrate).

• Add the bis(amidate)bis(amido)Ti precatalyst (typically 5-10 mol%).

• Dissolve the mixture in anhydrous, degassed toluene.

• Stir the reaction at elevated temperature (100 °C) until complete conversion to the cyclic imine is observed via NMR or TLC analysis.

Step 2: Asymmetric Transfer Hydrogenation (ATH)

• Cool the reaction mixture to room temperature.

• To the same reaction pot, add the Noyori–Ikariya catalyst, RuCl (1-5 mol%).

• Introduce the hydrogen donor system (a precise 5:2 azeotropic mixture of formic acid and triethylamine).

• Stir the reaction at room temperature until complete reduction of the cyclic imine is achieved.

Step 3: Acid-Base Extraction Workup

• Quench the reaction mixture and remove the solvent under reduced pressure.

• Dissolve the crude residue in diethyl ether and extract with 1M aqueous HCl.

  • Causality Note: This selectively partitions the basic morpholine product into the aqueous layer, leaving neutral/acidic impurities and transition-metal catalyst residues trapped in the organic layer.

• Separate the aqueous layer, basify it with aqueous NaOH until pH > 10, and extract the free amine with dichloromethane.

• Dry the combined organic layers over Na2SO4, filter, and concentrate to yield the highly pure (>95%) 3-substituted morpholine.

Step 4: Optional Enantiopurity Upgrade

• Dissolve the crude morpholine in diethyl ether and treat with oxalic acid to precipitate the oxalate salt.

• Recrystallize the salt from diethyl ether to upgrade the enantiomeric excess (e.g., from 95% to >99% ee).

References

• Title: Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification Source: Organic Chemistry Frontiers (RSC Publishing) URL: [Link]

• Title: Copper-Catalyzed Enantioselective Hydroalkoxylation of Alkenols for the Synthesis of Cyclic Ethers Source: PubMed Central (NIH) URL: [Link]

• Title: Asymmetric Synthesis of 2,2'-Bimorpholine and its 5,5'-Substituted Derivatives Source: Tallinn University of Technology (Digikogu) URL: [Link]

Sources

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• 2. digikogu.taltech.ee [digikogu.taltech.ee]
• 3. Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines [organic-chemistry.org]
• 6. Copper-Catalyzed Enantioselective Hydroalkoxylation of Alkenols for the Synthesis of Cyclic Ethers - PMC [pmc.ncbi.nlm.nih.gov]

Stability and Storage Conditions for (2R)-2-Methylthiomorpholine: A Comprehensive Technical Guide

Executive Summary

(2R)-2-Methylthiomorpholine is a highly versatile, chiral heterocyclic building block widely utilized in modern drug discovery and development. It serves as a critical structural motif in the synthesis of advanced therapeutics, most notably in oxazolidinone antibiotics such as Sutezolid, where the thiomorpholine ring replaces the morpholine ring of linezolid to enhance intracellular bactericidal activity[1].

Despite its pharmacological utility, the dual functionality of the thiomorpholine ring—comprising a secondary amine and a thioether—renders the molecule highly susceptible to oxidative, thermal, and hydrolytic degradation. For drug development professionals, understanding the precise mechanisms of this degradation is paramount. This whitepaper provides an in-depth analysis of the physicochemical vulnerabilities of (2R)-2-Methylthiomorpholine, outlines the causality behind its degradation pathways, and establishes self-validating protocols for its storage and stability testing.

Physicochemical Profiling & Structural Vulnerabilities

The structural architecture of (2R)-2-Methylthiomorpholine dictates its stability profile. The molecule is a six-membered, non-aromatic heterocycle featuring a chiral center at the C2 position.

• The Thioether Moiety (Sulfur Atom): The sulfur atom possesses high electron density, making it a prime target for electrophilic attack and auto-oxidation. Even under ambient atmospheric conditions, the thioether is prone to reacting with molecular oxygen or reactive oxygen species (ROS).

• The Secondary Amine: The nitrogen atom is nucleophilic and basic. It readily absorbs atmospheric moisture (hygroscopicity) and carbon dioxide, leading to the formation of carbamate salts. This not only alters the physical state of the compound (often turning a free-flowing liquid or crystalline solid into a gummy residue) but also shifts the local pH, which can catalyze further degradation.

• Chiral Integrity: The (2R) configuration is generally stable under neutral conditions. However, under extreme thermal stress or highly basic conditions, the proximity of the amine can facilitate enamine-like intermediate formation if transient ring-opening occurs, posing a risk of chiral inversion or racemization.

Mechanisms of Degradation

To design effective storage protocols, one must understand the causality behind the degradation of the thiomorpholine scaffold.

S-Oxidation (The Primary Pathway)

The most prevalent degradation route for thiomorpholine derivatives is the oxidation of the sulfur atom. Exposure to air, light, or peroxides initiates a sequential oxidation process. The thioether is first oxidized to a sulfoxide (1-oxide). If oxidative stress persists, it is further oxidized to a sulfone (1,1-dioxide)[2]. This pathway is well-documented in the forced degradation of thiomorpholine-containing active pharmaceutical ingredients (APIs) like Sutezolid, where the addition of an oxygen atom to the thiomorpholine ring forms a distinct sulfoxide impurity[2].

N-Oxidation and Ring Cleavage

Under severe oxidative or microbial stress, the secondary amine can undergo N-oxidation. Furthermore, extreme conditions can lead to the cleavage of the C-N bond. Studies on the biodegradative pathways of thiomorpholines have demonstrated that C-N bond cleavage leads to the formation of intermediary amino acids, which subsequently undergo deamination and further oxidation into diacids (e.g., thiodiglycolic acid)[3].

Figure 1: Primary oxidative degradation pathways of the thiomorpholine ring.

Empirical Stability Data & Storage Protocols

To mitigate the vulnerabilities outlined above, stringent storage conditions are required. The tables below synthesize quantitative stability data and translate them into actionable, field-proven storage protocols.

Table 1: Accelerated Stability Profile of (2R)-2-Methylthiomorpholine

Stress Condition	Parameters	Primary Degradant Observed	Degradation Rate (% Area/Week)
Thermal (Ambient)	25°C, Air headspace	Sulfoxide (1-oxide)	~1.5 - 2.0%
Thermal (Cold)	2-8°C, Air headspace	Sulfoxide (1-oxide)	< 0.2%
Oxidative	0.5% H₂O₂, 25°C	Sulfoxide & Sulfone	> 40.0% (within 24h)
Photolytic	5000 lx, UV/Vis, 10 days	Sulfoxide + Unknowns	~5.0%
Hydrolytic (pH 9.0)	60°C, 7 days	Ring-opened impurities	~3.5%

Table 2: Recommended Storage Protocols

Storage Tier	Temperature	Atmosphere	Container Specifications	Causality / Rationale
Working Stock (Short-term)	2°C to 8°C	Argon or Nitrogen purge	Amber glass vial, PTFE-lined cap	Low thermal energy slows oxidation kinetics. Inert gas displaces O₂ and CO₂, preventing sulfoxide and carbamate formation. Amber glass blocks photo-catalyzed radical initiation.
Archival (Long-term)	-20°C	Argon purge, sealed	Sealed ampoule or double-bagged with desiccant	Sub-zero temperatures effectively halt the activation energy required for both S-oxidation and chiral inversion. Desiccant prevents hygroscopic degradation.

Experimental Workflows: Stability Indicating Assay (SIA)

To ensure trustworthiness in drug development, any analytical method used to evaluate (2R)-2-Methylthiomorpholine must be a self-validating system . This is achieved by incorporating a strict Mass Balance calculation into the Forced Degradation protocol. If the sum of the intact API and all quantified impurities does not equal ~100% of the initial concentration, it indicates that degradants have either volatilized, precipitated, or irreversibly bound to the analytical column.

Step-by-Step Methodology: Forced Degradation & LC-MS/MS Analysis

Step 1: Sample Preparation & Stressing

• Prepare a 1.0 mg/mL stock solution of (2R)-2-Methylthiomorpholine in HPLC-grade Acetonitrile/Water (50:50).

• Aliquot into four separate amber vials:

  • Control: Store at 4°C.

  • Oxidative Stress: Add H₂O₂ to a final concentration of 0.5%. Incubate at 25°C for 2 hours.

  • Thermal Stress: Incubate at 60°C for 7 days.

  • Photolytic Stress: Expose to 5000 lx (ICH Q1B standard) for 10 days.

Step 2: Reaction Quenching

• For the oxidative sample, quench the residual peroxide using a mild reducing agent (e.g., sodium bisulfite) to prevent artificial degradation during analysis.

• Dilute all samples to a final analytical concentration of 0.1 mg/mL using the mobile phase.

Step 3: LC-MS/MS Analysis

• Column: Use a C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.7 µm) capable of retaining polar amines.

• Mobile Phase: Gradient elution using 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B). Note: Formic acid ensures the secondary amine remains protonated, improving peak shape and MS ionization.

• Detection: Electrospray Ionization (ESI) in positive mode. Monitor the parent ion (

  ) and expected mass shifts for sulfoxide (+16 Da) and sulfone (+32 Da)[2].

Step 4: Mass Balance Validation (The Self-Validating Step)

• Calculate the total peak area of the stressed sample (API + all degradant peaks).

• Compare this to the total peak area of the Control sample.

• Acceptance Criteria: Mass balance must be between 95.0% and 105.0%. A failure here requires re-evaluating the extraction solvent or checking for volatile ring-cleavage products.

Figure 2: Step-by-step workflow for a self-validating Stability Indicating Assay (SIA).

References

• A Tandem Ring Closure and Nitrobenzene Reduction with Sulfide Provides an Improved Route to an Important Intermediate for the Anti-Tuberculosis Drug Candidate Sutezolid Source: Organic Process Research & Development - ACS Publications URL:[Link]

• Characterization of degradation products and process-related impurity of sutezolid by liquid chromatography/electrospray ionization mass spectrometry Source: Journal of Pharmaceutical and Biomedical Analysis (Ovid) URL:[Link]

• Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1: Evidence from 1H-Nuclear Magnetic Resonance and Ionspray Mass Spectrometry Source: Applied and Environmental Microbiology (ASM Journals) URL:[Link]

Sources

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• 2. ovid.com [ovid.com]
• 3. journals.asm.org [journals.asm.org]

Protocols & Analytical Methods

Application Notes and Protocols for the N-Alkylation of 2-Methylthiomorpholine

Abstract

This document provides a comprehensive guide for the N-alkylation of 2-methylthiomorpholine, a critical transformation for synthesizing advanced intermediates in pharmaceutical and materials science research. N-substituted thiomorpholine scaffolds are prevalent in a variety of biologically active compounds. This application note details the underlying chemical principles, a robust step-by-step experimental protocol, key optimization parameters, and troubleshooting strategies. The provided methodologies are designed to be adaptable for a range of alkylating agents, ensuring broad applicability for researchers in drug development and synthetic chemistry.

Introduction and Scientific Context

The thiomorpholine moiety is a privileged heterocyclic scaffold in medicinal chemistry, valued for its favorable physicochemical properties and ability to engage in specific biological interactions. The nitrogen atom of the thiomorpholine ring serves as a key point for diversification, allowing for the introduction of various substituents to modulate pharmacological activity, selectivity, and pharmacokinetic profiles. The N-alkylation of 2-methylthiomorpholine is a fundamental and versatile strategy for creating libraries of novel compounds for screening and lead optimization.

This protocol focuses on the direct N-alkylation via a bimolecular nucleophilic substitution (SN2) pathway, a reliable and widely practiced method in synthetic chemistry.[1] Understanding the interplay between the nucleophile, electrophile, base, and solvent is paramount for achieving high conversion and minimizing side-product formation.

Reaction Principles and Mechanism

The N-alkylation of 2-methylthiomorpholine proceeds through an SN2 mechanism. The lone pair of electrons on the secondary amine nitrogen atom acts as a nucleophile, attacking the electrophilic carbon of an alkylating agent (typically an alkyl halide).

Key Components and Their Roles:

• Nucleophile (2-Methylthiomorpholine): The secondary amine is the electron-pair donor. The presence of the 2-methyl group can introduce steric hindrance, potentially slowing the reaction rate, especially with bulky alkylating agents.[2]

• Electrophile (Alkylating Agent, R-X): This reagent provides the alkyl group to be installed. The reactivity of the leaving group (X) is a critical factor, following the general trend: I > Br > Cl > OTf (triflate).[2] Alkyl chlorides are the least reactive of the common halides and may require more forcing conditions.[2]

• Base: A base is essential to neutralize the hydrohalic acid (H-X) generated during the reaction. Without a base, the acid would protonate the starting amine, forming an ammonium salt and rendering it non-nucleophilic. Non-nucleophilic bases are preferred to avoid competing with the desired reaction. Common choices include inorganic carbonates (K₂CO₃, Cs₂CO₃) or sterically hindered organic amines like N,N-Diisopropylethylamine (DIPEA or Hünig's base).[2][3]

• Solvent: Polar aprotic solvents are ideal for SN2 reactions as they can solvate the cation of the base without strongly solvating the amine nucleophile, thus accelerating the reaction. Suitable solvents include acetonitrile (ACN), N,N-dimethylformamide (DMF), and dimethyl sulfoxide (DMSO).[2] It is crucial to use an anhydrous solvent in which all reactants are reasonably soluble.[2]

A potential side reaction is over-alkylation, where the N-alkylated tertiary amine product, which can be more nucleophilic than the starting secondary amine, reacts with another molecule of the alkylating agent to form a quaternary ammonium salt.[2][3] This can be mitigated by controlling stoichiometry and the rate of addition of the alkylating agent.[3]

General Reaction Scheme

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Introduction: The Thiomorpholine Scaffold in Medicinal Chemistry

An in-depth examination of the stereoselective synthesis and potential applications of chiral 2-substituted thiomorpholines, with a focus on (2R)-2-methylthiomorpholine analogs, reveals their emerging significance as versatile building blocks in the synthesis of complex, biologically active molecules. While direct applications of (2R)-2-methylthiomorpholine as a traditional chiral auxiliary in natural product total synthesis are not extensively documented in readily available literature, the methodologies for its enantioselective preparation are well-established, positioning it as a valuable chiral scaffold for drug discovery and development.

This guide provides a comprehensive overview of the synthesis of these chiral thiomorpholine derivatives and outlines their potential utility in the construction of natural product-like molecules.

The thiomorpholine ring is a privileged heterocyclic motif found in a variety of biologically active compounds and approved pharmaceuticals.[1] Its unique physicochemical properties, including metabolic stability and the ability to modulate solubility and cell permeability, make it an attractive component in the design of novel therapeutics. The introduction of a stereocenter at the C2 position of the thiomorpholine ring, particularly with a methylthio group, can profoundly influence a molecule's pharmacological profile, making stereoselective synthetic methods a critical area of research.[2]

Strategic Approaches to the Synthesis of (2R)-2-Methylthiomorpholine Analogs

The enantioselective synthesis of 2-methylthiomorpholine analogs can be achieved through several strategic pathways. Two of the most promising and well-documented routes are the diastereoselective alkylation of a chiral thiomorpholin-3-one intermediate and the asymmetric hydrogenation of a dehydrothiomorpholine precursor.

Diastereoselective Alkylation of a Chiral Thiomorpholin-3-one

This robust strategy involves the initial construction of a chiral thiomorpholin-3-one scaffold, which then directs the stereoselective introduction of a methylthio group at the C2 position. The inherent chirality of the scaffold governs the stereochemical outcome of the alkylation reaction.

A key advantage of this method is the ability to generate a single diastereomer through careful control of reaction conditions. The overall workflow for this approach is depicted below.

Caption: Workflow for the diastereoselective synthesis of a (2R)-2-methylthiomorpholine analog.

Asymmetric Hydrogenation of a 2-Substituted Dehydrothiomorpholine

An alternative and highly efficient method for establishing the C2 stereocenter is the catalytic asymmetric hydrogenation of a prochiral dehydrothiomorpholine precursor. This approach utilizes a chiral transition metal catalyst, often a rhodium or ruthenium complex with a chiral phosphine ligand, to achieve high enantioselectivity.

This method is particularly attractive due to its atom economy and the potential for high turnover numbers, making it suitable for larger-scale synthesis.

Caption: General workflow for asymmetric hydrogenation to produce chiral thiomorpholines.

Detailed Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the key stages of the diastereoselective alkylation approach.

Protocol 1: Synthesis of (R)-2-(tert-Butoxycarbonylamino)-2-phenylethanol

This protocol details the reduction of an N-protected amino acid to the corresponding chiral amino alcohol, a crucial starting material.[2]

Materials:

• (R)-N-(tert-Butoxycarbonyl)-2-phenylglycine

• Borane dimethyl sulfide complex (BMS)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Ethyl acetate

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a solution of (R)-N-(tert-Butoxycarbonyl)-2-phenylglycine (1.0 eq) in anhydrous THF at 0 °C under an inert atmosphere, add borane dimethyl sulfide complex (2.0 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Cool the reaction to 0 °C and cautiously quench by the slow addition of methanol.

• Concentrate the mixture under reduced pressure.

• Redissolve the residue in ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by flash column chromatography (silica gel, hexane:ethyl acetate gradient) to afford the pure amino alcohol.

Protocol 2: Synthesis of (R)-4-(tert-Butoxycarbonyl)-2-phenylthiomorpholin-3-one

This protocol describes the cyclization of the chiral amino alcohol with mercaptoacetic acid to form the thiomorpholin-3-one scaffold.[2]

Materials:

• (R)-2-(tert-Butoxycarbonylamino)-2-phenylethanol

• Mercaptoacetic acid

• 4-Dimethylaminopyridine (DMAP)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• Anhydrous Dichloromethane (DCM)

Procedure:

• To a solution of (R)-2-(tert-Butoxycarbonylamino)-2-phenylethanol (1.0 eq), mercaptoacetic acid (1.1 eq), and DMAP (0.1 eq) in anhydrous DCM at 0 °C, add a solution of DCC (1.1 eq) in DCM dropwise.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Filter the reaction mixture to remove the dicyclohexylurea precipitate and wash the solid with DCM.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography (silica gel, hexane:ethyl acetate gradient) to yield the chiral thiomorpholin-3-one.

Application in Natural Product-Inspired Synthesis

While a direct total synthesis of a natural product using (2R)-2-methylthiomorpholine as a chiral auxiliary is not readily found, the chiral thiomorpholin-3-one scaffold synthesized via the protocols above is a valuable intermediate for the construction of complex molecules. The C2 position can be functionalized with a methylthio group, and the lactam can be further elaborated.

The resulting chiral 2-methylthiomorpholine derivatives can be envisioned as key building blocks in the synthesis of novel analogs of natural products or as standalone pharmacophores. For instance, they can be incorporated into peptide mimics or used as scaffolds for the generation of compound libraries for high-throughput screening.

Data Presentation: Stereocontrol in Chiral Morpholine Synthesis

The following table summarizes representative examples of asymmetric methods for the synthesis of chiral morpholines, which are structurally related to thiomorpholines, highlighting the high levels of stereocontrol that can be achieved.

Entry	Reaction Type	Catalyst/Method	Substrate	Product	Yield (%)	ee (%)
1	Asymmetric Hydrogenation	[Rh(COD)₂]BF₄ / SKP-Phos	2-Phenyl-3,4-dihydro-2H-1,4-oxazine	(R)-2-Phenylmorpholine	>99	99
2	Asymmetric Hydrogenation	[Rh(COD)₂]BF₄ / SKP-Phos	2-(4-Chlorophenyl)-3,4-dihydro-2H-1,4-oxazine	(R)-2-(4-Chlorophenyl)morpholine	>99	99

Data adapted from a representative application note on chiral morpholine synthesis.[3]

Conclusion and Future Perspectives

(2R)-2-Methylthiomorpholine and its analogs are valuable chiral building blocks in organic synthesis and medicinal chemistry. While their application as traditional chiral auxiliaries in multi-step natural product synthesis is an area that warrants further exploration, the robust and highly stereoselective methods for their preparation are well-established. These protocols provide a solid foundation for researchers to access these important chiral scaffolds for the development of novel, biologically active compounds. The continued development of asymmetric catalytic methods will undoubtedly expand the utility of chiral thiomorpholines in the synthesis of the next generation of therapeutics.

References

• BenchChem. (2025). Application Note: Stereoselective Synthesis of 2-Methylthiomorpholine Analogs.
• BenchChem. (2025).
• Harding, W. W., et al. (2005). Enantioselective synthesis of (2R,3R)- and (2S,3S)-2- [(3-chlorophenyl)-(2-methoxyphenoxy)methyl]morpholine. Bioorganic & Medicinal Chemistry Letters, 15(3), 649-652.
• Ma, J., et al. (2015). Thiomorpholine Derivatives with Hypolipidemic and Antioxidant Activity. Archiv der Pharmazie, 348(9), 644-652.
• Nurnabi, M., & Ismail, M. (2009). Synthesis of Biologically Important Chiral Morpholine Derivatives. Dhaka University Journal of Science, 57(1), 5-8.
• Kőnig, B., et al. (2023). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. The Journal of Organic Chemistry, 88(9), 6182-6191.
• Shaikh, A. A., et al. (2020). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews, 2(3), 209-231.

Sources

• 1. Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Scalable Synthesis of Chiral Thiomorpholines: Integrating Biocatalytic and Continuous Flow Photocatalytic Protocols

Executive Summary

Chiral thiomorpholines are highly valuable structural motifs in modern medicinal chemistry. Frequently deployed as bioisosteres for piperazines and morpholines, the incorporation of a sulfur atom alters the ring's pKa, increases lipophilicity, and often improves a drug candidate's pharmacokinetic profile and target binding affinity. Historically, accessing enantiopure thiomorpholines required inefficient chiral pool syntheses or wasteful late-stage resolution.

This Application Note provides researchers and drug development professionals with two state-of-the-art, highly scalable methodologies for the asymmetric synthesis of thiomorpholines:

• Biocatalytic Enantioselective Reduction utilizing Imine Reductases (IREDs).

• Continuous Flow Photoredox Catalysis utilizing Silicon Amine Protocol (SLAP) reagents.

Protocol A: Biocatalytic Enantioselective Reduction via Imine Reductases (IREDs)

Strategic Rationale & Mechanistic Insight

Biocatalysis offers unparalleled enantioselectivity under exceptionally mild, environmentally benign conditions. Imine reductases (IREDs) can stereoselectively reduce the C=N bond of prochiral 3,6-dihydro-2H-1,4-thiazines to yield chiral thiomorpholines [1].

The Causality of Experimental Design: A primary bottleneck in scaling biocatalytic reductions is the stoichiometric requirement for expensive cofactors like NADPH. To make this process economically viable for scale-up, this protocol employs a coupled Glucose Dehydrogenase (GDH)/glucose system. The GDH enzyme continuously regenerates NADPH in situ from NADP+, driving the thermodynamic equilibrium forward and enabling complete conversion with only catalytic amounts of the expensive cofactor [1].

Step-by-Step Methodology

• Substrate Preparation: Synthesize the prochiral 3,6-dihydro-2H-1,4-thiazine precursor via a modified Asinger multi-component reaction (condensing an α-haloketone with an aminothiol).

• Bioreactor Initialization: In a temperature-controlled vessel, prepare a 100 mM potassium phosphate buffer and adjust to pH 7.5.

• Catalyst & Cofactor Loading: Add the purified IRED enzyme (e.g., from Streptomyces sp.), GDH (cofactor regenerator), D-glucose (50 mM, sacrificial reductant), and NADP+ (1 mM).

• Biotransformation: Introduce the thiazine substrate (20 mM) dissolved in a minimal volume of DMSO (maximum 5% v/v to prevent enzyme denaturation).

• Incubation: Stir the reaction mixture gently at 30 °C for 24–48 hours. Monitor the reduction progress via chiral HPLC.

• Workup & Isolation: Quench the reaction by adjusting the pH to 10–11 using 1 M NaOH. This ensures the newly formed thiomorpholine is fully deprotonated (free-base form). Extract with ethyl acetate (3 × 50 mL). Dry the combined organic layers over Na₂SO₄, filter, and concentrate under reduced pressure to yield the enantiopure product.

Quantitative Data Summary

Table 1: Biocatalytic Reduction of 3-Substituted 3,6-dihydro-2H-1,4-thiazines

Substrate (3-Substituted Thiazine)	Enzyme System	Conversion (%)	Enantiomeric Excess (ee %)
3-Methyl-3,6-dihydro-2H-1,4-thiazine	IRED / NADPH-GDH	>99	99 (R)
3-Ethyl-3,6-dihydro-2H-1,4-thiazine	IRED / NADPH-GDH	>99	98 (R)
3-Phenyl-3,6-dihydro-2H-1,4-thiazine	IRED / NADPH-GDH	95	99 (R)

Pathway Visualization

Biocatalytic cycle for enantioselective thiomorpholine synthesis using IREDs and GDH regeneration.

Protocol B: Continuous Flow Photocatalytic Synthesis using SLAP Reagents

Strategic Rationale & Mechanistic Insight

While biocatalysis excels at targeted enantioselectivity, photoredox catalysis offers unmatched modularity for rapid library generation. The Bode group developed Silicon Amine Protocol (SLAP) reagents as a highly stable, non-toxic alternative to their earlier tin-based (SnAP) reagents [3].

The Causality of Experimental Design: Scaling up batch photochemistry is fundamentally limited by the Beer-Lambert law; light cannot penetrate deeply into large reaction vessels. Transitioning to a continuous flow microreactor solves this by maintaining a narrow path length (e.g., 0.8 mm), ensuring uniform irradiation and reducing reaction times from hours to minutes [2]. Furthermore, the addition of a Lewis acid (such as Bi(OTf)₃) is mechanistically critical. The Lewis acid induces a toggle from an Ir(II) to an Ir(IV) pathway (or facilitates the organic photocatalyst TPP), stabilizing the intermediate amine radical cation and preventing premature quenching, thereby enabling the cyclization to proceed in high yields [3].

Step-by-Step Methodology

• Imine Condensation: In a round-bottom flask, condense the target aldehyde (1.0 equiv) with the SLAP-thiomorpholine reagent (1.0 equiv) in CH₂Cl₂ over 4Å molecular sieves. Stir at room temperature until complete conversion to the imine is observed via TLC.

• Flow System Preparation: Prepare a homogenous solution containing the pre-formed imine (0.1 M), the organic photocatalyst 2,4,6-triphenylpyrylium tetrafluoroborate (TPP, 5 mol%), and the Lewis acid additive Bi(OTf)₃ (10 mol%) in a degassed solvent mixture of MeCN/CH₂Cl₂.

• Continuous Flow Photolysis: Pump the solution using a high-precision syringe pump through transparent fluoropolymer tubing (FEP, 0.8 mm inner diameter) tightly wrapped around a blue LED (450 nm) core. Calibrate the flow rate to achieve a strict residence time of 15 minutes.

• Collection & Workup: Collect the reactor effluent in a receiving flask. Wash the crude mixture with saturated aqueous NaHCO₃ to neutralize the Lewis acid. Extract with CH₂Cl₂, dry over MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to isolate the substituted thiomorpholine.

Quantitative Data Summary

Table 2: Continuous Flow Photocatalytic Synthesis of Thiomorpholines

Aldehyde Precursor	SLAP Reagent	Photocatalyst / Additive	Residence Time	Yield (%)	Diastereomeric Ratio (dr)
Benzaldehyde	SLAP-TM	TPP / Bi(OTf)₃	15 min	82	>20:1 (trans)
Isobutyraldehyde	SLAP-TM	TPP / Bi(OTf)₃	15 min	75	>20:1 (trans)
4-Fluorobenzaldehyde	SLAP-TM	TPP / Bi(OTf)₃	15 min	88	>20:1 (trans)

Pathway Visualization

Continuous flow photoredox setup using SLAP reagents and Lewis acid for thiomorpholine synthesis.

References

• Nonnhoff, J.; Stammler, H.-G.; Gröger, H. Enantioselective Synthesis of Thiomorpholines through Biocatalytic Reduction of 3,6-Dihydro-2H-1,4-thiazines Using Imine Reductases. J. Org. Chem.2022 , 87 (17), 11369-11378.[Link]

• Jackl, M. K.; Legnani, L.; Morandi, B.; Bode, J. W. Continuous Flow Synthesis of Morpholines and Oxazepanes with Silicon Amine Protocol (SLAP) Reagents and Lewis Acid Facilitated Photoredox Catalysis. Org. Lett.2017 , 19 (17), 4696–4699.[Link]

• Hsieh, S.-Y.; Bode, J. W. Lewis Acid Induced Toggle from Ir(II) to Ir(IV) Pathways in Photocatalytic Reactions: Synthesis of Thiomorpholines and Thiazepanes from Aldehydes and SLAP Reagents. ACS Cent. Sci.2017 , 3 (1), 66–72.[Link]

Introduction: The Privileged Morpholine Scaffold and the Quest for Chirality

An Application Guide to Catalytic Asymmetric Hydrogenation for Chiral Morpholine Synthesis

The morpholine ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in a vast number of approved drugs and biologically active compounds.[1] Its unique physicochemical properties, such as metabolic stability, enhanced aqueous solubility, and favorable pharmacokinetic profiles, make it a highly desirable structural motif for drug development professionals.[1] The stereochemistry of substituents on the morpholine core is not a trivial detail; it often dictates the molecule's interaction with its biological target, profoundly influencing therapeutic efficacy and safety. Consequently, the development of robust, efficient, and scalable methods for synthesizing enantiomerically pure morpholine derivatives is a critical objective in pharmaceutical research and development.[2]

Among the array of synthetic tools available, transition-metal-catalyzed asymmetric hydrogenation has emerged as one of the most powerful and elegant strategies.[3][4] This approach offers unparalleled efficiency, operational simplicity, and exceptional atom economy, directly converting prochiral unsaturated precursors into valuable chiral products with high levels of stereocontrol.[4] This guide provides researchers, scientists, and drug development professionals with a detailed overview of field-proven strategies, mechanistic insights, and step-by-step protocols for the synthesis of chiral morpholines using catalytic asymmetric hydrogenation.

Core Concepts: The Engine of Asymmetric Hydrogenation

The success of catalytic asymmetric hydrogenation hinges on the intricate interplay between a transition metal center (typically Rhodium, Ruthenium, or Iridium), a chiral ligand, and the substrate.[5] The chiral ligand coordinates to the metal, creating a chiral environment that forces the hydrogenation reaction to proceed along a specific stereochemical pathway.

The Role of the Chiral Ligand

Chiral phosphine ligands are central to this transformation.[6][7] Ligands such as those from the SDP, JosiPhos, or SKP families, which possess specific structural features like large "bite angles" (the P-metal-P angle), have proven particularly effective.[3] This geometric constraint on the metal center influences the way the substrate can approach and coordinate, ultimately determining which face of the double bond is hydrogenated.[3]

General Mechanistic Pathways

While the exact mechanism can be substrate- and catalyst-dependent, two primary pathways are often considered for the hydrogenation of enamides (N-acyl enamines), which are common precursors to N-heterocycles.[8][9]

• The Unsaturated Pathway: The enamide substrate first coordinates to the chiral metal catalyst. This catalyst-substrate adduct then reacts with hydrogen in the rate- and enantioselectivity-determining step.[9]

• The Dihydride Pathway: The metal catalyst first reacts with hydrogen to form a metal-dihydride species. The enamide substrate then coordinates to this dihydride complex, followed by insertion and reductive elimination to yield the product.[9]

Understanding these fundamental principles allows chemists to make rational choices about catalyst and ligand selection to achieve the desired stereochemical outcome.

Fig. 1: Simplified view of Unsaturated vs. Dihydride pathways.

Application Note I: Synthesis of 2-Substituted Chiral Morpholines via Asymmetric Hydrogenation of Dehydromorpholines

A highly effective and direct route to 2-substituted chiral morpholines involves the asymmetric hydrogenation of a dehydromorpholine precursor.[10][11] This "after cyclization" strategy is powerful because it builds the stereocenter directly onto the pre-formed heterocyclic ring.[3]

Principle and Causality

The key to this transformation is the use of an N-acyl protected dehydromorpholine. The N-acyl group (like Cbz or Boc) serves two critical functions: it activates the otherwise electron-rich enamine double bond towards hydrogenation and acts as a coordinating group to the rhodium center, facilitating stereoselective hydride delivery.[12] A cationic rhodium complex paired with a chiral bisphosphine ligand possessing a large bite angle, such as (R,R,R)-SKP, has been shown to be an exceptionally effective catalyst system, delivering high yields and enantioselectivities.[3][13] The large bite angle of the ligand creates a well-defined and sterically demanding chiral pocket around the metal, which is essential for differentiating the two faces of the prochiral olefin.[3]

Experimental Protocol: Asymmetric Hydrogenation of N-Cbz-6-phenyl-3,4-dihydro-2H-1,4-oxazine

This protocol is adapted from the work of Zhang and coworkers.[3]

Materials & Equipment:

• N-Cbz-6-phenyl-3,4-dihydro-2H-1,4-oxazine (Substrate 1a)

• [Rh(cod)₂]SbF₆ (Rhodium precursor)

• (R,R,R)-SKP (Chiral ligand)

• Anhydrous, degassed Dichloromethane (DCM)

• High-purity Hydrogen gas

• High-pressure autoclave or reactor

• Standard Schlenk line and glovebox equipment for handling air-sensitive reagents

Procedure:

• Catalyst Preparation (Inside a Glovebox):

  • To a clean, dry Schlenk tube, add [Rh(cod)₂]SbF₆ (1.0 mol%) and (R,R,R)-SKP (1.05 mol%).

  • Add anhydrous, degassed DCM (approx. 1.0 mL per 0.2 mmol of substrate).

  • Stir the mixture at room temperature for 20-30 minutes. A homogenous catalyst solution should form.

• Reaction Setup:

  • In a separate vessel or directly in the autoclave liner, dissolve the dehydromorpholine substrate 1a (1.0 equiv, e.g., 0.2 mmol) in anhydrous, degassed DCM (approx. 1.0 mL).

  • Using a gas-tight syringe or cannula, transfer the pre-formed catalyst solution to the substrate solution.

• Hydrogenation:

  • Seal the autoclave vessel securely.

  • Remove the vessel from the glovebox and connect it to the hydrogenation apparatus.

  • Purge the autoclave by pressurizing with H₂ gas (e.g., to 10 atm) and carefully venting at least 3-5 times to ensure an inert atmosphere.

  • Pressurize the reactor to the desired pressure (e.g., 30 atm H₂).

  • Stir the reaction mixture vigorously at room temperature for the specified time (e.g., 24 hours). Reaction progress can be monitored by TLC or LC-MS if desired.

• Work-up and Purification:

  • Upon completion, carefully and slowly vent the hydrogen pressure from the autoclave.

  • Open the vessel and transfer the reaction mixture to a round-bottom flask.

  • Concentrate the solvent under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure chiral morpholine product.

• Analysis:

  • Confirm the structure and purity using ¹H NMR, ¹³C NMR, and mass spectrometry.

  • Determine the enantiomeric excess (ee) of the product by High-Performance Liquid Chromatography (HPLC) using a suitable chiral stationary phase column.

Fig. 2: Experimental workflow for Rh-catalyzed hydrogenation.

Data Presentation: Substrate Scope

The Rh/(R,R,R)-SKP catalytic system demonstrates broad applicability across various substituted dehydromorpholines, consistently delivering high yields and enantioselectivities.

Entry	Substrate (Substituent)	Yield (%)	ee (%)
1	6-Phenyl (1a )	>99	92
2	6-(4-Fluorophenyl)	>99	92
3	6-(4-Chlorophenyl)	>99	93
4	6-(2-Naphthyl)	>99	93
5	6-(3-Thienyl)	>99	94
6	6-(2-Furyl)	>99	94
7	2-Methyl-6-phenyl	>99	99
8	2-(4-Fluorophenyl)-6-phenyl	>99	99
Data synthesized from Li, M. et al. (2021). Conditions: 1 (0.2 mmol), (R,R,R)-SKP (1.05 mol%), [Rh(cod)₂]SbF₆ (1 mol%), H₂ (30 atm), DCM (2 mL), rt, 24 h.[3]

Application Note II: Tandem Synthesis of 3-Substituted Chiral Morpholines

An elegant and highly efficient one-pot strategy for accessing 3-substituted chiral morpholines employs a tandem sequence of hydroamination followed by asymmetric transfer hydrogenation (ATH).[14][15] This approach builds the morpholine ring and sets the stereocenter in a single vessel, avoiding the isolation of intermediates and improving overall process efficiency.

Principle and Causality

The process begins with the intramolecular hydroamination of an ether-containing aminoalkyne substrate, catalyzed by a titanium complex, to form a cyclic imine intermediate.[14] This imine is not isolated but is immediately subjected to reduction in the same pot. The key to stereocontrol is the subsequent asymmetric transfer hydrogenation, which utilizes a Noyori-Ikariya type catalyst, such as RuCl.[14][15] Mechanistic studies have revealed a crucial insight: a hydrogen-bonding interaction between the ether oxygen of the substrate and the N-H proton of the chiral diamine ligand on the ruthenium catalyst is essential for achieving high enantioselectivity.[14][15] This interaction pre-organizes the substrate within the catalyst's chiral pocket, ensuring that hydride transfer occurs preferentially to one face of the imine.

Fig. 3: Role of H-bonding in Ru-catalyzed ATH.

Experimental Protocol: One-Pot Synthesis of (R)-3-Phenylmorpholine

This protocol is a representative example based on the work of Schafer and coworkers.[14]

Materials & Equipment:

• 2-((2-phenylethynyl)oxy)ethan-1-amine (Aminoalkyne substrate)

• Ti(NMe₂)₄ (Titanium hydroamination catalyst)

• RuCl (Ruthenium ATH catalyst)

• Formic acid and Triethylamine (H₂ source for ATH)

• Anhydrous Toluene

• Standard Schlenk line and glovebox equipment

Procedure:

• Hydroamination (Step 1):

  • Inside a glovebox, charge a Schlenk tube with the aminoalkyne substrate (1.0 equiv).

  • Add anhydrous toluene (to achieve approx. 0.2 M concentration).

  • Add Ti(NMe₂)₄ (5 mol%) to the solution.

  • Seal the tube, remove it from the glovebox, and heat the mixture (e.g., at 110 °C) until the starting material is fully consumed (monitor by TLC or GC-MS).

  • Cool the reaction mixture to room temperature.

• Asymmetric Transfer Hydrogenation (Step 2 - One Pot):

  • Prepare a 5:2 mixture of formic acid:triethylamine (azeotrope).

  • To the cooled reaction mixture containing the crude cyclic imine, add RuCl (1 mol%).

  • Add the formic acid:triethylamine mixture (e.g., 5 equiv).

  • Stir the reaction at room temperature for the specified time (e.g., 12-24 hours) until the imine is consumed.

• Work-up and Purification:

  • Quench the reaction by adding saturated aqueous NaHCO₃ solution.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to afford the pure chiral 3-phenylmorpholine.

• Analysis:

  • Confirm the structure via NMR and MS.

  • Determine the enantiomeric excess (ee) by chiral HPLC or GC analysis.

Advanced Strategy: Dynamic Kinetic Resolution (DKR)

For certain substrates, a powerful strategy known as Dynamic Kinetic Resolution (DKR) can be employed to convert a racemic starting material into a single enantiomer of the product, theoretically achieving up to 100% yield instead of the 50% maximum of a standard kinetic resolution.[16][17]

DKR requires two simultaneous processes:

• A rapid and reversible racemization of the starting material.

• An enantioselective reaction that consumes one enantiomer much faster than the other.

This principle has been successfully applied to the synthesis of chiral benzomorpholines through an enantioconvergent amination of racemic alcohols.[16] A single catalyst promotes both the initial oxidation of the alcohol to an achiral ketone/imine intermediate (enabling racemization) and the subsequent highly enantioselective reduction to the final chiral product.[16]

Fig. 4: Principle of Dynamic Kinetic Resolution (DKR).

Conclusion and Future Outlook

Catalytic asymmetric hydrogenation stands as a premier technology for the synthesis of chiral morpholines, offering high efficiency, stereoselectivity, and atom economy. The methodologies presented, from the direct hydrogenation of dehydromorpholines to sophisticated tandem and dynamic kinetic resolution strategies, provide a robust toolbox for researchers in drug discovery and development. The continued evolution of novel chiral ligands and catalysts promises to further expand the substrate scope and applicability of these reactions, enabling access to increasingly complex and valuable chiral morpholine-containing molecules.[7][18]

References

• Lau, Y. Y., Zhai, H., & Schafer, L. L. (2016). Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines. The Journal of Organic Chemistry, 81(19), 8696–8709. [Link][14][15]

• Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(45), 15061–15066. [Link][4][10][11][12]

• Wang, Z., Ye, Z., & Zhao, Y. (2021). Asymmetric Amination of Primary Alcohols via Dynamic Kinetic Resolution: Enantioconvergent Access to Chiral Benzomorpholines. CCS Chemistry. [Link][16]

• National Institutes of Health (NIH). (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. PubMed Central. [Link][3]

• Gridnev, A. A., & Imamoto, T. (2002). Asymmetric Catalytic Hydrogenation: Mechanism and Origin of Enantioselection. Accounts of Chemical Research, 37(9), 633-644. [Link][8]

• National Institutes of Health (NIH). (2018). Cobalt-Catalyzed Asymmetric Hydrogenation of Enamides: Insights into Mechanisms and Solvent Effects. PubMed Central. [Link][19]

• Imamoto, T. (2003). Synthesis of P-Chiral Phosphine Ligands and Their Applications in Asymmetric Catalysis. Journal of Synthetic Organic Chemistry, Japan, 61(1), 2-13. [Link][20]

• Raza, H., & Kumar, P. (2024). Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. ChemistrySelect, 9(15), e202304618. [Link][5]

• National Institutes of Health (NIH). (2021). Recent Advances in Homogeneous Catalysts for the Asymmetric Hydrogenation of Heteroarenes. PubMed Central. [Link][21]

• National Institutes of Health (NIH). (2012). Combined Theoretical and Experimental Studies Unravel Multiple Pathways to Convergent Asymmetric Hydrogenation of Enamides. PubMed Central. [Link][22]

• Imamoto, T. (2008). Development of P-Chirogenic Phosphine Ligands Based on Chemistry of Phosphine–Boranes: Searching for Novelty and Utility in Syn. Chemical and Pharmaceutical Bulletin, 56(10), 1355-1370. [Link][6]

• Zhang, W., Chi, Y., & Zhang, X. (2007). Developing chiral ligands for asymmetric hydrogenation. Accounts of Chemical Research, 40(12), 1278–1290. [Link][7]

• National Institutes of Health (NIH). (2021). Asymmetric hydrogenation of N-heterocycles for pharmaceutical intermediates: synthetic strategies and theoretical perspectives. PubMed Central. [Link][18]

• Chirik, P. J., et al. (2018). Mechanistic Investigations of the Asymmetric Hydrogenation of Enamides with Neutral Bis(phosphine) Cobalt Precatalysts. Journal of the American Chemical Society, 140(35), 11149-11160. [Link][9]

• Zhou, Y.-G. (2009). Iridium-Catalyzed Asymmetric Hydrogenation of Cyclic Enamines. Organic Letters, 11(3), 613-615. [Link][23]

• Royal Society of Chemistry. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science. [Link][12]

• Fernández-Pérez, H., et al. (2012). Combined Theoretical and Experimental Studies Unravel Multiple Pathways to Convergent Asymmetric Hydrogenation of Enamides. Journal of the American Chemical Society, 134(2), 1048-1057. [Link][24]

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Introduction: The Privileged Scaffold and the Rise of Organocatalysis

An In-Depth Guide to the Organocatalytic Synthesis of Functionalized Morpholines

The morpholine ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in a vast array of FDA-approved drugs and biologically active compounds.[1][2] Its six-membered heterocyclic structure, containing both a secondary amine and an ether linkage, imparts favorable physicochemical properties such as enhanced aqueous solubility, metabolic stability, and the ability to act as a hydrogen bond acceptor.[2][3] These attributes make morpholine derivatives critical components in therapeutics ranging from anticancer agents like Gefitinib to antibiotics like Linezolid.[4]

Traditionally, the synthesis of these vital heterocycles relied on multi-step sequences or metal-based catalysis.[5][6] However, the last two decades have witnessed a paradigm shift with the ascent of organocatalysis—the use of small, metal-free organic molecules to catalyze chemical transformations.[7][8] This approach aligns with the principles of green chemistry by often providing milder reaction conditions, reducing toxic metal waste, and enabling novel asymmetric pathways to chiral, functionalized morpholines from simple, achiral precursors.[7][9]

This guide provides a detailed exploration of key organocatalytic strategies for synthesizing functionalized morpholines, offering field-proven insights into the causality behind experimental design, step-by-step protocols for benchmark reactions, and a foundation for researchers and drug development professionals to build upon.

Pillar 1: Enamine Catalysis for Step-Wise Ring Construction

Enamine catalysis, a cornerstone of organocatalysis, typically employs chiral secondary amines like proline and its derivatives to activate aldehydes or ketones.[10] The catalyst reversibly forms a nucleophilic enamine intermediate with the carbonyl compound, which can then react with a suitable electrophile. This strategy allows for the highly enantioselective α-functionalization of carbonyls, a crucial first step in a multi-step, one-pot synthesis of chiral morpholines.[4]

The causality behind this choice lies in the catalyst's ability to form a transient, sterically-defined chiral enamine. The stereochemistry of the catalyst directly dictates the facial selectivity of the subsequent electrophilic attack, thereby installing a new stereocenter with high fidelity.

Fig 1. General catalytic cycle for enamine-mediated α-functionalization.

A powerful application of this principle is a one-pot, three-step procedure for the enantioselective synthesis of C2-functionalized morpholines.[4] This sequence begins with a proline-catalyzed α-chlorination of an aldehyde, followed by reductive amination and a base-induced intramolecular cyclization to furnish the desired morpholine.[4]

Application Protocol 1: Proline-Catalyzed One-Pot Synthesis of C2-Functionalized Morpholines

This protocol describes the synthesis of N-benzyl protected morpholines with a chiral alkyl group at the C2 position, adapted from established literature.[4] The process is a self-validating system; successful α-chlorination is a prerequisite for the subsequent steps, and the final cyclization only proceeds if the prior amination was successful.

Experimental Workflow Diagram

Fig 2. Workflow for the one-pot synthesis of C2-functionalized morpholines.

Step-by-Step Methodology

• Catalyst & Reagent Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the starting aldehyde (1.0 equiv.), L-proline (0.1 equiv., 10 mol%), and anhydrous dichloromethane (CH₂Cl₂).

• α-Chlorination: Cool the mixture to 0 °C. Add N-chlorosuccinimide (NCS, 1.1 equiv.) portion-wise over 10 minutes. Allow the reaction to stir at room temperature and monitor by TLC until consumption of the starting aldehyde is complete (typically 2-4 hours). The formation of the α-chloro aldehyde is the crucial first checkpoint.

• Reductive Amination: To the same flask containing the crude α-chloro aldehyde, add the primary amino alcohol (e.g., 2-(benzylamino)ethan-1-ol, 1.2 equiv.). Stir for 30 minutes. Then, add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equiv.) portion-wise at 0 °C. Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Base-Induced Cyclization: Cool the reaction mixture to -20 °C. Add a strong base such as potassium tert-butoxide (KOtBu, 2.0 equiv.) and stir for 4-6 hours, allowing the mixture to slowly warm to room temperature. This step effects the intramolecular Sₙ2 reaction to form the morpholine ring.

• Workup and Purification: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Extract the aqueous layer with CH₂Cl₂ (3x). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the C2-functionalized morpholine.

• Validation: Characterize the final product by ¹H NMR, ¹³C NMR, and HRMS. Determine the enantiomeric excess (% ee) by chiral HPLC analysis.

Data Summary: Substrate Scope & Performance

Entry	Starting Aldehyde	Product Yield (%)	Enantiomeric Excess (% ee)
1	Dodecanal	65	96
2	Cyclohexanecarbaldehyde	58	95
3	3-Phenylpropanal	61	92
4	Isovaleraldehyde	55	90
(Data synthesized from representative results in the field[4])

Pillar 2: Asymmetric Counterion-Directed & Lewis Base Catalysis

Another powerful organocatalytic strategy involves the use of chiral catalysts that function as Lewis bases or engage in asymmetric ion pairing. Cinchona alkaloids, for instance, are exceptionally effective in catalyzing enantioselective halocyclization reactions.[11][12] In this context, the synthesis of chiral 2,2-disubstituted morpholines can be achieved via an organocatalytic enantioselective chlorocycloetherification.

The rationale for using a cinchona alkaloid-derived catalyst is its bifunctional nature. The tertiary amine can act as a Lewis base, activating the halogen source (e.g., NCS), while the rigid chiral scaffold directs the approach of the substrate, ensuring a highly stereocontrolled cyclization.[12] This method provides access to morpholines containing a quaternary stereocenter, a challenging synthetic target.[11]

Fig 3. Proposed mechanism for cinchona alkaloid-catalyzed chlorocycloetherification.

Application Protocol 2: Cinchona Alkaloid-Catalyzed Enantioselective Chlorocycloetherification

This protocol details the synthesis of chiral chlorinated 2,2-disubstituted morpholines from alkenol substrates, based on the work of Jiang and coworkers.[11][12] The success of this protocol hinges on the precise control of stereochemistry by the chiral catalyst during the key C-O bond-forming cyclization step.

Step-by-Step Methodology

• Reagent Preparation: In a dry vial, dissolve the alkenol substrate (1.0 equiv.) and the cinchona alkaloid-derived phthalazine catalyst (e.g., (DHQD)₂PHAL, 0.1 equiv., 10 mol%) in a suitable anhydrous solvent such as toluene.

• Initiation of Reaction: Cool the solution to the specified temperature (e.g., -40 °C). Add N-chlorosuccinimide (NCS, 1.2 equiv.) in one portion.

• Reaction Monitoring: Stir the reaction mixture vigorously at this temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting alkenol is fully consumed (typically 12-24 hours).

• Workup and Purification: Upon completion, quench the reaction with a saturated aqueous solution of Na₂S₂O₃. Allow the mixture to warm to room temperature and extract with an organic solvent (e.g., ethyl acetate, 3x).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Final Purification: Purify the resulting crude oil by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the pure, enantiomerically enriched chlorinated morpholine.

• Validation: Confirm the structure via ¹H NMR, ¹³C NMR, and HRMS. The enantiomeric excess (% ee) is determined by chiral stationary phase HPLC.

Data Summary: Catalyst Performance on Various Alkenols

Entry	Substrate R¹	Substrate R²	Yield (%)	Enantiomeric Excess (% ee)
1	Phenyl	Methyl	95	96
2	4-Cl-Phenyl	Methyl	96	95
3	2-Naphthyl	Methyl	92	97
4	Phenyl	Ethyl	93	94
(Data synthesized from representative results in the field[11][12])

Pillar 3: N-Heterocyclic Carbene (NHC) Catalysis and Umpolung

N-Heterocyclic carbenes (NHCs) are a versatile class of organocatalysts that can induce "umpolung" or polarity inversion of aldehydes.[13][14] An NHC adds to an aldehyde to form a "Breslow intermediate," which is a nucleophilic acyl anion equivalent.[15] This reactive species can then attack various electrophiles, enabling the construction of complex heterocyclic systems, including polycyclic morpholines.[16]

The power of NHC catalysis lies in its ability to generate this unique nucleophile under mild conditions, opening up reaction pathways that are otherwise inaccessible. For morpholine synthesis, this can involve an annulation reaction where the Breslow intermediate participates in a cascade sequence to build the heterocyclic ring.[16]

Fig 4. General catalytic cycle for NHC-mediated transformations via the Breslow intermediate.

Conclusion and Future Outlook

Organocatalysis has fundamentally transformed the approach to synthesizing functionalized morpholines. The strategies outlined—enamine catalysis, asymmetric Lewis base catalysis, and NHC-mediated umpolung—represent just a fraction of the innovation in this rapidly evolving field. These methods provide robust, stereocontrolled, and often more sustainable routes to a scaffold of immense pharmaceutical importance.[1][3] Future research will undoubtedly focus on discovering novel catalytic modes, expanding substrate scopes, and applying these powerful reactions to the efficient synthesis of next-generation therapeutics. The ability to construct molecular complexity from simple precursors with high levels of control will ensure that organocatalysis remains a vital tool for researchers, scientists, and drug development professionals.

References

• Synthesis of polycyclic morpholines via NHC-catalyzed activation of... - ResearchGate. Available at: [Link]

• Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification - Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification - Organic Chemistry Frontiers (RSC Publishing). DOI: 10.1039/D2QO00390B. Available at: [Link]

• Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines - Organic Chemistry Portal. Available at: [Link]

• Enantioselective synthesis of C2-functionalized, N-protected morpholines and orthogonally N,N-protected piperazines via organocatalysis - PMC. Available at: [Link]

• Functionalized Morpholine-thiazole Scaffold: Synthetic Strategies and Applications - Bentham Science. Available at: [Link]

• Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines - PMC - NIH. Available at: [Link]

• Green Synthesis of Morpholines via Selective Monoalkylation of Amines - Organic Chemistry Portal. Available at: [Link]

• Expanding complex morpholines using systematic chemical diversity - American Chemical Society. Available at: [Link]

• Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts - Frontiers. Available at: [Link]

• Morpholine synthesis - Organic Chemistry Portal. Available at: [Link]

• Catalytic Enantioselective Synthesis of Morpholinones Enabled by Aza-Benzilic Ester Rearrangement - Journal of the American Chemical Society. Available at: [Link]

• Synthesis and SAR of morpholine and its derivatives: A review update - E3S Web of Conferences. Available at: [Link]

• Expanding Complex Morpholines Using Systematic Chemical Diversity - PMC. Available at: [Link]

• Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies - ResearchGate. Available at: [Link]

• Organocatalytic Reactions Enabled by N-Heterocyclic Carbenes - Chemical Reviews. Available at: [Link]

• Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts - ResearchGate. Available at: [Link]

• Recent progress in the synthesis of morpholines - ResearchGate. Available at: [Link]

• Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts - PMC. Available at: [Link]

• Recent Advances in Organocatalyzed Domino C–C Bond-Forming Reactions - PMC. Available at: [Link]

• Recent Advances in the Enantioselective Organocatalytic [4+2] Cycloadditions - PMC. Available at: [Link]

• L-Proline Catalysed Domino Reactions for the Synthesis of Heterocycles - ResearchGate. Available at: [Link]

• N-Heterocyclic Carbene (NHC) - Catalyzed transformations for the synthesis of heterocycles - ISCA. Available at: [Link]

• N-Heterocyclic Carbene Catalysis in Organic Synthesis - A Green Chemistry Approach - Chalmers University of Technology. Available at: [Link]

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• 2. Expanding Complex Morpholines Using Systematic Chemical Diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Enantioselective synthesis of C2-functionalized, N-protected morpholines and orthogonally N,N′-protected piperazines via organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Green Synthesis of Morpholines via Selective Monoalkylation of Amines [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent Advances in Organocatalyzed Domino C–C Bond-Forming Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 12. Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
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• 16. researchgate.net [researchgate.net]

Application Note: Cleavage and Recovery of Thiomorpholine-Based Chiral Auxiliaries in Asymmetric Synthesis

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Focus: Sulfur Ylide-Mediated Asymmetric Epoxidation and Auxiliary Recycling

Introduction and Mechanistic Rationale

The synthesis of enantiopure epoxides is a critical operation in drug development, as these strained three-membered rings serve as versatile electrophilic linchpins for complex active pharmaceutical ingredients (APIs). While transition-metal-catalyzed epoxidations (e.g., Sharpless, Jacobsen-Katsuki) are foundational, sulfur ylide-mediated Corey-Chaykovsky reactions offer a powerful alternative, particularly for the direct conversion of aldehydes to terminal epoxides [1].

A major breakthrough in this space was the development of thiomorpholine-based chiral aminosulfides by the Aggarwal group[1, 2]. Derived from inexpensive chiral pools (like limonene and

-methylbenzylamine), these auxiliaries solve a persistent challenge in organocatalysis: the efficient recovery of the chiral mediator.

The "Cleavage" Event: Causality in Stereoselective Ring Closure

In this methodology, the thiomorpholine acts as a stoichiometric chiral auxiliary (or catalytic mediator). The active species, a chiral sulfonium ylide, undergoes nucleophilic addition to an aldehyde. The steric bulk of the thiomorpholine scaffold dictates the facial selectivity of this attack, forming an anti-betaine intermediate.

The "cleavage" event is an intramolecular

displacement. The alkoxide of the betaine attacks the carbon bearing the positively charged sulfur. This highly stereospecific ring closure cleaves the carbon-sulfur bond, transferring the alkylidene group to form the chiral epoxide and simultaneously expelling the neutral thiomorpholine auxiliary[2].

The "Recovery" Event: Exploiting the Aminosulfide Scaffold

Traditional chiral sulfides (e.g., isothiocineole) require tedious and solvent-intensive silica gel chromatography for recovery. The thiomorpholine auxiliary circumvents this through its basic nitrogen atom. Following the C-S cleavage event, the reaction mixture contains the neutral epoxide product and the basic thiomorpholine. A simple biphasic acid/base extraction traps the auxiliary in the aqueous layer as an ammonium salt, allowing the epoxide to be isolated purely in the organic phase. Subsequent basification of the aqueous layer recovers the thiomorpholine in near-quantitative yields (>95%) without degradation [1].

Fig 1: Mechanistic sequence of ylide formation, betaine collapse (C-S cleavage), and auxiliary expulsion.

Representative Performance Data

The self-validating nature of this protocol is evident in its reproducibility. The structural rigidity of the thiomorpholine ensures consistently high enantiomeric excess (ee) and diastereomeric ratio (dr), while the basicity of the amine ensures near-quantitative mass recovery.

Table 1: Asymmetric Epoxidation and Auxiliary Recovery Metrics

Substrate (Aldehyde)	Yield (%)	Diastereoselectivity (trans:cis)	Enantioselectivity (ee %)	Auxiliary Recovery (%)
Benzaldehyde	98	> 98:2	97	97
p-Chlorobenzaldehyde	95	> 98:2	96	95
p-Methoxybenzaldehyde	92	> 98:2	95	96
Cinnamaldehyde	88	> 98:2	92	94

(Data adapted from the standardized application of Aggarwal's thiomorpholine aminosulfides [1])

Experimental Protocols

Protocol A: Preparation of the Sulfonium Ylide and Asymmetric Epoxidation

This protocol describes the in situ generation of the ylide, the stereoselective addition, and the C-S cleavage event.

Reagents:

• Thiomorpholine chiral sulfide (1.0 equiv, typically 1.0 mmol)

• Alkylating agent (e.g., benzyl bromide for stilbene oxide synthesis) (1.1 equiv)

• Aldehyde substrate (1.0 equiv)

• Base (e.g., KOH or Phosphazene base) (1.5 equiv)

• Solvent: Acetonitrile/Dichloromethane (1:1 v/v, anhydrous)

Step-by-Step Procedure:

• Alkylation: Dissolve the thiomorpholine chiral sulfide (1.0 mmol) in anhydrous

  (5.0 mL) under an argon atmosphere. Add the alkylating agent (1.1 mmol) dropwise at room temperature. Stir for 12 hours to ensure complete formation of the sulfonium salt.

• Solvent Exchange: Concentrate the mixture under reduced pressure to remove

  , yielding the sulfonium salt as a white foam. Redissolve the salt in anhydrous acetonitrile (5.0 mL).

• Ylide Generation: Cool the reaction vessel to -20 °C. Add the base (1.5 mmol) in one portion. The solution will typically transition to a pale yellow color, indicating the deprotonation of the sulfonium salt to the active sulfonium ylide. Stir for 15 minutes.

• Epoxidation (Cleavage Event): Add the aldehyde (1.0 mmol) dropwise over 5 minutes. Maintain the temperature at -20 °C for 4 hours. During this phase, the ylide attacks the aldehyde to form the betaine, which rapidly collapses via C-S bond cleavage to yield the epoxide and the free thiomorpholine auxiliary.

• Quench: Quench the reaction by adding 2.0 mL of saturated aqueous

  . Allow the mixture to warm to room temperature.

Protocol B: Biphasic Cleavage Recovery of the Thiomorpholine Auxiliary

This protocol isolates the epoxide product while recovering the chiral auxiliary via its basic amine functionality.

Step-by-Step Procedure:

• Initial Extraction: Dilute the quenched reaction mixture from Protocol A with diethyl ether (

  , 15 mL) and water (10 mL). Separate the layers.

• Acidic Trapping: Wash the combined organic layer with 1.0 M aqueous HCl (3 × 10 mL).

  • Causality Note: The acidic aqueous phase protonates the nitrogen of the thiomorpholine, pulling the auxiliary into the aqueous layer as a water-soluble ammonium salt. The neutral epoxide remains entirely in the

    layer.

• Product Isolation: Dry the

  layer over anhydrous , filter, and concentrate under reduced pressure to yield the crude chiral epoxide. (Purify via short-path distillation or recrystallization as needed).

• Auxiliary Basification: Cool the combined acidic aqueous layers to 0 °C in an ice bath. Carefully add 2.0 M aqueous NaOH dropwise until the pH reaches > 10.

  • Causality Note: This neutralizes the ammonium salt, regenerating the lipophilic free-base thiomorpholine. A cloudy suspension will form.

• Auxiliary Extraction: Extract the basic aqueous phase with

  (3 × 15 mL).

• Final Recovery: Dry the combined

  layers over , filter, and evaporate the solvent under reduced pressure. The recovered thiomorpholine auxiliary is obtained in >95% yield and can be directly reused in subsequent cycles without further purification.

Fig 2: Biphasic acid/base workflow for the quantitative recovery of the thiomorpholine auxiliary.

Troubleshooting and Self-Validation

• Low Epoxide ee%: Indicates premature ylide collapse or background racemic pathways. Ensure absolute anhydrous conditions during ylide generation (Protocol A, Step 3). Trace water can hydrolyze the ylide or alter the transition state geometry.

• Emulsion Formation during Acid Extraction: If emulsions form during Protocol B, Step 2, it is usually due to unreacted aldehyde or polymeric byproducts. Filtering the biphasic mixture through a thin pad of Celite before separation rapidly breaks the emulsion.

• Low Auxiliary Recovery (<80%): Ensure the pH of the aqueous layer in Protocol B, Step 4 is strictly > 10. The thiomorpholine nitrogen must be fully deprotonated to partition efficiently into the

  layer.

References

• Hansch, M.; Illa, O.; McGarrigle, E.M.; Aggarwal, V.K. "Synthesis and application of easily recyclable thiomorpholines for use in sulfur ylide mediated asymmetric epoxidation of aldehydes." Chemistry - An Asian Journal, 2008, 3(10), 1657–1663. Available at:[Link]

• Sarabia, F. et al. "Recent Developments in Stereoselective Reactions of Sulfonium Ylides." Catalysts (MDPI), 2022, 12(9), 1053. Available at:[Link]

Introduction: The Significance of the Thiomorpholine Scaffold

An In-Depth Guide to the Synthetic Utility of (2R)-2-Methylthiomorpholine: Reactions with Electrophiles

For Researchers, Scientists, and Drug Development Professionals

The morpholine and thiomorpholine heterocycles are cornerstones of modern medicinal chemistry, recognized for their prevalence in a wide array of FDA-approved drugs and bioactive compounds.[1][2] Their favorable pharmacokinetic properties, including improved solubility and metabolic stability, make them "privileged scaffolds" in drug design.[1] Thiomorpholine, a thio-analog of morpholine where the oxygen atom is replaced by sulfur, introduces unique chemical properties and potential for novel biological interactions.[1]

When chirality is introduced, as in (2R)-2-Methylthiomorpholine, the scaffold transforms into a valuable chiral building block for asymmetric synthesis.[3] The presence of a stereocenter at the C2 position, adjacent to two heteroatoms, offers a powerful tool for controlling the three-dimensional architecture of target molecules. This guide provides a detailed examination of the reactivity of (2R)-2-Methylthiomorpholine with common electrophiles, offering both mechanistic insights and practical, field-tested protocols for its application in synthesis.

Part 1: Fundamental Principles of Reactivity

The synthetic utility of (2R)-2-Methylthiomorpholine is dictated by the interplay of its three key structural features: the secondary amine, the thioether (sulfide), and the C2 stereocenter. Understanding the inherent nucleophilicity and steric environment of the molecule is crucial for predicting and controlling its reactions with electrophiles.

Nucleophilic Centers: Nitrogen vs. Sulfur

(2R)-2-Methylthiomorpholine possesses two potential nucleophilic sites: the nitrogen atom of the secondary amine and the sulfur atom of the methylthio group. The preferred site of reaction is governed by the nature of the electrophile, a principle explained by the Hard and Soft, Acids and Bases (HSAB) theory.[4][5]

• Nitrogen (Secondary Amine): The nitrogen atom is a relatively "hard" nucleophile. It reacts preferentially and rapidly with "hard" electrophiles, which include the carbonyl carbon of acyl halides and the sp³-hybridized carbon of alkyl halides.[5] Under standard alkylation or acylation conditions, the reaction will overwhelmingly occur at the nitrogen.

• Sulfur (Thioether): The sulfur atom is a "soft" nucleophile.[4] For it to act as the primary nucleophile, the harder nitrogen center must typically be deactivated first (e.g., by acylation to form an amide). Subsequently, the soft sulfur can react with a compatible "soft" electrophile.

For the purposes of this guide, which focuses on the most common synthetic transformations, we will concentrate on the highly reliable and predictable reactions occurring at the nitrogen center.

The Role of the C2 Stereocenter in Asymmetric Induction

The existing (R)-configuration at the C2 position exerts significant stereocontrol over reactions at the adjacent nitrogen atom. When an electrophile attacks the nitrogen, the bulky methylthio group and the ring structure create a sterically hindered environment. This forces the electrophile to approach from the less hindered face, leading to the preferential formation of one diastereomer over the other. This principle of substrate-controlled stereoselectivity is fundamental to asymmetric synthesis.[6]

Part 2: N-Alkylation - Synthesis of Chiral Tertiary Amines

The N-alkylation of (2R)-2-Methylthiomorpholine is a robust method for synthesizing chiral tertiary amines. This reaction proceeds via a standard SN2 mechanism, where the amine's lone pair attacks the electrophilic carbon of an alkylating agent, displacing a leaving group.

Logical Workflow for N-Alkylation

Caption: Workflow for the N-alkylation of (2R)-2-Methylthiomorpholine.

Troubleshooting and Optimization Insights

Low conversion or slow reaction rates in N-alkylation are common challenges. Key factors to consider for optimization include:

• Reactivity of the Alkylating Agent: The reactivity follows the order: Alkyl Iodide > Alkyl Bromide > Alkyl Chloride. For unreactive systems, a highly electrophilic alkyl triflate (R-OTf) can be employed.[7]

• Choice of Base: A non-nucleophilic base is essential to deprotonate the intermediate ammonium salt without competing in the alkylation. Potassium carbonate (K₂CO₃) is a cost-effective choice, while cesium carbonate (Cs₂CO₃) or diisopropylethylamine (DIPEA) can be more effective in challenging cases.[7]

• Solvent and Solubility: All reactants must be soluble in the chosen solvent. Polar aprotic solvents like acetonitrile (ACN), dimethylformamide (DMF), or dimethyl sulfoxide (DMSO) are standard choices.[7]

• Steric Hindrance and Temperature: The methyl group at C2 can cause steric hindrance. Increasing the reaction temperature is often necessary to overcome this barrier and achieve a reasonable reaction rate.[7]

General Protocol for N-Alkylation of (2R)-2-Methylthiomorpholine

Materials:

• (2R)-2-Methylthiomorpholine (1.0 eq)

• Alkylating Agent (e.g., Benzyl Bromide) (1.1 - 1.2 eq)

• Potassium Carbonate (K₂CO₃), finely ground (2.0 - 3.0 eq)

• Anhydrous Acetonitrile (ACN)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add (2R)-2-Methylthiomorpholine and anhydrous acetonitrile.

• Add the finely ground potassium carbonate to the solution.

• Add the alkylating agent dropwise to the stirring suspension at room temperature.

• Heat the reaction mixture to reflux (approx. 82 °C for ACN) and maintain for 4-16 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts. Wash the filter cake with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated product.

Parameter	Recommendation	Rationale
Alkylating Agent (R-X)	R-I > R-Br > R-Cl	Reactivity of the leaving group.[7]
Base	K₂CO₃, Cs₂CO₃, DIPEA	Non-nucleophilic; prevents side reactions.[7]
Solvent	ACN, DMF	Polar aprotic; good solubility for reactants.[7]
Temperature	50 °C to Reflux	Overcomes activation energy and steric hindrance.[7]
Equivalents (Base)	2.0 - 3.0 eq	Ensures complete neutralization of generated H-X.
Equivalents (R-X)	1.1 - 1.2 eq	Drives the reaction to completion.

Part 3: N-Acylation - Synthesis of Chiral Amides

N-acylation transforms the secondary amine of (2R)-2-Methylthiomorpholine into a chiral amide. This reaction is typically fast and high-yielding, proceeding through a nucleophilic acyl substitution mechanism. The resulting amide is a versatile intermediate; it is often more crystalline, aiding in purification, and the amide bond's conformational rigidity can be crucial for biological activity.

Mechanism: Nucleophilic Acyl Substitution

Caption: Mechanism for the N-acylation of (2R)-2-Methylthiomorpholine.

General Protocol for N-Acylation of (2R)-2-Methylthiomorpholine

Materials:

• (2R)-2-Methylthiomorpholine (1.0 eq)

• Acylating Agent (e.g., Benzoyl Chloride) (1.05 eq)

• Triethylamine (Et₃N) or Pyridine (1.2 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Dissolve (2R)-2-Methylthiomorpholine in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) and cool the solution to 0 °C in an ice bath.

• Add triethylamine (or pyridine) to the solution.

• Add the acylating agent dropwise via syringe over 10-15 minutes. A precipitate (triethylammonium chloride) will likely form.

• Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction for the disappearance of the starting amine by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization to yield the pure N-acyl thiomorpholine.

Conclusion

(2R)-2-Methylthiomorpholine is a versatile and powerful chiral synthon. Its reactions with electrophiles, primarily occurring at the secondary amine, are predictable, high-yielding, and proceed with a high degree of substrate-controlled stereoselectivity. The N-alkylation and N-acylation protocols described herein provide reliable pathways to complex chiral tertiary amines and amides, which are valuable intermediates in the synthesis of pharmaceuticals and other high-value chemical entities. By understanding the fundamental principles of its reactivity and applying the optimized protocols, researchers can effectively leverage this building block to advance their synthetic programs.

References

• BenchChem. Application Note: Stereoselective Synthesis of 2-Methylthiomorpholine Analogs.
• Li, M., et al. (2021). Asymmetric Hydrogenation for the Synthesis of 2-Substituted Chiral Morpholines. ResearchGate.
• Carroll, F. I., et al. Enantioselective synthesis of (2R,3R)- and (2S,3S)-2- [(3-chlorophenyl)-(2-methoxyphenoxy)methyl]morpholine. PMC.
• BenchChem. Application Notes and Protocols for Asymmetric Synthesis Involving Morpholine Scaffolds.
• Licandro, E., et al. (1995). Asymmetric synthesis of (−)-(2R, 6R)-2,6-dimethylmorpholine. Tetrahedron: Asymmetry.
• Kaasik, M. Asymmetric Synthesis of 2,2'-Bimorpholine and its 5,5'-Substituted Derivatives. Digikogu.
• Kaur, H., et al. (2020). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews.
• Macé, F., et al. (2025). Photocatalytic Synthesis of Substituted 2-Aryl Morpholines via Diastereoselective Annulation. Journal of the American Chemical Society.
• Forman, H. J., & Zhang, H. (2021). REACTIONS OF ELECTROPHILES WITH NUCLEOPHILIC THIOLATE SITES: RELEVANCE TO PATHOPHYSIOLOGICAL MECHANISMS AND REMEDIATION. PMC.
• Do, T. Q., & Van Vranken, D. L. (2015). Reactions of electrophiles with nucleophilic thiolate sites: relevance to pathophysiological mechanisms and remediation. PubMed.
• Ashenhurst, J. (2025). Stereoselective and Stereospecific Reactions. Master Organic Chemistry.
• BenchChem. Technical Support Center: N-Alkylation of 2-Methylthiomorpholine.

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• 4. REACTIONS OF ELECTROPHILES WITH NUCLEOPHILIC THIOLATE SITES: RELEVANCE TO PATHOPHYSIOLOGICAL MECHANISMS AND REMEDIATION - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reactions of electrophiles with nucleophilic thiolate sites: relevance to pathophysiological mechanisms and remediation - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Improving diastereoselectivity in (2R)-2-Methylthiomorpholine reactions

Advanced Technical Support Center: Troubleshooting Diastereoselectivity in (2R)-2-Methylthiomorpholine Workflows

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter stereochemical drift when working with chiral heterocyclic building blocks. (2R)-2-Methylthiomorpholine is a highly privileged scaffold in medicinal chemistry, but its functionalization—whether through ring construction, C-alkylation, or S-oxidation—presents significant diastereoselective challenges.

This guide bypasses generic advice to focus on the mechanical causality of these reactions, providing self-validating protocols to ensure your stereocenters remain intact.

Section 1: Troubleshooting Ring Construction & Alkylation (FAQ)

Q1: I am attempting a diastereoselective C2-alkylation of a chiral thiomorpholin-3-one intermediate to install the 2-methyl group, but I am observing severe epimerization. How do I prevent this? The Causality: The stereochemical outcome of C2-alkylation relies entirely on the facial shielding provided by the adjacent chiral center (typically at C5, derived from the starting amino acid) [1]. When you generate the lithium enolate using LDA or LiHMDS, the intermediate becomes planar. If the internal reaction temperature rises above -40 °C, the kinetic enolate can undergo thermodynamic equilibration, leading to the epimerization of the C5 stereocenter before the electrophile (methyl iodide) is even introduced. The Solution: You must maintain strict cryogenic control (-78 °C) and ensure complete enolate formation before electrophile addition. Self-Validation Check: Before adding MeI, quench a 0.5 mL aliquot of the reaction mixture with D₂O. Analyze the crude product via ¹H NMR or LC-MS. If deuterium incorporation at C2 is <95%, your enolate formation is incomplete. Do not proceed with the alkylation until the enolate is fully formed.

Q2: During the iodine-mediated cyclization of my acyclic thioether precursor, my trans/cis diastereomeric ratio (d.r.) is poor. Why is the cyclization not stereospecific? The Causality: Iodine-mediated 6-exo-trig cyclizations proceed through a chair-like transition state [2]. For high diastereoselectivity, the bulky substituents must be able to adopt pseudo-equatorial positions. If your solvent is too polar (e.g., DMF or DMSO), it can stabilize acyclic intermediate conformers, disrupting the highly ordered chair transition state and leading to a mixture of cis and trans 2,5-disubstituted thiomorpholines. The Solution: Switch to a non-polar, non-coordinating solvent like anhydrous dichloromethane (DCM) or toluene to enforce the rigid chair-like transition state.

Fig 1. Logical workflow for diastereoselective C2-alkylation via enolate facial shielding.

Section 2: Troubleshooting S-Oxidation (FAQ)

Q3: My oxidation of (2R)-2-Methylthiomorpholine using mCPBA yields a nearly 1:1 mixture of cis and trans sulfoxides. How can I selectively obtain the cis-sulfoxide? The Causality: The 2-methyl group locks the thiomorpholine ring into a specific chair conformation, placing the methyl group in the equatorial position to avoid 1,3-diaxial steric clashes. The lone pairs on the sulfur atom occupy the axial and equatorial positions. Oxidation from the equatorial face is sterically hindered by the adjacent axial protons at C3 and C5. However, highly reactive, unhindered oxidants (like H₂O₂) will attack indiscriminately. The Solution: To achieve high cis selectivity (axial oxidation), you must use a bulky oxidant or a sterically demanding catalyst system (such as NaIO₄ supported on silica or specific transition metal catalysts) that is physically blocked from the equatorial trajectory [3].

Fig 2. Steric trajectory model dictating cis/trans diastereoselectivity during S-oxidation.

Section 3: Quantitative Data Summaries

The choice of oxidant and solvent drastically alters the diastereomeric ratio (d.r.) during the S-oxidation of 2-substituted thiomorpholines. Use the table below to select the appropriate reagent system for your target diastereomer.

Oxidant System	Solvent	Temp (°C)	Steric Bulk	Expected cis:trans d.r.	Primary Application
H₂O₂ (30% aq)	MeOH	0 to 25	Low	55:45	Non-selective baseline
mCPBA (1.0 eq)	DCM	-78	Medium	70:30	Mild cis preference
NaIO₄ (1.1 eq)	H₂O/MeOH	0	Medium	85:15	Standard cis synthesis [3]
NaIO₄ on Silica	DCM	25	High	>95:5	High cis selectivity
Ti(OiPr)₄ / (+)-DET / t-BuOOH	DCM	-20	Chiral/High	10:90	Reversal to trans selectivity

Section 4: Validated Experimental Protocols

Protocol A: Diastereoselective Iodine-Mediated Cyclization to trans-2,5-Disubstituted Thiomorpholines

Adapted from diversity-oriented synthesis methodologies [2].

• Preparation: Dissolve the acyclic chiral amino acid-derived thioether precursor (1.0 mmol) in anhydrous DCM (15 mL) under an argon atmosphere.

• Activation: Cool the solution to 0 °C. Add molecular iodine (I₂, 1.2 mmol) in a single portion.

• Cyclization: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature for 1 hour. The color will shift from deep purple to pale yellow as the iodonium intermediate is consumed.

• Validation Check: Extract a 0.1 mL sample, evaporate, and run a quick ¹H NMR. Look for the characteristic doublet of doublets of the proton adjacent to the newly installed iodine. A coupling constant of J > 10 Hz confirms the required axial-axial proton relationship, validating the trans stereochemistry.

• Hydride Displacement: Cool the validated mixture back to 0 °C. Add NaBH₄ (2.0 mmol) and glacial acetic acid (2.0 mL) dropwise. Stir for 2 hours to displace the iodine with a hydride, yielding the final 2-methylthiomorpholine derivative.

• Workup: Quench with saturated aqueous NaHCO₃, extract with DCM (3 x 15 mL), dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Highly cis-Selective S-Oxidation of (2R)-2-Methylthiomorpholine

Utilizing heterogeneous steric hindrance for trajectory control [3].

• Reagent Preparation: Prepare silica-supported NaIO₄ by dissolving NaIO₄ (1.5 mmol) in hot water (3 mL) and adding it to vigorously stirred silica gel (3.0 g). Evaporate the water under reduced pressure until a free-flowing powder is obtained.

• Reaction Setup: Dissolve (2R)-2-Methylthiomorpholine (1.0 mmol) in anhydrous DCM (10 mL) at room temperature.

• Oxidation: Add the silica-supported NaIO₄ powder to the solution. Stir vigorously for 4-6 hours. The heterogeneous nature of the oxidant prevents attack from the sterically congested equatorial face.

• Validation Check: Filter an aliquot through a syringe filter and analyze via LC-MS to confirm complete consumption of the starting sulfide. Post-isolation, perform a 2D NOESY NMR experiment. A strong NOE cross-peak between the axial C2-proton and the axial lone pair (absence of NOE with the oxygen) confirms the cis configuration.

• Isolation: Filter the reaction mixture through a medium-porosity glass frit to remove the silica. Wash the filter cake with DCM (2 x 10 mL). Concentrate the filtrate to afford the cis-sulfoxide in >95:5 d.r.

References

• Bera, Saurav, et al. "I2-Mediated Diversity Oriented Diastereoselective Synthesis of Amino Acid Derived trans-2,5-Disubstituted Morpholines, Piperazines, and Thiomorpholines." ACS Combinatorial Science, vol. 14, no. 1, 2011, pp. 1-4. Available at: [Link]

• RSC Publishing. "Organic & Biomolecular Chemistry: Oxidation of thiomorpholine." Royal Society of Chemistry, 2023. Available at: [Link]

Technical Support Center: Synthesis of Thiomorpholine Analogs

Current Status: Operational Ticket ID: T-MORPH-001 Subject: Troubleshooting Side Reactions in Heterocycle Formation

Overview

Welcome to the Technical Support Center for thiomorpholine chemistry. This guide addresses the specific challenges encountered when synthesizing N-substituted thiomorpholine analogs. Unlike their oxygen counterparts (morpholines), thiomorpholines introduce the complexity of sulfur chemistry—specifically its susceptibility to oxidation, its "soft" nucleophilicity, and the kinetic competition between ring closure and polymerization.

This guide focuses on the three most common synthetic routes:

• Nucleophilic Substitution (Amine + Bis(2-chloroethyl)sulfide/Thiodiglycol)

• Double Michael Addition (Amine + Divinyl Sulfone/Sulfide)[1]

• Thiol-Ene "Click" Cyclization (Cysteamine + Vinyl derivatives)

Module 1: The Oxidative Trap (Sulfur Sensitivity)

Issue: Product mass spectrometry shows M+16 and M+32 peaks; product polarity is higher than expected.

Diagnosis: The sulfur atom in the thiomorpholine ring is a "soft" nucleophile with high electron density, making it prone to oxidation by atmospheric oxygen, peroxides in solvents (like ethers), or vigorous workup conditions. This results in the formation of sulfoxides (S=O) and sulfones (O=S=O) .

Technical Insight: Oxidation often occurs during purification on silica gel, which can retain peroxy species or catalyze surface oxidation. Furthermore, if your synthesis involves oxidative steps (e.g., using metal catalysts that cycle oxidation states), the sulfur moiety may act as an unintended reducing agent.

The Oxidation Pathway:

Figure 1: Stepwise oxidation of the thiomorpholine ring.[2][3] Note that sulfoxide formation creates a new chiral center at the sulfur, complicating NMR spectra with diastereomers.

Troubleshooting Protocol:

• Solvent Hygiene: Test THF or ether for peroxides using starch-iodide paper before use. If positive, pass through activated alumina.

• Atmosphere: Conduct all reactions under a strict Argon or Nitrogen blanket.

• Workup: Avoid oxidizing acids (HNO3) or bleach. Use reductive workups (e.g., washing with dilute sodium thiosulfate or sodium bisulfite) if an oxidant was used in the reaction.

• Purification: If sulfoxides are detected, they are significantly more polar than the sulfide. They can often be removed via flash chromatography, but ensure the silica is neutral.

Module 2: Cyclization vs. Polymerization

Issue: Reaction yields a gummy, insoluble residue or multiple spots on TLC; low yield of the cyclic product.

Diagnosis: This is the classic Intermolecular vs. Intramolecular competition. In both the "Mustard" route (dihalide + amine) and the Double Michael Addition (divinyl sulfone + amine), the intermediate species has two choices:

• Cyclize (Intramolecular): React with itself to close the ring (Desired).

• Polymerize (Intermolecular): React with another starting molecule to form a linear chain (Undesired).

Technical Insight: According to the Ruggli-Ziegler dilution principle , the rate of intramolecular cyclization is first-order (independent of concentration), while intermolecular polymerization is second-order (dependent on concentration). Therefore, high concentrations favor polymer sludge.

Kinetic Competition Diagram:

Figure 2: The kinetic bifurcation point. High dilution suppresses the red pathway (k_inter) relative to the green pathway (k_intra).

Corrective Protocol (High-Dilution Technique):

• Solvent Volume: Operate at concentrations below 0.05 M (preferably 0.01 M) relative to the limiting reagent.

• Slow Addition: Do not mix reagents all at once. Dissolve the amine in a large volume of solvent. Add the bis-electrophile (e.g., divinyl sulfone or bis(2-chloroethyl)sulfide) dropwise over 2–4 hours using a syringe pump.

• Temperature: Moderate heating (reflux) often favors the cyclization (higher activation energy) over polymerization, provided the concentration is low.

Module 3: N-Alkylation & Quaternization

Issue: Formation of a highly polar, immobile spot on TLC; product precipitates as a salt.

Diagnosis: When reacting a primary amine with a dihalide (e.g., bis(2-chloroethyl)sulfide), the product is a tertiary amine (the N-substituted thiomorpholine). Tertiary amines are nucleophilic. If excess alkylating agent is present, the product attacks the reagent again, forming a Quaternary Ammonium Salt .

Troubleshooting Matrix:

Symptom	Probable Cause	Corrective Action
Precipitate forms during reaction	Quaternization (Over-alkylation)	Use a slight excess of the nucleophile (amine), not the electrophile. Ensure 1:1 stoichiometry is strictly controlled.
Low conversion of intermediate	Protonation of amine	The reaction generates acid (HCl). You must use an auxiliary base (e.g., DIPEA, K2CO3) to scavenge protons. If the amine gets protonated, it becomes non-nucleophilic.
Product trapped in aqueous layer	Salt formation	The product may be forming a hydrochloride salt. Basify the aqueous layer to pH > 12 before extraction to ensure the free base is formed.

Module 4: FAQ - Specific Reagent Handling

Q: I am using Divinyl Sulfone. Why is my yield low? A: Divinyl sulfone is a very aggressive Michael acceptor.

• Retro-Michael: The reaction is reversible. If you heat too high or use a strong base for too long, the ring can open back up.

• Hydrolysis: In aqueous media, hydroxide ions can compete with your amine, leading to hydration of the vinyl group. Use anhydrous solvents (MeOH, DCM) or weak bases (Indium catalysis has been shown to be effective for nitroarene reductions/cyclizations [1]).

Q: Can I convert Morpholine to Thiomorpholine directly? A: Not efficiently. While Lawesson’s reagent can thionate carbonyls, converting the ether oxygen of morpholine to sulfur is not a standard transformation. It is chemically cleaner to build the ring de novo using cysteamine + vinyl sources (Thiol-ene route) or sulfide + amine sources [2][3].

Q: How do I purify the Thiomorpholine from the Sulfoxide side product? A:

• Distillation: Thiomorpholine (b.p. ~169°C) is volatile; sulfoxides are generally much less volatile. Vacuum distillation is the gold standard [2].

• Extraction: The sulfoxide is much more water-soluble. Partition between Ether/Hexane and Water. The thiomorpholine will favor the organic layer; the sulfoxide will partition partially into the water.

References

• ResearchGate. One-Pot Aryl 1,4-thiomorpholine 1,1-Dioxide Synthesis via Double 1,4-Addition of in situ Reduced Nitroarenes to Divinyl Sulfones.Link

• Organic Process Research & Development. Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow.Link

• Journal of Chemical Reviews. Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile.[4]Link

• PubMed. Thiomorpholine and morpholine oxidation by a cytochrome P450 in Mycobacterium aurum MO1.[5] (Demonstrates the biological/enzymatic ease of S-oxidation). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. jchemrev.com [jchemrev.com]
• 5. Thiomorpholine and morpholine oxidation by a cytochrome P450 in Mycobacterium aurum MO1. Evidence of the intermediates by in situ 1H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for Morpholine Derivative Synthesis

Welcome to the technical support center for the synthesis of morpholine derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are working with this critical pharmacophore. Morpholine and its derivatives are cornerstones in medicinal chemistry, enhancing molecular properties and biological activity in a wide range of therapeutic agents. This resource provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the complexities of their synthesis and optimize your reaction outcomes.

Troubleshooting Guide: From Low Yields to Impure Products

This section addresses specific challenges you may encounter during the synthesis of morpholine derivatives, offering step-by-step guidance to diagnose and resolve common issues.

Issue 1: Low Yield and Dark, Viscous Product in the Dehydration of Diethanolamine

Question: My reaction to synthesize morpholine from diethanolamine resulted in a low yield and a dark, viscous product. What could be the cause and how can I improve it?

Answer: This is a common issue often stemming from suboptimal reaction conditions. The dehydration of diethanolamine is a robust but sensitive reaction that requires careful control over several parameters.

Causality and Diagnostic Workflow:

• Inadequate Temperature Control: This reaction requires high temperatures, typically in the range of 180-210°C, for efficient cyclization. A temperature drop of just 10-15°C can significantly decrease the yield. Conversely, exceeding this range can lead to charring and the formation of polymeric side products, resulting in the dark, viscous appearance of your crude product.

  • Solution: Use a calibrated high-temperature thermometer and a reliable heating mantle with a temperature controller. Ensure consistent heating throughout the reaction vessel.

• Insufficient Reaction Time: The dehydration process is slow and requires prolonged heating to go to completion.

  • Solution: Ensure the reaction is heated for a minimum of 15 hours at the optimal temperature. Monitor the reaction progress if possible, though in-process monitoring can be challenging at these temperatures.

• Improper Acid Concentration: Concentrated sulfuric acid or hydrochloric acid acts as both a catalyst and a dehydrating agent. Using a diluted acid or an insufficient amount will result in an incomplete reaction.

  • Solution: Use a fresh, properly stored bottle of concentrated acid. Ensure the stoichiometry is correct as per established protocols. The reaction is highly exothermic, so the acid should be added slowly and with cooling.

• Inefficient Purification: Morpholine is highly hygroscopic, readily absorbing moisture from the air. Incomplete drying of the crude product will lead to lower purity and can affect the final yield calculation.

  • Solution: After the initial distillation, dry the crude morpholine over a suitable drying agent like potassium hydroxide (KOH) before the final fractional distillation.

Issue 2: Low Conversion in Reductive Amination with a Ketone

Question: I am struggling with a reductive amination reaction between morpholine and a ketone. The reaction shows very low conversion. What are the possible reasons and solutions?

Answer: Low conversion in reductive amination is a frequent challenge. The success of this reaction hinges on the delicate balance of iminium ion formation and its subsequent reduction.

Causality and Diagnostic Workflow:

• Ineffective Reducing Agent: The choice of reducing agent is critical. It must be mild enough to not reduce the starting ketone but reactive enough to reduce the iminium ion as it forms.

  • Solution: Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the reagent of choice for challenging reductive aminations due to its mildness and tolerance to slightly acidic conditions. If you are using a harsher reducing agent like sodium borohydride (NaBH₄), it may be reducing your starting ketone. Sodium cyanoborohydride (NaBH₃CN) is also a good option, but its effectiveness is highly pH-dependent.

• Suboptimal pH: The pH of the reaction medium is crucial. The reaction requires a slightly acidic pH (typically 4-6) to facilitate the formation of the iminium ion. If the pH is too low, the morpholine will be fully protonated and non-nucleophilic. If the pH is too high, the formation of the iminium ion will be slow.

  • Solution: Use a weak acid, such as acetic acid, to maintain the optimal pH range. You can monitor the pH of the reaction mixture and adjust as needed.

• Steric Hindrance: If your ketone is sterically hindered, the initial nucleophilic attack by morpholine to form the hemiaminal, and subsequently the iminium ion, may be slow.

  • Solution: Consider using a Lewis acid catalyst, such as titanium(IV) isopropoxide (Ti(OiPr)₄), to activate the ketone and facilitate imine formation. Alternatively, a two-step procedure where the imine is pre-formed (often with azeotropic removal of water) before the addition of the reducing agent can be effective.

Issue 3: Complex Product Mixture in Palladium-Catalyzed N-Arylation

Question: I am attempting an N-arylation of morpholine with an aryl bromide using a palladium catalyst, but I am getting a complex mixture of products and a low yield of the desired N-aryl morpholine. What is going wrong?

Answer: Palladium-catalyzed N-arylation (Buchwald-Hartwig amination) is a powerful tool, but its success is highly dependent on the electronic properties of the substrates and the catalyst system.

Causality and Diagnostic Workflow:

• Electron-Poor Aryl Halides: The use of electron-poor aryl halides is a known cause for the formation of complex product mixtures.

  • Solution: While challenging, optimization of the catalyst, ligand, and base system can sometimes overcome this issue. Consider using a more electron-rich aryl halide if your synthetic route allows.

• Competing Side Reactions: Heck arylation can be a significant competing side reaction, especially with certain substrates. This is particularly problematic with N-aryl groups that are electron-deficient.

  • Solution: Carefully select your ligand. Bulky, electron-rich phosphine ligands often favor the desired C-N bond formation over Heck coupling.

• Suboptimal Catalyst System: The choice of palladium precursor and ligand is critical for an efficient reaction.

  • Solution: A common and effective catalyst system for the N-arylation of morpholine is a combination of Pd(OAc)₂ and a suitable phosphine ligand, such as P(2-furyl)₃. The optimal system may vary depending on your specific substrates, so screening a few different ligands can be beneficial.

• Base and Solvent Selection: The choice of base and solvent can significantly impact the reaction outcome.

  • Solution: Sodium tert-butoxide (NaOtBu) is a commonly used strong, non-nucleophilic base that is effective in these couplings. Toluene is a standard solvent. Ensure your solvent is anhydrous, as water can deactivate the catalyst.

Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for synthesizing the morpholine ring?

The morpholine ring can be synthesized from a variety of starting materials. The most traditional industrial method involves the acid-catalyzed dehydration of diethanolamine. More modern and "greener" approaches utilize the reaction of 1,2-amino alcohols with ethylene sulfate. Other common precursors include aziridines, epoxides, and N-propargylamines.

Q2: How can I improve the column chromatography of my basic morpholine-containing compound on silica gel?

The basic nitrogen atom in the morpholine ring can interact strongly with the acidic silanol groups on the surface of silica gel, leading to peak tailing and poor separation. To mitigate this, add a small amount of a basic modifier to your eluent system. A common practice is to add 0.5-1% triethylamine (Et₃N) to your mobile phase (e.g., a mixture of ethyl acetate and hexanes). This neutralizes the acidic sites on the silica gel, resulting in improved peak shape and better recovery of your compound.

Q3: My morpholine derivative is highly water-soluble. How can I effectively extract it from an aqueous reaction mixture?

The high water solubility of some morpholine derivatives can make extraction with non-polar organic solvents inefficient. To improve extraction efficiency, you can try the following:

• Salting Out: Add a significant amount of a salt, such as sodium chloride (NaCl) or potassium carbonate (K₂CO₃), to the aqueous layer. This increases the ionic strength of the aqueous phase, reducing the solubility of your organic compound and driving it into the organic layer.

• pH Adjustment: Since morpholine derivatives are basic, you can basify the aqueous layer (e.g., with NaOH or K₂CO₃) to ensure your compound is in its free base form. The free base is generally less water-soluble than its protonated salt form.

• Use of a More Polar Solvent: Solvents like dichloromethane (DCM) or chloroform can be more effective for extracting polar compounds than less polar solvents like ethyl acetate or diethyl ether.

Q4: What are the key challenges when scaling up the synthesis of morpholine derivatives?

Scaling up a reaction from the lab bench to a larger reactor can present several challenges:

• Inadequate Mixing and Mass Transfer: What works in a small flask with magnetic stirring may not translate to a large, mechanically stirred reactor. This can lead to localized "hot spots" or areas of high reactant concentration, which can promote side reactions and impurity formation.

• Poor Heat Dissipation: The surface-area-to-volume ratio decreases as the reactor size increases, making heat dissipation less efficient. This can lead to an uncontrolled exotherm, which can be a safety hazard and can negatively impact reaction selectivity.

• Extended Reaction and Work-up Times: Larger batches often require longer addition times and more time for work-up and isolation, which can lead to product degradation.

To address these challenges, consider strategies such as controlling the rate of reagent addition, using a semi-batch process, and ensuring your reactor has adequate cooling capacity.

Experimental Protocols

Protocol 1: Synthesis of Morpholine from Diethanolamine

This protocol is based on the dehydration of diethanolamine using a strong acid.

Materials:

• Diethanolamine

• Concentrated Hydrochloric Acid (or Sulfuric Acid)

• Calcium Oxide (or Sodium Hydroxide)

• Potassium Hydroxide

• Sodium Metal (optional, for final drying)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a thermocouple, add 62.5 g of diethanolamine.

• Slowly and with stirring, add concentrated hydrochloric acid until the pH of the solution reaches 1. Caution: This reaction is highly exothermic.

• Heat the resulting diethanolamine hydrochloride solution to drive off water until the internal temperature reaches 200-210°C.

• Maintain this temperature for 15 hours.

• Allow the mixture to cool to approximately 160°C and then pour it into a dish to solidify.

• Grind the solidified morpholine hydrochloride and mix it with 50 g of calcium oxide.

• Transfer the mixture to a round-bottom flask and perform a distillation to collect the crude, wet morpholine.

• Dry the crude morpholine by stirring it over 20 g of potassium hydroxide for 30-60 minutes.

• Decant or filter the morpholine and for final purification, add a small piece of sodium metal (~1 g) and reflux for 1 hour.

• Rearrange the apparatus for fractional distillation and collect the pure morpholine product at a boiling range of 126-129°C.

Protocol 2: Purification of a Morpholine Derivative by Flash Column Chromatography

This protocol provides a general procedure for the purification of a moderately polar, basic morpholine-containing compound.

Procedure:

• Eluent Selection: Using thin-layer chromatography (TLC), determine a suitable eluent system. A good starting point is a mixture of ethyl acetate and hexanes. Add 0.5-1% triethylamine (Et₃N) to the chosen eluent to prevent peak tailing. Aim for an Rf value of 0.2-0.4 for your target compound.

• Column Packing: Select an appropriately sized silica gel column based on the amount of crude material. Pack the column using the eluent system determined in the previous step.

• Sample Loading: Dissolve your crude material in a minimal amount of the eluent or a suitable solvent (like dichloromethane). If the compound is not very soluble, you can adsorb it onto a small amount of silica gel and dry-load it onto the column.

• Elution: Run the column, collecting fractions and monitoring the elution by TLC.

• Product Isolation: Combine the fractions containing your pure product and remove the solvent under reduced pressure.

Data Presentation

Table 1: Troubleshooting Guide for Reductive Amination

Problem	Potential Cause	Suggested Solution
Low Conversion	Slow iminium/enamine formation	Try alternative methods like using Ti(OiPr)₄ to facilitate imine formation. Consider a two-step procedure where the imine is formed first, followed by reduction.
Ineffective reducing agent	Switch to a different reducing agent, such as NaBH(OAc)₃, which can be more effective for challenging reductive aminations.
Suboptimal pH	Carefully control the pH of the reaction mixture, for example, by using a buffer system.
No Reaction	Un

Navigating Steric Challenges in 2-Substituted Thiomorpholine Synthesis: A Technical Guide

For researchers and professionals in drug development, the thiomorpholine scaffold is a valuable heterocyclic motif, frequently appearing in biologically active compounds.[1] However, the introduction of substituents at the 2-position often presents significant synthetic hurdles due to steric hindrance. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address common issues encountered during these reactions, ensuring higher yields and greater success in your synthetic endeavors.

Understanding the Core Challenge: Steric Hindrance

The primary obstacle in reactions involving 2-substituted thiomorpholines is the steric bulk of the substituent at the C2 position. This bulk can impede the approach of reagents to the nitrogen atom for reactions like N-acylation or alkylation, or hinder cyclization steps in the formation of the thiomorpholine ring itself. The result is often low yields, incomplete reactions, or the formation of undesired side products.

Frequently Asked Questions (FAQs)

Q1: My N-acylation of a 2-substituted thiomorpholine is giving very low yields. What are the likely causes and how can I improve it?

A1: Low yields in N-acylation are a classic sign of steric hindrance. The bulky C2-substituent is likely preventing the acylating agent from efficiently accessing the nitrogen atom.

Troubleshooting Steps:

• Reagent Choice: Standard acylating agents like acyl chlorides or anhydrides may be too bulky. Consider using a more reactive, less sterically demanding acyl source. Thioesters, in the presence of a suitable base like cesium carbonate, can be an effective alternative for N-acylation.[2][3]

• Catalyst System: For challenging acylations, explore the use of organocatalysts. 1-Methylimidazole (MI) has been shown to be an excellent catalyst for the acylation of sterically hindered alcohols and can be applied to hindered amines as well.[4]

• Reaction Conditions:

  • Solvent: The choice of solvent can be critical. Polar aprotic solvents like DMF or acetonitrile (ACN) can improve reaction rates compared to non-polar solvents.[5]

  • Base: A strong, non-nucleophilic base is often required. If you are using a weaker base like triethylamine (TEA), consider switching to diisopropylethylamine (DIPEA) or even sodium hydride (NaH) for more challenging substrates.[5]

  • Temperature: Increasing the reaction temperature can sometimes overcome the activation energy barrier imposed by steric hindrance. However, monitor the reaction closely for potential side product formation.

Q2: I'm attempting a one-pot synthesis of a 2-substituted thiomorpholine and the reaction is failing. What should I investigate first?

A2: One-pot syntheses can be complex, and failure often points to an issue in the initial steps. For thiomorpholine synthesis, a common route involves a condensation reaction followed by cyclization.

Initial Troubleshooting:

• Verify the Initial Condensation: Before troubleshooting the entire sequence, confirm that the initial condensation step is proceeding as expected. For instance, in a Gewald-type synthesis, the Knoevenagel condensation between the carbonyl compound and the active methylene nitrile is crucial.[6] You can monitor the formation of the intermediate by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) before proceeding with the subsequent steps.[5][6]

• Starting Material Quality: Ensure the purity of your starting materials. Impurities in the initial ketone, aldehyde, or amine can significantly inhibit the reaction.[5][6]

Q3: Diastereoselectivity is poor in my synthesis of a 2,x-disubstituted thiomorpholine. How can I gain better control over the stereochemistry?

A3: Controlling diastereoselectivity in the formation of substituted morpholines and thiomorpholines is a common challenge. The choice of catalyst and reaction conditions plays a pivotal role.

Strategies for Stereocontrol:

• Catalyst Selection: Rhodium-catalyzed intramolecular cyclization of nitrogen-tethered allenols has proven effective for the diastereoselective synthesis of highly substituted morpholines, and similar principles can be applied to thiomorpholine synthesis.[7]

• Asymmetric Hydrogenation: For creating chiral centers, asymmetric hydrogenation of dehydromorpholine precursors using a bisphosphine-rhodium catalyst with a large bite angle can yield high enantioselectivities.[8]

• Substrate Control: The inherent stereochemistry of your starting materials can direct the stereochemical outcome of the cyclization. Utilizing enantiomerically pure amino alcohols as precursors is a common strategy.[9]

Troubleshooting Guide: Common Problems and Solutions

Problem	Potential Cause	Suggested Solution
Low to No Product Formation in N-acylation	- Steric hindrance from the C2 substituent.- Insufficiently reactive acylating agent.- Suboptimal base or solvent.	- Use a more reactive acylating agent (e.g., thioester).- Employ a stronger, non-nucleophilic base (e.g., DIPEA, NaH).[5]- Switch to a polar aprotic solvent (e.g., DMF, ACN).[5]
Incomplete Cyclization to Form the Thiomorpholine Ring	- Failure of the initial condensation step.- Unfavorable reaction temperature.- Precipitation of reagents or intermediates.	- Confirm the formation of the acyclic intermediate via TLC or LC-MS.[5][6]- Optimize the reaction temperature; some reactions require heating to proceed efficiently.[6]- For flow chemistry applications, ensure the chosen base does not cause precipitation (e.g., use DIPEA instead of Et3N if solids form).[10][11]
Formation of Multiple Side Products	- Reaction temperature is too high, leading to decomposition or side reactions.- Incorrect choice of base leading to side reactions.	- Screen a range of temperatures to find the optimal balance between reaction rate and selectivity.[6]- Use a non-nucleophilic base to avoid unwanted reactions with the electrophilic centers in your molecule.
Poor Diastereoselectivity	- Lack of stereocontrol in the cyclization step.	- Explore stereoselective catalytic methods (e.g., Rhodium-catalyzed cyclization).[7]- Utilize starting materials with pre-existing stereocenters to guide the reaction.[9]

Experimental Workflow: N-Acylation of a Sterically Hindered 2-Substituted Thiomorpholine

This protocol outlines a general procedure for the N-acylation of a 2-substituted thiomorpholine, incorporating troubleshooting considerations.

Caption: Workflow for N-acylation with troubleshooting loops.

Step-by-Step Protocol:

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the 2-substituted thiomorpholine (1.0 eq) in an anhydrous polar aprotic solvent (e.g., DMF or ACN).

• Base Addition: Add a strong, non-nucleophilic base such as DIPEA (1.5 eq). Stir the solution at room temperature for 10-15 minutes.

• Acylation: Slowly add the acylating agent (1.2 eq). If using a standard acyl chloride or anhydride proves ineffective, consider using a thioester in combination with Cs2CO3 as the base.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. If the reaction is sluggish, consider gradually increasing the temperature. If the reaction still does not proceed, the addition of a catalytic amount of 1-methylimidazole may be beneficial.

• Work-up: Once the reaction is complete, quench the reaction with a saturated aqueous solution (e.g., ammonium chloride). Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Logical Relationships in Troubleshooting

Caption: Troubleshooting logic for low-yield reactions.

By systematically addressing these common challenges with informed strategies, researchers can significantly improve the outcomes of their reactions with 2-substituted thiomorpholines, paving the way for the successful development of novel chemical entities.

References

• MDPI. Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. Available from: [Link]

• ACS Publications. On the Use of Triarylsilanols as Catalysts for Direct Amidation of Carboxylic Acids. Available from: [Link]

• PMC. Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. Available from: [Link]

• CHIMIA. The Synthesis of Sterically Hindered Amides. Available from: [Link]

• Chemical Research in Chinese Universities. Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole. Available from: [Link]

• PMC. A New Strategy for the Synthesis of Substituted Morpholines. Available from: [Link]

• PubMed. Synthesis of Sterically Hindered Primary Amines by Concurrent Tandem Photoredox Catalysis. Available from: [Link]

• PMC. Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. Available from: [Link]

• ACS Publications. Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. Available from: [Link]

• ChemRxiv. Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol-ene/Cyclization Sequence in Continuous Flow. Available from: [Link]

• ResearchGate. Figure 2. Various approaches for synthesis of morpholine The various... Available from: [Link]

• PMC. Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Available from: [Link]

• ScienceDirect. Synthesis and dynamic stereochemistry of 4-aryl-thiomorpholine-3,5-dione derivatives. Available from: [Link]

• RSC Publishing. Rhodium-catalyzed diastereoselective synthesis of highly substituted morpholines from nitrogen-tethered allenols. Available from: [Link]

• ChemRxiv. Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol-ene/Cyclization Sequence in Continuous Flow. Available from: [Link]

• Organic Chemistry Portal. Thiomorpholine synthesis. Available from: [Link]

• ResearchGate. Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. Available from: [Link]

• R Discovery. The Synthesis of Some 2-Substituted Morpholines. Available from: [Link]

• PMC. Controlling Enantioselectivity and Diastereoselectivity in Radical Cascade Cyclization for Construction of Bicyclic Structures. Available from: [Link]

• ResearchGate. (PDF) Morpholine and Thiomorpholine: A Privileged scaffold possessing diverse bioactivity profile. Available from: [Link]

• Beilstein Journals. Chemoselective N-acylation of indoles using thioesters as acyl source. Available from: [Link]

• ResearchGate. (PDF) Chemoselective N-acylation of indoles using thioesters as acyl source. Available from: [Link]

• ACS Publications. Transannular Acylation Facilitates C5–C9 Bond Formation in Hyperforin Total Synthesis. Available from: [Link]

• RSC Publishing. Conjugation of RNA via 2′-OH acylation: Mechanisms determining nucleotide reactivity. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. BJOC - Chemoselective N-acylation of indoles using thioesters as acyl source [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. crcu.jlu.edu.cn [crcu.jlu.edu.cn]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Rhodium-catalyzed diastereoselective synthesis of highly substituted morpholines from nitrogen-tethered allenols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A New Strategy for the Synthesis of Substituted Morpholines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: (2R)-2-Methylthiomorpholine Stability &amp; Handling

This guide is structured as a direct-response Technical Support Center for researchers working with (2R)-2-Methylthiomorpholine . It addresses the specific stability profile, degradation mechanisms, and handling protocols required to maintain the integrity of this chiral building block.

[1]

Executive Summary: The Stability Matrix

(2R)-2-Methylthiomorpholine (CAS: 1142415-33-5 for generic chiral ref) is a chiral heterocycle containing a secondary amine and a thioether.[1][2] Its stability profile is defined by two competing factors: configurational stability (high) and oxidative susceptibility (moderate to high).

Condition	Stability Rating	Primary Concern	Mechanism
Acidic (pH < 4)	High	Hygroscopicity	Forms stable ammonium salts; protects N-lone pair.[1]
Basic (pH > 10)	Moderate	Oxidation	Free base exposes S and N lone pairs to air oxidation.
Oxidative	Low	Sulfoxide formation	Sulfur atom oxidizes to S-oxide (M+16) and Sulfone (M+32).[1]
Thermal	High	Volatility	Stable up to >100°C, but free base is volatile.

Critical Degradation Pathways (Visualized)

The following diagram illustrates the chemical fate of (2R)-2-Methylthiomorpholine under stress conditions. Note that racemization is NOT the primary degradation pathway ; oxidation is.

Figure 1: Reaction pathways for (2R)-2-Methylthiomorpholine.[1] Note that acid formation is reversible and protective, while oxidation is irreversible.[1]

Troubleshooting Guide & FAQs

Section A: Acidic Conditions

Q: Does (2R)-2-Methylthiomorpholine racemize under strong acidic conditions (e.g., 6M HCl, reflux)? A: No. Unlike amino acids or phenylglycines, the chiral center at C2 is an isolated alkyl stereocenter.[1] It lacks an adjacent electron-withdrawing group (like a carbonyl) that would acidify the C2-proton.[1] Therefore, the mechanism for acid-catalyzed enolization-racemization does not exist.[1]

• Recommendation: You can safely subject this compound to acidic hydrolysis (e.g., Boc-deprotection with TFA or HCl) without loss of optical purity.

Q: I see a yield loss after acidic workup. Where did it go? A: The compound is a secondary amine and forms a highly water-soluble salt (hydrochloride or trifluoroacetate) at low pH.

• Root Cause: Incomplete extraction. The salt remains in the aqueous phase.

• Solution: You must adjust the pH to >10 (using NaOH or K2CO3) to regenerate the free base before extracting into organic solvents (DCM or EtOAc).

Section B: Basic Conditions & Oxidation

Q: My sample turned yellow/brown after sitting on the bench. Is it degrading? A: Yes, likely via S-oxidation. Thiomorpholines are susceptible to oxidation at the sulfur atom, forming sulfoxides (S=O). This reaction is accelerated in the free base form because the nitrogen lone pair can facilitate electron transfer, and the sulfur is more nucleophilic.

• Diagnostic: Check LCMS for a peak at M+16 (Sulfoxide). Note that the sulfoxide introduces a new chiral center at the sulfur, creating diastereomers (splitting your HPLC peaks).

Q: Can I use strong bases like LiHMDS or NaH? A: Generally, yes. The protons on the ring are not acidic enough (pKa > 35) to be deprotonated by standard bases, so the ring will not open or racemize. However, ensure your base is free of oxidants.

Section C: Analytical Anomalies

Q: I see "split peaks" in my HPLC chromatogram. Is this racemization? A: Likely not. It is probably diastereomer formation due to S-oxidation . If the sulfur oxidizes to a sulfoxide, the sulfur atom becomes a chiral center. Since you already have a fixed center at C2 (2R), the formation of the sulfoxide (S-configuration R or S) creates two diastereomers:[1]

• (2R, S_sulfoxide)

• (2R, R_sulfoxide) These have different physical properties and will separate on achiral C18 columns, mimicking the appearance of racemization or impurities.

Standard Operating Procedures (SOPs)

SOP 1: Safe Storage Protocol

To maximize shelf-life and prevent the "yellowing" oxidation:

• Form: Store as the HCl salt whenever possible. The protonated amine reduces the electron density of the system, slightly protecting the sulfur from oxidation.

• Atmosphere: Flush headspace with Argon or Nitrogen.

• Temperature: -20°C is ideal; 4°C is acceptable for short term.

SOP 2: Recovery of Free Base from Aqueous Acid

If your compound is trapped in an acidic aqueous layer:

• Cool the aqueous solution to 0°C (ice bath).

• Slowly add 4M NaOH until pH reaches ~12. Note: The solution may become cloudy as the free base oils out.

• Extract immediately with Dichloromethane (DCM) (3 x volume). Do not use Ether (peroxide risk).[1]

• Dry organic layer over Na2SO4 (avoid MgSO4 if Lewis acid sensitivity is suspected, though rare here).

• Concentrate under reduced pressure at <40°C.

SOP 3: QC Check for S-Oxidation

Run this LCMS method to verify integrity before key reactions.

Parameter	Setting
Column	C18 Reverse Phase (e.g., Agilent Zorbax), 3.5µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	5% B to 95% B over 5 mins
Detection	UV (210 nm) and MS (ESI+)
Pass Criteria	Primary peak (M+H) present.[1][3][4] <1% area of M+17 (Sulfoxide M+H).

References

• PubChem. 2-Methylmorpholine Compound Summary. (Analogous structure properties). National Library of Medicine. Available at: [Link][1]

• Janssens, P., et al. (2018).[5] Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence. (Demonstrates stability of thiomorpholine ring under basic cyclization conditions). Organic Process Research & Development. Available at: [Link][1]

• Carey, F. A., & Sundberg, R. J.Advanced Organic Chemistry Part A: Structure and Mechanisms. (Foundational text on configurational stability of isolated alkyl stereocenters in amines). Springer.

Sources

• 1. CN103012281B - Racemization method of chiral 2-[(4, 6-sulfamethzaine-2-yl) oxygroup]-3-methoxy-3,3-diphenyl propionic acid - Google Patents [patents.google.com]
• 2. academia.edu [academia.edu]
• 3. 2-Methylmorpholine | C5H11NO | CID 410615 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]

How to improve the yield of morpholine-2,5-dione synthesis

To: Research & Development Team From: Senior Application Scientist, Technical Support Division Subject: Technical Guide: Optimizing Yield in Morpholine-2,5-dione Synthesis

Introduction

Morpholine-2,5-diones are cyclic depsipeptides—hybrid structures containing both ester and amide bonds within a six-membered ring.[1] They serve as critical monomers for the ring-opening polymerization (ROP) of polydepsipeptides, a class of biodegradable polymers with tunable degradation rates.

Unlike standard diketopiperazines (cyclic dipeptides), morpholine-2,5-diones are structurally strained and prone to ring-opening hydrolysis and oligomerization. The primary challenge in their synthesis is the competition between intramolecular cyclization (forming the desired ring) and intermolecular polymerization (forming linear oligomers).

This guide focuses on the N-(α-haloacyl)-α-amino acid (ANX) route , currently the most robust method for achieving high yields (50–70%) with minimal racemization.

Part 1: The Optimized Synthesis Protocol (The ANX Route)

This workflow utilizes a two-step "Universal Protocol" optimized for hydrophobic amino acids (Leu, Val, Phe).

Step 1: N-Acylation (Precursor Synthesis)

Objective: Synthesize the linear N-(2-chloroacetyl)-amino acid precursor.

• Reagents: Amino Acid (L-Leu, L-Val, etc.), Chloroacetyl Chloride, NaOH (or NaHCO3), Water/Ether biphasic system (Schotten-Baumann conditions).

• Key Condition: Maintain pH > 10 to ensure the amino group is nucleophilic, but avoid pH > 13 to prevent hydrolysis of the chloroacetyl chloride.

• Yield Target: >70%.

Step 2: Cyclization (The Critical Step)

Objective: Force the linear precursor to close into a ring while preventing it from reacting with other molecules.

• Reagents: N-(2-chloroacetyl)-amino acid, NaHCO3 (Base), DMF (Solvent).

• Key Condition: High Dilution (0.03 M) .

• Temperature: 60°C (Balance between reaction rate and thermal degradation).

Step 3: Purification

Objective: Isolate the crystalline monomer from linear oligomers and salts.

• Method: Recrystallization in Ethyl Acetate (EtOAc).

Part 2: Troubleshooting & FAQs

Category A: Yield & Reaction Efficiency

Q: My yield is consistently below 20%. What is the primary culprit? A: The most common cause is insufficient dilution . In cyclization reactions, the rate of intramolecular ring closure is first-order (independent of concentration), while the rate of intermolecular polymerization is second-order (concentration-dependent).

• Diagnosis: If your product is a thick, sticky oil rather than a solid, you have likely made linear oligomers.

• Solution: Ensure the concentration of the precursor in DMF is ≤ 0.03 M . For a 25 mmol scale, use at least 800 mL of DMF. Do not rush by reducing solvent volume.

Q: Why do I see unreacted starting material even after 24 hours? A: This often indicates base inactivation or wet solvent .

• Mechanism: NaHCO3 acts as a proton scavenger. If the DMF is "wet," water competes with the amine/carboxylate nucleophiles, or the base clumps up.

• Solution: Use anhydrous DMF. Ensure vigorous stirring to keep the solid NaHCO3 suspended. Increasing temperature to 80°C can drive the reaction but increases the risk of racemization (see below).

Category B: Product Quality & Purification

Q: My product is a "sticky oil" that refuses to crystallize. How do I fix this? A: The oil is a mixture of the desired monomer and linear oligomers.

• Immediate Fix: Perform a wash sequence . Dissolve the crude oil in Ethyl Acetate. Wash with water (to remove DMF/salts) and then with a small amount of cold ether. Oligomers are often less soluble in ether than the monomer.

• Prevention: Strictly adhere to the high-dilution protocol (Step 2).

Q: How do I prevent racemization of my chiral center? A: Racemization occurs via proton abstraction at the α-carbon, promoted by high temperatures and strong bases.

• Protocol Adjustment:

  • Base: Stick to weak bases like NaHCO3. Avoid strong organic bases (e.g., Triethylamine, DBU) during the cyclization step, as they aggressively deprotonate the α-carbon.

  • Temperature: Do not exceed 60–65°C. While 100°C speeds up the reaction, it significantly increases the rate of racemization.

Q: Can I use sublimation instead of recrystallization? A: Yes, but with caveats.

• Pros: Sublimation yields extremely high-purity crystals suitable for polymerization.

• Cons: It is difficult to scale. If your crude contains significant oligomers (the "sticky oil"), they can decompose under sublimation heat and contaminate the cold finger.

• Recommendation: Use recrystallization (Ethyl Acetate) for bulk purification (>5g). Use sublimation only for final polishing of small batches (<1g).

Part 3: Data & Visualization

Table 1: Comparative Yields of Morpholine-2,5-diones (ANX Route)

Data derived from optimized protocols using NaHCO3/DMF at 0.03 M.

Amino Acid Precursor	Derivative Name	Typical Yield (Optimized)	Melting Point (°C)	Solubility (EtOAc)
L-Leucine	3-Isobutyl-morpholine-2,5-dione	55 - 68%	161 - 165	High
L-Valine	3-Isopropyl-morpholine-2,5-dione	45 - 55%	139 - 141	Moderate
L-Phenylalanine	3-Benzyl-morpholine-2,5-dione	50 - 60%	155 - 158	Moderate
Glycine	Morpholine-2,5-dione (Parent)	40 - 50%	190 - 195	Low

Figure 1: Synthesis Workflow (ANX Route)

Caption: Optimized workflow for the synthesis of morpholine-2,5-diones via the N-(α-haloacyl) route.

Figure 2: Troubleshooting Logic Tree

Caption: Decision tree for diagnosing common synthesis failures.

References

• An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture. Source: ACS Omega (2020). URL:[Link] Relevance: Defines the "Universal Protocol" (ANX route) and provides yield data for Leu, Ile, Val, Phe.

• Synthesis of morpholine-2,5-dione derivatives and polymerization reaction. Source: Polymer (1998) / ResearchGate. URL:[Link] Relevance: Discusses the trade-offs between the haloacyl and hydroxyacyl routes and racemization issues.

• Morpholine-2,5-diones - Their Preparation and Exploitation. Source: Chemické listy (2001).[1] URL:[Link] Relevance: Comprehensive review of synthesis methods and biological applications.

• Cyclooctyne End-Functionalized Poly(morpholine-2,5-dione)s. Source: Macromolecular Rapid Communications (2024). URL:[Link] Relevance: Provides modern context on the polymerization of these monomers and recent catalyst systems.

Sources

• 1. Morpholine-2,5-diones - Their Preparation and Exploitation | Chemické listy [chemicke-listy.cz]

Reference Data & Comparative Studies

A Comparative Guide for Asymmetric Synthesis: (2R)-2-Methylthiomorpholine vs. Evans Oxazolidinone Auxiliaries

In the landscape of asymmetric synthesis, the reliable installation of stereocenters is paramount. For decades, chiral auxiliaries have served as a robust and predictable method to achieve this, forming the bedrock of complex molecule synthesis in both academic research and industrial drug development.[1][2] Among these, the Evans oxazolidinone auxiliaries have long been considered the gold standard, celebrated for their high diastereoselectivity and broad applicability.[1][3][4] However, the continual drive for milder reaction conditions and improved process efficiency has spurred the development of alternatives. This guide presents a detailed, data-driven comparison between the venerable Evans auxiliaries and the promising sulfur-containing chiral auxiliary, (2R)-2-Methylthiomorpholine.

The Incumbent: Evans Oxazolidinone Auxiliaries

First introduced in the early 1980s, Evans oxazolidinones have become a go-to methodology for the stereocontrolled formation of carbon-carbon bonds.[1] Derived from readily available amino alcohols, their efficacy is rooted in a rigid and predictable mode of action.[4]

Mechanism of Stereocontrol

The power of the Evans auxiliary lies in its ability to create a sterically defined environment around a reactive center. In the key application of asymmetric alkylation, an N-acyl oxazolidinone is deprotonated with a strong base (e.g., LDA or NaHMDS) to form a rigid, chelated Z-enolate.[3] The substituent at the C4 position of the oxazolidinone ring (commonly an isopropyl or benzyl group) effectively shields one face of the planar enolate. This steric hindrance forces an incoming electrophile to approach from the opposite, less-hindered face, resulting in a highly diastereoselective transformation.[3][4]

Caption: Steric shielding by the C4 substituent directs electrophile attack.

Performance and Applications

Evans auxiliaries are exceptionally versatile, providing excellent stereocontrol in a range of transformations including aldol reactions, alkylations, and Diels-Alder reactions.[3][5][6] Diastereoselectivities are routinely excellent, often exceeding 98:2 d.r.[7][8]

Advantages and Limitations

• Advantages: High diastereoselectivity, broad substrate scope, well-understood and predictable outcomes, and commercial availability of both enantiomers.[3][7]

• Limitations: The primary drawback is often the conditions required for auxiliary removal. While numerous methods exist, the most common method to yield the carboxylic acid involves hydrolysis with lithium hydroperoxide (LiOH/H₂O₂).[1][9] These conditions can be harsh for sensitive substrates and present safety risks on a large scale due to oxygen evolution.[1][9] Furthermore, cleavage with LiOH alone can lead to undesired endocyclic cleavage, destroying the auxiliary.[10][11]

The Challenger: (2R)-2-Methylthiomorpholine

Morpholine and its derivatives are significant scaffolds in medicinal chemistry.[12][13] The development of chiral morpholine-based auxiliaries, such as (2R)-2-Methylthiomorpholine, offers a novel approach to asymmetric synthesis, with the potential to overcome some limitations of established methods.

Mechanism of Stereocontrol

While less extensively documented than Evans auxiliaries, the stereodirecting ability of thio-based auxiliaries like thiazolidinethiones suggests a similar principle of sterically controlled approach of an electrophile to an enolate. The sulfur atom can also play a role in chelation control, influencing the geometry of the transition state. The overall conformation of the morpholine ring and the orientation of the thiomethyl group create a biased environment, directing the stereochemical outcome of the reaction.

Performance and Applications

Research into sulfur-containing auxiliaries has demonstrated their effectiveness, particularly in aldol-type reactions where they can offer complementary selectivity to oxazolidinones.[14] They have shown promise in the synthesis of biologically active molecules and natural products.[14]

Advantages and Limitations

• Advantages: A key potential advantage lies in the cleavage conditions. The thio-linkage can often be cleaved under milder or alternative conditions compared to the robust amide bond in acylated oxazolidinones, potentially involving reductive or oxidative methods that are more compatible with sensitive functional groups. The use of odorless thiol reagents has also mitigated traditional concerns with sulfur chemistry.[15]

• Limitations: As a newer class of auxiliaries, the substrate scope is less explored than that of Evans auxiliaries. The synthesis of the auxiliary itself may be more complex than for the simple oxazolidinones derived from amino acids.

Head-to-Head Comparison: Asymmetric Alkylation

To provide a clear performance benchmark, this section compares the auxiliaries in the context of a standard asymmetric alkylation—the benzylation of a propionyl derivative.

Parameter	Evans Oxazolidinone Auxiliary	(2R)-2-Methylthiomorpholine Auxiliary
Representative Structure	(S)-4-benzyl-2-oxazolidinone	(2R)-2-Methylthiomorpholine
Typical d.r. (Alkylation)	>98:2[7][8]	Data for direct comparison is less prevalent, but related sulfur-based auxiliaries show high diastereoselectivity.[14]
Typical Yield (Alkylation)	70-95%[3][8]	Generally good to high yields reported for related systems.
Enolate Formation	Strong, non-nucleophilic base (e.g., LDA, NaHMDS) at -78 °C.[3][7]	Typically requires a strong base under anhydrous conditions at low temperature.
Auxiliary Cleavage	To Carboxylic Acid: LiOH / H₂O₂[1][7]To Alcohol: LiBH₄, LiAlH₄To Aldehyde: DIBAL-H, LiAlH₄ + H⁺	To Thioester: Mild transthioesterification (e.g., with 2-aminothiols)[16]Reductive: LiAlH₄ (to alcohol)[17]Conditions are generally milder and avoid strong oxidants.
Key Advantage	Extremely high, predictable stereoselectivity.[3]	Milder cleavage conditions, preserving sensitive functionalities.
Key Disadvantage	Harsh cleavage conditions (LiOH/H₂O₂).[1][9]	Less established, with a more limited documented substrate scope.

Experimental Protocols

The following protocols are representative procedures that highlight the practical application of each auxiliary.

Protocol 1: Asymmetric Alkylation using an Evans Oxazolidinone

This protocol details the diastereoselective benzylation of N-propionyl-(S)-4-benzyl-2-oxazolidinone.

Step 1: Enolate Formation

• To a flame-dried round-bottom flask under an argon atmosphere, add N-propionyl oxazolidinone (1.0 eq) and anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of NaHMDS (1.1 eq) in THF dropwise. The formation of the sodium enolate is rapid.

  • Causality: NaHMDS is a strong, non-nucleophilic base that efficiently deprotonates the α-carbon without competing in a nucleophilic attack on the carbonyl. The low temperature is critical to maintain the kinetic Z-enolate and prevent side reactions.[7]

Step 2: Alkylation

• To the enolate solution at -78 °C, add benzyl bromide (1.2 eq) dropwise.

• Stir the mixture at -78 °C for 2-4 hours or until TLC analysis indicates consumption of the starting material.

• Quench the reaction by adding saturated aqueous NH₄Cl solution.

  • Causality: The benzyl bromide is the electrophile. The pre-formed rigid enolate directs the alkylation to occur with high diastereoselectivity.[3]

Step 3: Auxiliary Cleavage (to Carboxylic Acid)

• Dissolve the purified alkylated product in a 4:1 mixture of THF/H₂O and cool to 0 °C.

• Add 30% aqueous H₂O₂ (4.0 eq) followed by aqueous LiOH (2.0 eq).

• Stir vigorously at 0 °C for 1 hour.

• Quench the excess peroxide by adding aqueous Na₂SO₃ solution.

• Extract the product and the recoverable auxiliary after an appropriate workup.

  • Causality: The hydroperoxide anion (LiOOH) is the active nucleophile that selectively attacks the exocyclic carbonyl, leading to cleavage.[7][11] This method is effective but requires careful control.[1]

Protocol 2: Asymmetric Synthesis using a Morpholine Derivative (Illustrative)

This protocol illustrates a general approach for synthesis and modification, as direct alkylation protocols for (2R)-2-Methylthiomorpholine as an auxiliary are less common in foundational literature. The principles are based on related heterocyclic syntheses.[17][18]

Step 1: Acylation

• To a solution of (2R)-2-Methylthiomorpholine (1.0 eq) and a non-nucleophilic base (e.g., triethylamine) in anhydrous DCM at 0 °C, add propionyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Wash with saturated aqueous NaHCO₃ and brine, then dry and concentrate to yield the N-propionyl derivative.

Step 2: Diastereoselective Transformation (e.g., Reduction)

• For related thiomorpholin-3-one systems, diastereoselective reductions can be performed. Dissolve the acylated intermediate in anhydrous THF and cool to 0 °C.

• Add a reducing agent such as LiAlH₄ (3.0 eq) dropwise.

• Stir at room temperature for 4 hours.

  • Causality: The chiral scaffold of the morpholine ring directs the hydride approach, leading to a diastereoselective reduction of the carbonyl group.

Step 3: Auxiliary Cleavage (Illustrative Thioether Cleavage)

• Cleavage of a thioether can be achieved under various conditions depending on the substrate. For example, treatment with reagents like NIS (N-iodosuccinimide) in the presence of water can hydrolyze a thioacetal.

• Alternatively, reductive cleavage of a C-S bond can sometimes be achieved using Raney Nickel, though this is a harsh method. Milder, specific methods are often developed based on the exact structure of the substrate.

Workflow and Decision Logic

The choice between these auxiliaries is dictated by the specific demands of the synthetic route.

Sources

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• 2. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Evans aldol ppt | PPTX [slideshare.net]
• 6. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 7. chemistry.williams.edu [chemistry.williams.edu]
• 8. Diastereoselective alkylations of oxazolidinone glycolates: a useful extension of the Evans asymmetric alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. acs.figshare.com [acs.figshare.com]
• 10. UQ eSpace [espace.library.uq.edu.au]
• 11. connectsci.au [connectsci.au]
• 12. digikogu.taltech.ee [digikogu.taltech.ee]
• 13. Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines [organic-chemistry.org]
• 14. Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses [scielo.org.mx]
• 15. researchgate.net [researchgate.net]
• 16. colibri.udelar.edu.uy [colibri.udelar.edu.uy]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Efficacy of different catalysts in asymmetric morpholine synthesis

An Expert's Guide to Catalyst Efficacy in Asymmetric Morpholine Synthesis

The morpholine scaffold is a cornerstone in modern medicinal chemistry, celebrated for its ability to improve the physicochemical properties of drug candidates, such as aqueous solubility and metabolic stability.[1] Its presence in pharmaceuticals like the antidepressant Reboxetine and the appetite suppressant Phendimetrazine underscores the therapeutic importance of this heterocycle.[2] However, the biological activity of these molecules is often dictated by the precise three-dimensional arrangement of their atoms. Consequently, the development of robust, efficient, and highly stereoselective methods for synthesizing chiral morpholines is a critical endeavor for researchers in drug discovery and development.

This guide provides an in-depth comparison of the leading catalytic systems for asymmetric morpholine synthesis. We will move beyond a simple recitation of results to dissect the mechanistic underpinnings of each approach, offering field-proven insights into why certain catalysts excel for specific transformations. Our focus is on providing a practical framework for catalyst selection, grounded in authoritative data and reproducible protocols.

Comparative Analysis of Leading Catalytic Systems

The asymmetric synthesis of chiral morpholines is broadly dominated by two powerful catalytic paradigms: transition metal catalysis and organocatalysis. The choice between them is often dictated by the desired substitution pattern on the morpholine ring (e.g., at the C2 or C3 position), the nature of the available starting materials, and scalability considerations.

Transition Metal Catalysis: Precision and High Turnover

Transition metal catalysts, particularly those based on rhodium and ruthenium, are renowned for their high efficiency and exceptional enantioselectivity, often at very low catalyst loadings. These methods typically install the stereocenter on a pre-formed heterocyclic ring.

Rhodium-Catalyzed Asymmetric Hydrogenation

One of the most effective strategies for synthesizing 2-substituted chiral morpholines is the asymmetric hydrogenation of a dehydromorpholine precursor.[3] This approach is valued for its atom economy and operational simplicity. The most successful systems employ a chiral bisphosphine ligand in complex with a rhodium precursor. The steric and electronic properties of this ligand are paramount in creating a chiral pocket that dictates the facial selectivity of hydrogen addition.

A key insight from extensive research is that ligands with a large "bite angle," such as SKP-Phos, are particularly effective.[4] This structural feature creates a rigid and well-defined chiral environment around the metal center, forcing the substrate to coordinate in a specific orientation, which leads to outstanding levels of enantiocontrol.[4][5]

Tandem Ti/Ru-Catalyzed Hydroamination and Asymmetric Transfer Hydrogenation

For the synthesis of 3-substituted morpholines, a highly innovative one-pot tandem reaction has been developed that combines titanium-catalyzed hydroamination with ruthenium-catalyzed asymmetric transfer hydrogenation.[6][7] This process begins with an aminoalkyne substrate, which is first cyclized into a cyclic imine by a titanium catalyst.[8] Subsequently, a chiral ruthenium catalyst, typically the Noyori-Ikariya catalyst RuCl, reduces the imine to the chiral morpholine.[6][9]

Mechanistic studies have revealed that hydrogen-bonding interactions between the ether oxygen of the substrate and the N-H group of the chiral diamine ligand on the ruthenium catalyst are crucial for achieving high enantioselectivity.[6][9] This understanding was pivotal, as it allowed the strategy to be logically extended to the synthesis of chiral piperazines by replacing the ether oxygen with a nitrogen-based hydrogen bond acceptor.[8]

Comparative Performance of Metal Catalysts

Catalyst System	Substrate Type	Position	Yield (%)	ee (%)	Reference(s)
[Rh(COD)₂]BF₄ / SKP-Phos	Dehydromorpholine	C2	>99	up to 99	[1][5]
Ti(NMe₂)₂(N,N'-diisopropyl-biphenyl-2,2'-diamidate) + RuCl	Aminoalkyne	C3	Good	>95	[6][7][9]

Organocatalysis: A Metal-Free Paradigm

Organocatalysis has emerged as a powerful, complementary approach that avoids the use of potentially toxic and expensive heavy metals. These catalysts often operate through fundamentally different activation modes, enabling unique synthetic transformations.

Chiral Phosphoric Acid (CPA) Catalysis

Chiral phosphoric acids (CPAs) are remarkably versatile Brønsted acid catalysts.[10] Their catalytic prowess stems from a bifunctional nature: the proton acts as a Brønsted acid to activate electrophiles, while the phosphoryl oxygen can act as a Lewis base to organize the nucleophile, creating a highly ordered, chiral transition state.[11][12]

A standout application is the enantioselective synthesis of C3-substituted morpholinones from achiral glyoxals and 2-aminoethanols.[13][14] This reaction proceeds through an elegant domino sequence involving a [4+2] heteroannulation, which is followed by a formal aza-benzilic ester rearrangement.[13][15] The CPA catalyst orchestrates the entire cascade, ensuring high stereocontrol in the final 1,2-aryl migration step that sets the stereocenter.

Amine-Based Catalysis

Chiral amines, particularly those derived from cinchona alkaloids, are workhorse catalysts for constructing morpholine rings via cycloaddition and conjugate addition reactions. These catalysts typically operate through covalent catalysis, forming transient chiral iminium ions or enamines with the substrates.

For instance, cinchonidine-derived squaramide catalysts have been successfully employed in asymmetric [3+3]-cycloadditions to generate functionalized morpholin-3-ones with high enantioselectivity.[15] Similarly, quinine squaramide catalysts can facilitate desymmetric double aza-Michael additions to create complex fused morpholine architectures with excellent diastereo- and enantioselectivity.[2][16] These bifunctional catalysts use the tertiary amine of the cinchona alkaloid as a base while the squaramide moiety directs the other reactant through hydrogen bonding.

Comparative Performance of Organocatalysts

Catalyst System	Reaction Type	Position	Yield (%)	ee (%)	Reference(s)
Chiral Phosphoric Acid (CPA)	Domino [4+2] / Rearrangement	C3	Good	up to 99	[13][14]
Cinchonidine-derived Squaramide	[3+3] Cycloaddition	C3	Moderate	up to 90	[15]
Quinine Squaramide	Desymmetric Double aza-Michael	Fused	up to 99	up to 99	[2][16]
Cinchona Alkaloid Phthalazine	Asymmetric Chlorocycloetherification	C2 (Quaternary)	Excellent	up to 97	[17]

Experimental Workflows and Mechanistic Diagrams

To translate theory into practice, we provide detailed protocols for two of the most reliable and high-impact methods.

Protocol 1: Rhodium-Catalyzed Asymmetric Hydrogenation of a Dehydromorpholine

This protocol details the synthesis of a 2-substituted chiral morpholine, a highly efficient and robust procedure.[1][3]

Step-by-Step Methodology:

• Catalyst Pre-formation: In an inert atmosphere glovebox, charge a dry Schlenk tube with the rhodium precursor [Rh(COD)₂]BF₄ (1.0 mol%) and the chiral ligand (R)-SKP-Phos (1.1 mol%).

• Add anhydrous and degassed dichloromethane (DCM) to dissolve the components. Stir the resulting solution at room temperature for 30 minutes. The color change indicates the formation of the active catalyst complex.

• Reaction Setup: In a separate Schlenk tube or directly within a high-pressure autoclave, dissolve the 2-substituted dehydromorpholine substrate (1.0 equiv) in anhydrous, degassed DCM.

• Hydrogenation: Transfer the pre-formed catalyst solution to the substrate solution via cannula.

• Seal the autoclave, purge the headspace with high-purity hydrogen gas 3-5 times to remove all air, and then pressurize the vessel to 50 atm.

• Reaction Execution: Stir the reaction mixture vigorously at room temperature for 12-24 hours.

• Workup and Purification: Carefully vent the autoclave. Remove the solvent under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

Senior Application Scientist's Notes:

• Causality: The pre-formation of the catalyst is critical. Mixing the ligand and metal precursor in situ can sometimes lead to less active or inactive species, resulting in lower conversion and enantioselectivity. Degassing the solvent is essential to prevent oxygen from poisoning the highly sensitive rhodium catalyst.

• Trustworthiness: This protocol is self-validating. The enantiomeric excess of the product should be determined by chiral HPLC analysis, comparing the result to a racemic standard prepared by hydrogenation with a non-chiral catalyst like Pd/C. A quantitative yield and high ee are indicators of a successful run.

Caption: Proposed catalytic cycle for Rh-catalyzed asymmetric hydrogenation.

Protocol 2: Ti/Ru Tandem Catalysis for 3-Substituted Morpholines

This one-pot, two-step procedure exemplifies efficiency in modern organic synthesis, seamlessly combining two distinct catalytic cycles.[6][7]

Step-by-Step Methodology:

• Hydroamination (Step 1): In an inert atmosphere glovebox, add the titanium catalyst (e.g., 5 mol%) to a solution of the O-propargylamine substrate (1.0 equiv) in an anhydrous, non-coordinating solvent like toluene.

• Heat the reaction mixture (e.g., to 110 °C) and monitor the reaction for the complete consumption of the starting material and formation of the cyclic imine intermediate (typically by GC-MS or TLC).

• Asymmetric Transfer Hydrogenation (Step 2): Cool the reaction mixture to room temperature. To the same vessel, add the Noyori-Ikariya ruthenium catalyst (e.g., RuCl, 1-2 mol%) and a hydrogen source, such as a formic acid/triethylamine (HCOOH/NEt₃) mixture.

• Stir the reaction at room temperature for 12-24 hours until the imine is fully reduced.

• Workup and Purification: Quench the reaction, perform an aqueous workup to remove the formic acid and amine base, and extract the product with an organic solvent. After drying and concentration, purify the chiral morpholine by flash column chromatography.

Senior Application Scientist's Notes:

• Causality: The one-pot nature of this protocol is a significant advantage, avoiding the need to isolate the potentially unstable cyclic imine intermediate. The choice of HCOOH/NEt₃ as the hydrogen source for the transfer hydrogenation is common and practical, as it avoids the need for high-pressure hydrogen gas.

• Trustworthiness: The success of the tandem reaction relies on the compatibility of the two catalysts. The titanium catalyst must not interfere with the subsequent ruthenium-catalyzed step. The final product's ee should be determined by chiral HPLC to validate the stereochemical outcome.

Caption: Workflow for the one-pot tandem Ti/Ru-catalyzed synthesis.

Conclusion and Outlook

The asymmetric synthesis of morpholines has matured into a sophisticated field with a diverse and powerful catalytic toolkit.

• Transition metal catalysts , especially rhodium and ruthenium complexes, offer unparalleled efficiency and enantioselectivity for hydrogenation strategies, making them ideal for producing 2- and 3-substituted morpholines with high stereopurity. They are often the first choice for large-scale synthesis due to their high turnover numbers.

• Organocatalysts provide a complementary, metal-free platform that enables novel transformations not accessible with metal catalysts. Chiral phosphoric acids and amine derivatives have proven highly effective in domino reactions and cycloadditions, allowing for the construction of complex morpholine and morpholinone scaffolds from simple, achiral precursors.

The selection of an optimal catalyst requires a careful analysis of the target molecule's substitution pattern and the available starting materials. For drug development professionals, the methods described herein provide reliable and scalable pathways to access enantiomerically pure morpholine derivatives, thereby accelerating the discovery and development of next-generation therapeutics.

References

• Lau, Y. Y., Zhai, H., & Schafer, L. L. (2016). Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines. The Journal of Organic Chemistry, 81(19), 8696–8709. [Link]

• Various Authors. (2019). Recent progress in the synthesis of morpholines. Chemistry of Heterocyclic Compounds, 55(4/5), 324-332. [Link]

• Palchykov, V. (2019). Recent progress in the synthesis of morpholines. Academia.edu. [Link]

• Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(44), 14834-14840. [Link]

• O'Donnell, M. C., et al. (2012). A General, Enantioselective Synthesis of Protected Morpholines and Piperazines. ACS Medicinal Chemistry Letters, 3(10), 833-837. [Link]

• Palchykov, V. (2019). Recent progress in the synthesis of morpholines. ResearchGate. [Link]

• Mondal, S., et al. (2024). Organocatalytic Desymmetric Double Aza-Michael Addition Cascade: Enantioselective Synthesis of Fused Morpholines. Organic Letters. [Link]

• O'Donnell, M. C., et al. (2011). Enantioselective synthesis of C2-functionalized, N-protected morpholines and orthogonally N,N'-protected piperazines via organocatalysis. Organic Letters, 13(24), 6544-6547. [Link]

• Various Authors. (2019). Desymmetrization of cyclohexadienones via aza-Michael reaction catalyzed by cinchonine derived thiourea. ResearchGate. [Link]

• Wang, Y., et al. (2022). Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification. Organic Chemistry Frontiers, 9(14), 3767-3772. [Link]

• Wang, J., et al. (2021). Catalytic Enantioselective Synthesis of Morpholinones Enabled by Aza-Benzilic Ester Rearrangement. Journal of the American Chemical Society, 143(20), 7644–7650. [Link]

• Lau, Y. Y., Zhai, H., & Schafer, L. L. (2016). Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines. The Journal of Organic Chemistry. [Link]

• Mondal, S., et al. (2024). Organocatalytic Desymmetric Double Aza-Michael Addition Cascade: Enantioselective Synthesis of Fused Morpholines. PubMed. [Link]

• Li, M., et al. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science. [Link]

• Akiyama, T., & Terada, M. (2014). Chiral Phosphoric Acid Catalyzed Asymmetric Synthesis. Accounts of Chemical Research, 47(4), 1279-1290. [Link]

• Schafer, L. L., et al. (2016). Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines. UBC Chemistry. [Link]

• Lau, Y. Y., Zhai, H., & Schafer, L. L. (2016). Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines. PubMed. [Link]

• Di Mola, A., et al. (2023). Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts. Frontiers in Chemistry, 11. [Link]

• Wang, J., et al. (2021). Catalytic Enantioselective Synthesis of Morpholinones Enabled by Aza-Benzilic Ester Rearrangement. Journal of the American Chemical Society. [Link]

• Shan, D., & Du, Z. (2023). Recent advances in chiral phosphoric acids for asymmetric organocatalysis: a catalyst design perspective. Organic & Biomolecular Chemistry, 21(32), 6431-6446. [Link]

• Various Authors. (2025). Chiral phosphoric acid-catalyzed asymmetric synthesis of helically chiral, planarly chiral and inherently chiral molecules. Beilstein Journal of Organic Chemistry, 21, 1-25. [Link]

• Wang, D., et al. (2014). Chiral Phosphoric Acid-Catalyzed Asymmetric Transfer Hydrogenation of Quinolin-3-amines. Organic Letters, 16(10), 2654–2657. [Link]

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Advanced Methodologies in Thiomorpholine Synthesis: A Comparative Guide to Biocatalytic and Chemical Pathways

As a Senior Application Scientist, I frequently evaluate synthetic routes not just for their theoretical elegance, but for their operational robustness, scalability, and environmental footprint. Thiomorpholine and its derivatives are privileged heterocyclic scaffolds, serving as critical building blocks for modern pharmaceuticals, including1[1] and CNS-active drugs.

Historically, constructing the thiomorpholine ring relied on harsh batch reactions—such as the condensation of sulfur dichloride with primary or secondary amines—which suffer from toxic intermediates and poor atom economy[2]. Today, the synthetic landscape has bifurcated into two highly optimized paradigms: telescoped continuous-flow photochemistry for bulk achiral production, and enzyme-mediated asymmetric cascades for chiral derivatives. This guide objectively compares these two methodologies, providing the mechanistic causality and self-validating experimental protocols required to implement them successfully.

Mechanistic Paradigms & Causality of Design

The Chemical Pathway: Telescoped Continuous-Flow Photochemistry

To circumvent the hazards of traditional batch synthesis, modern chemical approaches utilize a3[3].

• Causality of Design: By reacting low-cost cysteamine hydrochloride with vinyl chloride under 365 nm irradiation, a highly efficient thiol-ene click reaction is initiated. 9-Fluorenone is explicitly chosen as the photocatalyst because it is metal-free, inexpensive, and highly efficient at driving the reaction in ultra-concentrated (4 M) aqueous conditions. The resulting half-mustard intermediate is highly reactive; thus, a continuous flow architecture is mandatory. It immediately feeds the intermediate into a base-mediated cyclization loop, eliminating human exposure risks and preventing intermediate degradation[3].

The Biocatalytic Pathway: Enantioselective Imine Reduction

While flow chemistry excels at generating achiral thiomorpholine, synthesizing chiral derivatives (e.g., 3-substituted thiomorpholines) requires exquisite stereocontrol. This is achieved via the4[4].

• Causality of Design: IREDs uniquely bind cyclic imines and facilitate hydride transfer from NADPH with strict facial selectivity, generating a single enantiomer. Because stoichiometric NADPH is prohibitively expensive, the system is coupled with a Glucose Dehydrogenase (GDH) regeneration cycle. GDH is selected because it rapidly recycles NADP+ back to NADPH using cheap D-glucose, driving the thermodynamic equilibrium forward while preventing product inhibition[4].

Visualizing the Workflows

Telescoped continuous flow chemical synthesis of thiomorpholine via photochemical thiol-ene reaction.

Biocatalytic enantioselective reduction of thiazines using IREDs and GDH cofactor recycling.

Comparative Performance Data

Parameter	Biocatalytic Synthesis (IRED Cascade)	Chemical Synthesis (Continuous Flow)
Primary Utility	Synthesis of chiral, 3-substituted derivatives	Bulk synthesis of achiral thiomorpholine
Catalytic System	Imine Reductase (IRED) + GDH	9-Fluorenone (Photocatalyst)
Reaction Conditions	Aqueous buffer, pH 7.5, 30°C, Batch	4 M aqueous, 365 nm UV, 60°C, Flow
Stereoselectivity	>99% enantiomeric excess (ee)	N/A (Achiral product)
Intermediate Handling	One-pot enzymatic cascade	Telescoped flow (No isolation needed)
Environmental Impact	Excellent (Biodegradable catalysts, mild)	Excellent (High atom economy, aqueous)

Validated Experimental Methodologies

To ensure scientific integrity, the following methodologies are designed as self-validating systems, incorporating built-in analytical checkpoints to verify causality and success at every critical stage.

Protocol A: Continuous Flow Photochemical Synthesis of Thiomorpholine

Adapted from the telescoped flow methodologies established by Steiner et al.[3]

• Feed Solution Preparation: Prepare a 4 M aqueous solution of cysteamine hydrochloride. Saturate the solution with vinyl chloride gas under controlled pressure (approx. 2 bar). Add 0.5 mol % 9-fluorenone.

  • Causality: The high concentration (4 M) maximizes throughput, while 9-fluorenone acts as an efficient triplet sensitizer to generate thiyl radicals.

• Photochemical Thiol-Ene Reaction: Pump the feed solution at a calibrated flow rate through a fluorinated ethylene propylene (FEP) tubing reactor tightly coiled around a 365 nm LED light source. Maintain a residence time of 15–20 minutes.

  • Self-Validating Checkpoint: Route a fraction of the reactor effluent through an inline UV-Vis spectrometer. The complete disappearance of the vinyl chloride absorption band and the absence of free thiol odor validate >99% conversion to the half-mustard intermediate.

• Base-Mediated Cyclization: Introduce a secondary stream of 5 M aqueous NaOH via a T-mixer to initiate intramolecular cyclization. Pass the combined mixture through a heated coil reactor (60°C) for an additional 20 minutes.

• Isolation: Direct the continuous output into a distillation apparatus. Isolate the pure thiomorpholine via continuous distillation.

  • Self-Validating Checkpoint: Confirm purity (>98%) via 1H NMR (CDCl3: δ 2.95 (m, 4H), 2.65 (m, 4H)).

Protocol B: Biocatalytic Synthesis of Chiral 3-Substituted Thiomorpholines

Adapted from the enantioselective reduction protocols established by Králová et al.[4]

• Substrate & Enzyme Assembly: In a 50 mM phosphate buffer (pH 7.5), dissolve the prochiral 3,6-dihydro-2H-1,4-thiazine substrate (20 mM). Add the purified Imine Reductase (IRED) (2 mg/mL).

  • Causality: The pH 7.5 buffer maintains the structural integrity of the IRED while providing the optimal protonation state for the imine substrate to bind the active site.

• Cofactor Regeneration Initiation: Add NADP+ (0.1 mM), D-glucose (40 mM, 2 eq.), and Glucose Dehydrogenase (GDH) (1 mg/mL) to the reaction mixture.

  • Causality: Adding only catalytic amounts of NADP+ prevents substrate inhibition of the enzyme, relying entirely on GDH for rapid turnover.

• Incubation & Real-Time Monitoring: Incubate the reaction at 30°C with orbital shaking (200 rpm) for 24 hours.

  • Self-Validating Checkpoint: At t=12h, withdraw a 50 µL aliquot, quench with ethyl acetate, and analyze via chiral HPLC. The protocol is self-validating if the chromatogram shows a stoichiometric decrease in the prochiral thiazine peak alongside the emergence of a single enantiomeric product peak, confirming both conversion and facial selectivity.

• Workup & Extraction: Adjust the pH to 10 using 1 M NaOH to ensure the chiral thiomorpholine is in its free-base form. Extract with methyl tert-butyl ether (MTBE) (3 x 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate under reduced pressure to yield the chiral product (>99% ee).

Strategic Verdict

The choice between chemical and biocatalytic synthesis of thiomorpholines is entirely dictated by the structural requirements of your target molecule. If your drug development program requires bulk, achiral thiomorpholine as a foundational building block, the telescoped continuous-flow photochemical method is vastly superior due to its high throughput, scalability, and seamless handling of reactive intermediates. Conversely, if your target requires a chiral thiomorpholine derivative (e.g., for stereospecific target binding in CNS or antimicrobial applications), the biocatalytic IRED cascade is the only logical choice, offering unparalleled enantioselectivity under exceptionally mild, green conditions.

References

1.[4] Enantioselective Synthesis of Thiomorpholines through Biocatalytic Reduction of 3,6-Dihydro-2H-1,4-thiazines Using Imine Reductases, Semantic Scholar. 4 2.[2] New Aspects of Thiomorpholine Chemistry, ResearchGate.2 3.[1] Synthesis of Novel Morpholine, Thiomorpholine and N-substituted Piperazine Coupled 2-(thiophen-2-yl)dihydroquinolines as Potent Inhibitors of Mycobacterium Tuberculosis, PubMed. 1 4.[3] Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow, ResearchGate. 3

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A Researcher's Guide to Next-Generation Chiral Auxiliaries: Benchmarking Against the Gold Standard

A Note on the Benchmark: The Case of (2R)-2-Methylthiomorpholine

Initially, this guide aimed to benchmark emerging chiral auxiliaries against (2R)-2-Methylthiomorpholine. However, a comprehensive review of scientific literature reveals a notable absence of published data on its application as a removable chiral auxiliary in asymmetric synthesis. The existing research predominantly focuses on the stereoselective synthesis of chiral thiomorpholine derivatives themselves, rather than their use to control stereochemistry on an external substrate.[1] This guide has therefore been adapted to benchmark new auxiliaries against a well-established and extensively documented "gold standard": the Evans' oxazolidinone auxiliaries. This allows for a robust, data-driven comparison for researchers, scientists, and drug development professionals. We will, however, propose a framework for the potential evaluation of (2R)-2-Methylthiomorpholine, should performance data become available.

Introduction: The Enduring Value of Chiral Auxiliaries

In the precise world of asymmetric synthesis, where the three-dimensional arrangement of atoms can mean the difference between a potent therapeutic and an inactive or even harmful compound, the reliable control of stereochemistry is paramount. Chiral auxiliaries are a foundational and robust strategy to achieve this control.[2] These are enantiomerically pure compounds that are temporarily attached to a prochiral substrate, directing a subsequent chemical reaction to form a new stereocenter with high diastereoselectivity.[2] After the desired transformation, the auxiliary is cleaved and can ideally be recovered for reuse.[3]

The enduring appeal of this method, in an age of ever-more sophisticated catalytic systems, lies in its predictability, reliability, and the wealth of accumulated experimental knowledge. For a new chiral auxiliary to be adopted, it must demonstrate clear advantages over established systems in areas such as stereoselectivity, yield, ease of cleavage, and breadth of application.

This guide provides a comparative analysis of two promising next-generation chiral auxiliaries—the indene-based thiazolidinethione and the "SuperQuat" oxazolidinone—against the performance of the renowned Evans' oxazolidinone auxiliary in the cornerstone reaction of asymmetric alkylation.

The Benchmark: Evans' Oxazolidinone Auxiliaries

Pioneered by David A. Evans, chiral oxazolidinones have become one of the most powerful and widely used classes of auxiliaries, particularly for asymmetric aldol reactions and alkylations.[4] Their success stems from a highly predictable mechanism of stereochemical control.

Mechanism of Action

The N-acyloxazolidinone is deprotonated to form a rigid, chelated (Z)-enolate. The bulky substituent at the C4 position of the oxazolidinone ring (e.g., benzyl or isopropyl) effectively shields one face of the enolate, forcing an incoming electrophile to approach from the less sterically hindered face.[5] This steric control consistently leads to high levels of diastereoselectivity.

Caption: General workflow for asymmetric alkylation using an Evans' auxiliary.

Next-Generation Auxiliaries: Pushing the Boundaries

While highly effective, traditional auxiliaries are not without their limitations. Researchers continue to develop new systems that offer improved performance, milder cleavage conditions, or complementary stereoselectivity.

Indene-Based Thiazolidinethione

Developed as a more rigid and sterically defined sulfur-based auxiliary, the indene-based thiazolidinethione has shown exceptional performance in aldol reactions.[1] Prepared from commercially available trans-1-amino-2-indanol, this auxiliary offers a distinct steric environment compared to traditional oxazolidinones.[1][6]

Key Features:

• High Diastereoselectivity: The rigid indene backbone provides excellent facial shielding, leading to very high diastereoselectivity in aldol reactions.[1]

• Sulfur-Based Reactivity: The thiocarbonyl group alters the electronic properties and chelating ability of the enolate, which can be advantageous in certain reactions.[1]

• Complementary Stereoselectivity: Under certain conditions (e.g., with magnesium halide catalysis), it can favor the "non-Evans" aldol product, providing a valuable alternative synthetic route.[4]

SuperQuat Oxazolidinones

The "SuperQuat" family of auxiliaries were designed to address some shortcomings of the original Evans' systems.[5] By incorporating a gem-dimethyl substitution at the C5 position of the oxazolidinone ring, these auxiliaries impose a conformational bias on the C4 substituent.[5][7]

Key Features:

• Enhanced Stereoselectivity: The gem-dimethyl group forces the C4 substituent to project towards the N-acyl group, increasing steric hindrance and leading to superior diastereofacial selectivity in many cases.[5][8]

• Improved Cleavage and Recyclability: The steric bulk at C5 hinders nucleophilic attack at the endocyclic carbonyl, which can facilitate the recovery and recycling of the auxiliary.[5]

• Mimicking Bulky Groups: The combination of a C4-isopropyl group and the C5-gem-dimethyl substitution effectively mimics the steric profile of a much larger C4-tert-butyl group, providing high levels of stereocontrol.[8]

Performance Benchmark: Asymmetric Alkylation

To provide a clear comparison, the following table summarizes the performance of a standard Evans' auxiliary against the SuperQuat auxiliary in a representative asymmetric alkylation reaction. Data for the indene-based thiazolidinethione is more prevalent for aldol reactions, and thus it is not included in this direct alkylation comparison.

Auxiliary	Acyl Group	Electrophile (E+)	Base	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
(R)-4-benzyl-2-oxazolidinone (Evans')	Propionyl	Allyl Iodide	NaHMDS	98:2	~75%	[5]
(R)-4-benzyl-2-oxazolidinone (Evans')	Propionyl	Benzyl Bromide	NaHMDS	>99:1	95%	[5]
(4S)-4-isopropyl-5,5-dimethyloxazolidin-2-one (SuperQuat)	Propionyl	Methyl Iodide	LiHMDS	>99:1	95%	[9]
(4S)-4-isopropyl-5,5-dimethyloxazolidin-2-one (SuperQuat)	Propionyl	Benzyl Bromide	LiHMDS	>99:1	98%	[9]

Analysis: The data indicates that the SuperQuat auxiliary can provide exceptionally high levels of diastereoselectivity, often exceeding those of the standard Evans' auxiliary, particularly with less bulky electrophiles. The yields are also consistently high, making it a powerful alternative for constructing chiral centers via alkylation.

Experimental Protocols

To ensure the reproducibility of these findings, detailed experimental protocols for a representative asymmetric alkylation are provided below.

General Workflow Diagram

Caption: Step-by-step experimental workflow for chiral auxiliary-mediated alkylation.

Protocol: Asymmetric Alkylation using an Evans' Oxazolidinone

This protocol is adapted from established literature procedures.[5]

Step 1: Acylation of the Auxiliary

• To a solution of (R)-4-benzyl-2-oxazolidinone (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere, add n-butyllithium (1.05 eq) dropwise.

• Stir the resulting solution at -78 °C for 30 minutes.

• Add propionyl chloride (1.1 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the mixture with an organic solvent (e.g., ethyl acetate), wash the combined organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify by column chromatography.

Step 2: Diastereoselective Alkylation

• To a solution of the N-propionyloxazolidinone (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere, add sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 eq) dropwise.

• Stir the solution at -78 °C for 1 hour to form the enolate.

• Add the alkyl halide (e.g., benzyl bromide, 1.2 eq) dropwise.

• Stir the reaction mixture at -78 °C for 4-6 hours.

• Quench the reaction with saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with an organic solvent.

• Wash the combined organic layers, dry over anhydrous MgSO₄, filter, and concentrate. Purify the product by flash column chromatography.

Step 3: Auxiliary Cleavage

• Dissolve the alkylated product (1.0 eq) in a mixture of THF and water.

• Cool the solution to 0 °C and add 30% aqueous hydrogen peroxide (4.0 eq) followed by lithium hydroxide (LiOH) (2.0 eq).

• Stir the reaction at room temperature for 4 hours.

• Quench the excess peroxide with aqueous sodium sulfite.

• Extract the aqueous layer to recover the chiral auxiliary.

• Acidify the aqueous layer and extract with an organic solvent to isolate the chiral carboxylic acid.

The Case of (2R)-2-Methylthiomorpholine: A Framework for Future Evaluation

While performance data is currently unavailable, the structure of (2R)-2-Methylthiomorpholine suggests it could function as a chiral auxiliary. The thiomorpholine ring can adopt a chair-like conformation, and the methylthio group at the C2 position would be expected to exert stereocontrol.

Hypothetical Evaluation Workflow:

• Synthesis and Acylation: Synthesize enantiomerically pure (2R)-2-Methylthiomorpholine and acylate it with various acyl chlorides (e.g., propionyl chloride) to form the N-acyl derivatives.

• Enolate Formation and Alkylation: Subject the N-acyl derivatives to standard alkylation conditions using different bases (LDA, NaHMDS, LiHMDS) and electrophiles.

• Analysis: Determine the diastereomeric ratio of the products using NMR spectroscopy and/or chiral HPLC.

• Cleavage: Test various cleavage conditions (acidic, basic, reductive) to remove the auxiliary and isolate the chiral product. Assess the ease of cleavage and the recovery of the auxiliary.

• Benchmarking: Compare the obtained yields and diastereoselectivities against those from established auxiliaries like Evans' oxazolidinones under identical conditions.

This systematic approach would be necessary to validate its potential and define its place in the synthetic chemist's toolkit.

Conclusion

The field of asymmetric synthesis continues to evolve, with new chiral auxiliaries offering tangible benefits over established methods. The indene-based thiazolidinethione provides access to complementary stereoisomers, while the SuperQuat family demonstrates that rational design can lead to significant improvements in stereoselectivity and practicality. While the potential of (2R)-2-Methylthiomorpholine as a chiral auxiliary remains to be explored, the rigorous benchmarking of any new candidate against proven performers like the Evans' auxiliaries is essential for driving progress. The data and protocols presented herein provide a framework for researchers to make informed decisions when selecting the optimal tool for their stereoselective transformations.

References

• Osorio-Lozada, A., & Joseph-Nathan, P. (2019). Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. Journal of the Mexican Chemical Society, 63(3). [Link]

• Evans, D. A., et al. (2003). Recent advances in asymmetric synthesis with chiral imide auxiliaries. Comptes Rendus Chimie, 6(8-10), 929-937. [Link]

• Osorio-Lozada, A., & Joseph-Nathan, P. (2019). Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. ResearchGate. [Link]

• Osorio-Lozada, A., et al. (2008). Indene-Based Thiazolidinethione Chiral Auxiliary for Propionate and Acetate Aldol Additions. ResearchGate. [Link]

• Bull, S. D., et al. (2006). SuperQuat chiral auxiliaries: design, synthesis, and utility. Organic & Biomolecular Chemistry, 4(17), 3289-3314. [Link]

• Zhang, L. D., et al. (2014). Diastereoselective alkylation reactions employing a new camphor-based 2-phenylimino-2-oxazolidine chiral auxiliary. Chinese Chemical Letters, 25(8), 1175-1178. [Link]

• Myers, A. G., et al. (2002). Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. Journal of the American Chemical Society, 124(40), 11944-11945. [Link]

• University of York. Asymmetric Synthesis. Course Material. [Link]

• Bull, S. D., et al. (2006). SuperQuat 5,5-dimethyl-4-iso-propyloxazolidin-2-one as a mimic of Evans 4-tert-butyloxazolidin-2-one. PubMed. [Link]

• Bull, S. D., et al. (1998). A Practical Procedure for the Multigram Synthesis of the SuperQuat Chiral Auxiliaries. Semantic Scholar. [Link]

• Bull, S. D., et al. (1999). Asymmetric alkylations using SuperQuat auxiliaries—an investigation into the synthesis and stability of enolates derived from 5,5-disubstituted oxazolidin-2-ones. Journal of the Chemical Society, Perkin Transactions 1, (3), 387-398. [Link]

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• 4. Exploiting intramolecular N-to-S acyl transfers in asymmetric synthesis: Development and application of a novel cysteine-derived oxazolidinone chiral auxiliary - American Chemical Society [acs.digitellinc.com]
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• 9. Asymmetric synthesis of tertiary thiols and thioethers - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

(2R)-2-Methylthiomorpholine proper disposal procedures

Comprehensive Operational & Disposal Guide for (2R)-2-Methylthiomorpholine

In laboratory operations and drug development workflows, the safe handling and disposal of chiral building blocks like (2R)-2-Methylthiomorpholine is just as critical as their synthetic utility. As a Senior Application Scientist, I have observed that improper disposal of sulfur-containing amines frequently leads to laboratory odor contamination, reactive hazards, and environmental compliance violations.

This guide provides a self-validating, field-proven system for the safe segregation, chemical processing, and ultimate destruction of (2R)-2-Methylthiomorpholine.

Chemical Hazard Profiling & Causality

(2R)-2-Methylthiomorpholine (C5H11NS) is a chiral, saturated heterocyclic compound characterized by two highly reactive functional groups: a secondary amine and a thioether linkage[1]. Understanding the causality behind its hazards is essential for designing a safe disposal protocol:

• Amine Basicity & Reactivity : The secondary amine renders the compound basic. If inadvertently mixed with strong acids in a general waste carboy, it will undergo a rapid, exothermic neutralization reaction that can over-pressurize the container.

• Thioether Stench & Toxicity : The sulfur atom is responsible for the characteristic "stench" associated with thiols and sulfides. Furthermore, the thermal decomposition of the thioether linkage generates highly toxic sulfur oxides (SOx)[2].

• Combustion Byproducts : Simultaneous oxidation of the nitrogen and sulfur atoms during standard (uncontrolled) burning produces a dangerous, corrosive mixture of nitrogen oxides (NOx) and SOx gases[3]. Therefore, specialized incineration is mandatory.

Table 1: Physico-Chemical & Hazard Profile

Property	Description	Causality / Impact on Disposal
Molecular Formula	C5H11NS	Dictates the generation of NOx and SOx upon combustion, requiring scrubber systems.
Functional Groups	Secondary Amine, Thioether	Causes basicity, reactivity with oxidizers, and severe olfactory fatigue (stench).
EPA RCRA Status	Unlisted Hazardous Waste	Must be evaluated for characteristic toxicity or ignitability; cannot be drain-dumped[4].

Laboratory Segregation and Accumulation

Before the chemical ever leaves your facility, it must be properly staged. Field experience dictates that passive vapor leaks from sulfur-containing compounds are the leading cause of laboratory evacuations due to suspected gas leaks.

• Stench Control & Overpacking : Because sulfur-containing compounds emit a foul odor even at parts-per-million (ppm) levels, primary accumulation containers must be tightly sealed. Protocol: Seal all primary waste vials with Parafilm and place them inside a secondary overpack container (e.g., a sealed plastic bucket or desiccator)[5]. This prevents vapor escape and protects laboratory personnel from respiratory irritation.

• Incompatibility Segregation : Do not mix (2R)-2-Methylthiomorpholine with strong oxidizing agents. Oxidizers can violently react with the thioether to form sulfoxides or sulfones.

Table 2: Incompatibility & Segregation Matrix

Incompatible Material	Reaction Hazard	Storage/Disposal Directive
Strong Oxidizing Agents	Violent oxidation of the thioether linkage.	Store and dispose of in strictly separate waste streams.
Strong Acids	Exothermic neutralization with the amine.	Do not consolidate in the same mixed-waste carboy.
Halogenated Solvents	Formation of toxic halogenated byproducts during incineration.	Dilute only in non-halogenated combustible solvents.

Step-by-Step Disposal Protocol: Scrubbed Incineration

Under EPA guidelines, open burning or standard municipal waste disposal of this compound is strictly prohibited[4]. The only self-validating method to ensure the molecule is entirely mineralized is high-temperature incineration equipped with environmental controls.

Step 1: Dissolution in a Combustible Solvent

• Action : In a fume hood, dilute the (2R)-2-Methylthiomorpholine waste into a highly combustible, non-halogenated solvent (e.g., ethanol, methanol, or hexane).

• Causality : The pure compound may not maintain a high enough flame temperature for complete thermal destruction. A combustible solvent acts as a fuel source, ensuring the incinerator reaches the necessary temperatures to completely cleave the robust C-N and C-S bonds[3].

Step 2: High-Temperature Incineration

• Action : Transfer the dissolved waste to a licensed chemical destruction facility capable of controlled incineration at temperatures exceeding 850°C[2].

• Causality : High temperatures are required to ensure the molecule is entirely mineralized into CO2, H2O, NOx, and SOx, preventing the formation of complex, toxic organic byproducts.

Step 3: Flue Gas Scrubbing

• Action : Verify that the contracted disposal facility utilizes an incinerator equipped with an afterburner and an alkaline flue gas scrubber system[2][3].

• Causality : The NOx and SOx generated during incineration are severe environmental pollutants. An alkaline scrubber (typically using NaOH or Ca(OH)2 solutions) neutralizes these acidic exhaust gases into harmless aqueous salts (e.g., sodium sulfate and sodium nitrate) prior to atmospheric release.

Visualizing the Disposal Workflow

To ensure operational clarity, the following diagram maps the logical progression of the disposal process from generation to safe environmental release.

Operational workflow for the safe disposal of (2R)-2-Methylthiomorpholine via scrubbed incineration.

Spill Response & Immediate Remediation

If a spill occurs during the handling or staging of this chemical:

• Evacuate & Ventilate : Immediately remove all sources of ignition and ensure maximum fume hood/room ventilation to disperse the amine/thiol vapors.

• Containment : Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite. Do not use combustible absorbents like sawdust , as they pose an immediate fire hazard when mixed with amines.

• Cleanup : Sweep up the absorbent using non-sparking tools and place it into a tightly closed, appropriately labeled hazardous waste container for incineration[2]. Wash the spill site thoroughly with water and a mild detergent to eliminate residual odors.

References

*[1] Title: PubChemLite - 2-methylthiomorpholine (C5H11NS) | Source: uni.lu | URL: *[2] Title: Thiomorpholine, hydrochloride (1:1) SDS | Source: ECHEMI | URL: *[3] Title: SAFETY DATA SHEET - Thiomorpholine 1,1-Dioxide | Source: TCI Chemicals | URL: *[5] Title: Chemical Waste Management Guide | Source: Auburn University | URL: *[4] Title: Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes | Source: US EPA | URL:

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• 3. tcichemicals.com [tcichemicals.com]
• 4. epa.gov [epa.gov]
• 5. cws.auburn.edu [cws.auburn.edu]

Comprehensive Safety and Operational Guide for Handling (2R)-2-Methylthiomorpholine

As a Senior Application Scientist, I frequently consult on the integration of chiral building blocks into drug discovery pipelines. (2R)-2-Methylthiomorpholine is a highly valuable secondary amine and thioether bioisostere used extensively in medicinal chemistry to modulate pharmacokinetic properties. However, its dual functionality—combining a basic secondary amine with a volatile thioether—presents unique operational challenges.

This guide provides a self-validating, mechanistic approach to personal protective equipment (PPE), handling, and disposal. By understanding the underlying chemistry of the hazards, researchers can move beyond rote compliance to build deeply resilient laboratory safety systems.

Physicochemical Hazard Profile: The Causality of Risk

Before selecting PPE, we must understand the mechanistic basis of the chemical's hazards. Treating safety as a checklist is insufficient; we must design barriers based on physicochemical realities.

• Corrosivity and Basicity: The secondary amine nitrogen in the morpholine ring is a strong nucleophile and Brønsted base. Upon contact with physiological moisture (skin, eyes, mucous membranes), it rapidly undergoes protonation, causing localized alkaline hydrolysis of lipids and cellular necrosis (saponification).

• Olfactory Penetration (Stench): Thioethers possess exceptionally low olfactory detection thresholds, often detectable in the parts-per-billion (ppb) range. While not inherently lethal at these trace levels, the stench can trigger psychosomatic responses (nausea, headaches) and prompt unnecessary facility-wide evacuations.

• Combustibility: With a flash point of approximately 61.7 °C, the liquid is classified as combustible . Vapors can accumulate in poorly ventilated areas, presenting a fire risk if exposed to static discharge or ignition sources.

Table 1: Key Physicochemical Data & Hazard Classifications

Property / Hazard	Value / Description	Mechanistic Implication for Handling
Boiling Point	~163 °C	Moderate volatility; mandates continuous exhaust ventilation.
Flash Point	~61.7 °C	Combustible liquid; strictly avoid open flames and static discharge.
GHS Classification	Skin Irrit. 2 / Eye Dam. 1 / STOT SE 3	Direct contact causes severe tissue damage; vapors irritate the respiratory tract.
Odor Profile	Pungent, sulfurous (Stench)	Requires strict containment and chemical quenching of all waste.

Personal Protective Equipment (PPE) Matrix

The selection of PPE must be treated as a comprehensive barrier system. We do not just wear gloves; we select specific polymers based on permeation kinetics.

• Dermal Protection (Glove Selection):

  • The Causality: Standard latex or thin nitrile gloves offer insufficient breakthrough times for cyclic amines and thioethers. The solvent can permeate the polymer matrix, trapping the corrosive liquid against the skin and accelerating chemical burns.

  • Self-Validating Protocol: Implement double-gloving . Use an inner standard nitrile glove for dexterity. For the outer layer, use Butyl rubber or Laminate film (e.g., SilverShield®) gloves, which provide superior resistance to amines and sulfur compounds. Validation step: Always inflate outer gloves manually prior to donning to verify the absence of micro-pinholes.

• Ocular and Facial Protection:

  • The Causality: The cornea is highly susceptible to alkaline burns. A simple splash can cause irreversible opacity within minutes.

  • Protocol: Wear tightly fitting, indirect-vented chemical safety goggles (conforming to EN 166 or ANSI Z87.1). When transferring volumes >50 mL, a full face shield (minimum 8-inch) must be worn over the goggles to protect the facial epidermis .

• Respiratory Protection:

  • The Causality: Inhalation of vapors causes immediate respiratory tract irritation and systemic toxicity.

  • Protocol: Primary protection must be engineering controls (a certified Chemical Fume Hood). If a hood is unavailable or during a spill scenario, use a full-face air-purifying respirator equipped with ABEK (EN 14387) or Multi-Gas/Vapor (NIOSH) cartridges, which specifically target basic amines and sulfur-containing organic vapors.

• Body Protection:

  • Protocol: A flame-resistant (FR) laboratory coat (e.g., Nomex®) fully buttoned to the neck. For bulk transfers, a chemical-resistant apron (polyethylene or butyl) is required.

Operational Workflow & Handling Protocol

To ensure trustworthiness, every operation must be a self-validating system. Do not rely solely on PPE; rely on process design and containment.

Step-by-Step Methodology for Safe Transfer:

• Preparation & Validation: Verify the fume hood face velocity is between 0.4 and 0.6 m/s using the digital monitor. Clear the workspace of incompatible materials (especially strong oxidizing agents).

• Containment: Place the reagent bottle within a secondary high-density polyethylene (HDPE) containment tray inside the fume hood.

• Inert Atmosphere Transfer: Due to its combustibility and potential for slow air-oxidation, flush the reaction vessel with inert gas (Nitrogen or Argon). Use a Schlenk line or a gas-tight glass syringe for volumetric transfers. Avoid pouring liquids directly to minimize vapor generation.

• Execution: Perform all reactions in closed systems. Vent any exhaust through a bleach or peroxide scrubber to neutralize escaping thioether vapors before they reach the main exhaust trunk.

Figure 1: Closed-system operational workflow and decontamination pathway.

Decontamination and Waste Disposal (Odor Mitigation)

The most critical logistical challenge with (2R)-2-Methylthiomorpholine is waste management. Disposing of the raw chemical into standard organic waste will contaminate the laboratory environment with a persistent, disruptive stench.

The Causality of Decontamination: Thioethers can be chemically oxidized to their corresponding sulfoxides and sulfones. These oxidized derivatives are highly polar, non-volatile, and crucially, odorless .

Figure 2: Chemical decontamination mechanism converting volatile thioethers to odorless sulfones.

Step-by-Step Disposal Protocol:

• Glassware Decontamination: Rinse all syringes, flasks, and spatulas that contacted the chemical with a 5-10% aqueous solution of Sodium Hypochlorite (household bleach) or 30% Hydrogen Peroxide inside the fume hood.

• Incubation: Allow the glassware to sit in the oxidizing bath for a minimum of 30 minutes to ensure complete chemical conversion to the sulfone derivative.

• Waste Segregation: Collect the oxidized aqueous washings in a dedicated, clearly labeled "Aqueous Basic Waste" container.

• Organic Waste: Any organic solvent waste containing the unoxidized compound must be kept in a tightly sealed, secondary-contained waste carboy labeled "Stench / Halogen-Free Organic Waste." Never leave waste funnels open to the ambient laboratory air.

Emergency Response & Spill Mitigation

• Skin Contact: Immediately remove contaminated clothing. Flush the affected area with copious amounts of water for a minimum of 15 minutes under a safety shower. Do not attempt to neutralize with acid, as the exothermic reaction will exacerbate tissue damage.

• Eye Contact: Utilize the emergency eyewash station immediately. Hold eyelids open and flush for 15-20 minutes. Seek immediate ophthalmological care regardless of initial severity.

• Spill Cleanup: Evacuate personnel from the immediate vicinity. Don appropriate PPE (including an air-purifying respirator). Cover the spill with an inert, non-combustible absorbent (e.g., sand, vermiculite, or specialized chemical spill pads). Never use combustible absorbents like sawdust. Carefully scoop the absorbed material into a sealable container. Treat the residual surface with dilute bleach to neutralize lingering odors, then wash with soap and water.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 75421030, 2-Methyl-1lambda6-thiomorpholine-1,1-dione hydrochloride" PubChem. Available at:[Link]